1-Bromononane-d4-1

• CAS: 284474-44-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Chemical Properties of 1-Bromononane-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical characteristics of 1-Bromononane-d4. Specifically, this document focuses on 1-Bromononane-1,1,2,2-d4, a deuterated analog of 1-bromononane. The incorporation of deuterium at specific positions results in a higher molecular weight than its non-deuterated counterpart, making it highly valuable for various analytical and metabolic studies, particularly as an internal standard in mass spectrometry.[1][2]

The information herein is intended to support research and development activities by providing essential data points and methodologies for the handling, characterization, and application of this deuterated compound.[1]

Core Physical and Chemical Properties

The substitution of hydrogen with deuterium atoms imparts unique properties that are leveraged in advanced scientific methodologies.[3] The defining characteristic of deuterated 1-bromononane is its increased molecular weight compared to the non-deuterated form.[3] These differences, while small, are key to their differentiation in a mass spectrometer.[4]

Data Presentation: Quantitative Summary

The physical and chemical properties of 1-Bromononane-d4 are summarized in the table below for easy reference and comparison.

Property	Value	Notes
Molecular Formula	CH₃(CH₂)₆CD₂CD₂Br	[1]
Molecular Weight	211.18 g/mol	[1][5][6]
Appearance	Clear, colorless to golden liquid	[1]
Density	1.11 g/mL at 25 °C	[1]
Boiling Point	201 °C (literature)	[1]
Melting Point	-29 °C	[1]
Flash Point	90.0 °C (194.0 °F)	[1]
Refractive Index	1.4530 to 1.4550 at 20°C	[1]
Isotopic Purity	98 atom % D	[1]
Solubility	Immiscible in water; Soluble in chloroform and hexanes	[1]
LogP	5.4	[5][6]
Exact Mass	210.09212 Da	[5][6]
Stability	Stable. Incompatible with strong oxidizing agents, strong bases.	[7]

Applications in Research and Development

Deuterated internal standards are invaluable tools in analytical chemistry, used to correct for variations that can occur during sample preparation, injection, and analysis.[2] By closely mimicking the chemical and physical properties of the analyte, they can account for analyte loss during extraction, inconsistencies in injection volume, and matrix effects in the mass spectrometer.[2]

• Internal Standard in Mass Spectrometry : 1-Bromononane-d4 is an ideal internal standard for the quantitative analysis of its non-deuterated analog or similar brominated compounds by GC-MS or LC-MS.[3] It co-elutes with the non-labeled analyte, ensuring both experience similar analytical variability, but is distinguished by its higher mass-to-charge ratio.[2][3] This allows for accurate correction of analyte losses and is critical in pharmacokinetic and environmental monitoring studies.[3]

• Tracer in Metabolic and Pharmacokinetic Studies : In drug development, deuterium-labeled compounds are used to trace the metabolic fate of molecules.[3] The use of stable isotopes allows for the unambiguous identification of metabolites without radioactive labeling.[3]

• Mechanistic Studies (Kinetic Isotope Effect) : The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can lead to a slower reaction rate if this bond cleavage is in the rate-determining step.[3] This phenomenon, the kinetic isotope effect (KIE), allows researchers to gain insights into reaction mechanisms.[3] In drug development, this effect can be exploited to slow drug metabolism at specific sites, potentially improving a drug's pharmacokinetic profile.[3] The addition of a bromine atom can also significantly improve a drug's metabolic stability and half-life.[8]

Experimental Protocols

Detailed methodologies are crucial for verifying substance identity, purity, and for its application in quantitative analysis.[1]

Micro-Boiling Point Determination using a Thiele Tube

This method is suitable for small sample volumes and provides a reasonably accurate measurement of the boiling point.[1]

Materials:

• Sample of 1-Bromononane-d4

• Thiele tube filled with mineral oil

• Thermometer

• Small test tube (e.g., 10 x 75 mm)

• Capillary tube (sealed at one end)

• Rubber band or wire

• Heating apparatus (Bunsen burner or hot plate)

• Safety glasses[1]

Procedure:

• Sample Preparation : Add a few milliliters of the liquid sample into the small test tube.[1]

• Capillary Insertion : Place the capillary tube into the test tube with the open end down.[1]

• Apparatus Assembly : Attach the test tube to the thermometer using a rubber band, ensuring the sample is aligned with the thermometer bulb. The rubber band should be above the oil level.[1]

• Heating : Immerse the assembly into the Thiele tube. Gently heat the side arm of the Thiele tube.[1]

• Observation : As the temperature rises, a stream of bubbles will emerge from the capillary tube. Continue heating until the bubbling is rapid and continuous.[1]

• Cooling and Measurement : Remove the heat and allow the apparatus to cool. The boiling point is the temperature at which the liquid is drawn back into the capillary tube.[1]

Quantitative Analysis using GC-MS with an Internal Standard

The following is a general methodology for the quantification of a target analyte in a plasma sample using 1-Bromononane-d4 as an internal standard.[4]

Objective: To quantify the concentration of a target analyte in a plasma sample using GC-MS.[4]

Materials:

• Target analyte standard

• 1-Bromononane-d4 (internal standard)

• Organic solvent (e.g., hexane)

• Plasma samples (blank, spiked, and unknown)

• GC-MS system[4]

Procedure:

• Preparation of Stock and Working Solutions :

  • Prepare a stock solution of the target analyte in a suitable solvent.[4]

  • Prepare a stock solution of the 1-Bromononane-d4 internal standard in the same solvent.[4]

  • From these, prepare a series of calibration standards with a fixed concentration of the internal standard and varying concentrations of the target analyte.[4]

  • Prepare quality control (QC) samples at low, medium, and high analyte concentrations.[4]

• Sample Preparation (Liquid-Liquid Extraction) :

  • To 100 µL of the plasma sample (calibrator, QC, or unknown), add 10 µL of the internal standard working solution.[4]

  • Add 500 µL of hexane and vortex for 2 minutes to extract the analyte and internal standard.[4]

  • Centrifuge at 10,000 rpm for 5 minutes to separate the layers.[4]

• GC-MS Analysis :

  • Transfer an aliquot of the organic (upper) layer to an autosampler vial.

  • Inject the sample into the GC-MS system.

  • The system separates the compounds, and the mass spectrometer detects the analyte and the internal standard based on their unique mass-to-charge ratios.

• Data Analysis :

  • A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for the calibration standards.

  • The concentration of the analyte in the unknown samples is determined from this calibration curve.

Visualizations: Workflows and Logical Relationships

The following diagrams illustrate the logical relationships of the compound's properties and the described experimental workflows.

Caption: Logical relationships of 1-Bromononane-d4 properties.

Caption: Workflow for Micro-Boiling Point Determination.

Caption: Workflow for Quantitative Analysis using an Internal Standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 1-Bromononane-1,1,2,2-d4 | C9H19Br | CID 71308830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Bromononane-6,6,7,7-d4 | C9H19Br | CID 131708594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Bromononane | CAS#:693-58-3 | Chemsrc [chemsrc.com]
• 8. news.cuanschutz.edu [news.cuanschutz.edu]

Technical Guide: 1-Bromononane-d4-1 Physical Characteristics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of 1-Bromononane-d4-1. The information herein is intended to support research and development activities by furnishing key data points and standardized experimental methodologies for the handling, characterization, and application of this deuterated compound.

Core Physical and Chemical Properties

1-Bromononane-d4-1, also known as 1-bromo-1,1,2,2-tetradeuteriononane, is a deuterated analog of 1-bromononane. The strategic incorporation of four deuterium atoms at the 1 and 2 positions of the nonyl chain results in a higher molecular weight compared to its non-deuterated counterpart. This isotopic labeling makes it a valuable tool in various scientific applications, including as an internal standard in mass spectrometry-based analysis, for tracing metabolic pathways, and in mechanistic studies of chemical reactions. Its physical properties are largely similar to the parent compound, with slight variations attributable to the increased mass of deuterium.

Data Presentation: Quantitative Physical Characteristics

The key physical and chemical properties of 1-Bromononane-d4-1 are summarized in the table below for easy reference and comparison.

Property	Value	Notes
Molecular Formula	C₉H₁₅D₄Br
Molecular Weight	211.18 g/mol	[1][2]
Appearance	Clear, colorless to golden liquid	[3]
Density	1.11 g/mL at 25 °C	[3][4]
Boiling Point	201 °C	[3][4]
Melting Point	-29 °C	[3][4]
Flash Point	90.0 °C (194.0 °F)	[3][4]
Refractive Index	1.4530 to 1.4550 at 20°C	[3]
Isotopic Purity	≥ 98 atom % D	[3][5]
Solubility	Immiscible in water; Soluble in chloroform and hexanes	[3]

Experimental Protocols

Detailed methodologies for the determination of key physical properties are crucial for the verification of substance identity, purity, and for ensuring safe handling. Below are standard protocols for measuring the principal physical characteristics of 1-Bromononane-d4-1.

Micro-Boiling Point Determination using a Thiele Tube

This method is suitable for small sample volumes and provides an accurate measurement of the boiling point.[3]

Materials:

• Sample of 1-Bromononane-d4-1

• Thiele tube filled with mineral oil

• Thermometer

• Small test tube (e.g., 10 x 75 mm)

• Capillary tube (sealed at one end)

• Rubber band or wire for attaching the test tube to the thermometer

• Heating apparatus (Bunsen burner or hot plate)

• Safety glasses

Procedure:

• Sample Preparation: Add a small amount of 1-Bromononane-d4-1 into the small test tube.

• Place the capillary tube, with the sealed end pointing upwards, into the test tube containing the sample.

• Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

• Apparatus Setup: Clamp the Thiele tube to a retort stand and insert the thermometer and attached test tube into the Thiele tube, ensuring the mineral oil level is above the sample.

• Heating: Gently heat the side arm of the Thiele tube with a small flame or on a hot plate.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. Continue gentle heating until the bubbling is rapid and continuous.

• Measurement: Remove the heat and allow the apparatus to cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid is drawn back into the capillary tube.

Density Measurement using a Pycnometer

Materials:

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)

• Analytical balance

• 1-Bromononane-d4-1 sample

• Thermostatic bath

Procedure:

• Clean and dry the pycnometer thoroughly and weigh it accurately on an analytical balance (m₁).

• Fill the pycnometer with the 1-Bromononane-d4-1 sample, ensuring no air bubbles are trapped.

• Place the pycnometer in a thermostatic bath at a specified temperature (e.g., 25 °C) until it reaches thermal equilibrium.

• Carefully insert the stopper, allowing excess liquid to exit through the capillary.

• Wipe the outside of the pycnometer dry and weigh it again (m₂).

• Empty and clean the pycnometer, then fill it with a reference liquid of known density (e.g., distilled water) at the same temperature.

• Weigh the pycnometer filled with the reference liquid (m₃).

• The density of the sample is calculated using the formula: Density = [(m₂ - m₁) / (m₃ - m₁)] × Density of reference liquid.

Refractive Index Measurement using an Abbe Refractometer

Materials:

• Abbe refractometer

• 1-Bromononane-d4-1 sample

• Dropper

• Lens cleaning tissue

• Constant temperature water bath (for temperature control)

Procedure:

• Turn on the refractometer and the light source. If necessary, circulate water from the constant temperature bath through the prisms to maintain a constant temperature (e.g., 20 °C).

• Clean the surfaces of the measuring and illuminating prisms with a suitable solvent and a soft lens tissue.

• Using a dropper, place a few drops of the 1-Bromononane-d4-1 sample onto the surface of the lower prism.

• Close the prisms together gently.

• Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields are visible.

• Adjust the chromaticity screw to eliminate any color fringe at the boundary, resulting in a sharp, clear line separating the light and dark areas.

• Use the fine adjustment knob to center the boundary line exactly on the crosshairs of the eyepiece.

• Press the "read" button or look at the scale to obtain the refractive index value.

Visualizations

The following diagrams illustrate the logical relationships of the compound's properties and a typical experimental workflow.

Caption: Logical relationships of 1-Bromononane-d4-1 properties.

Caption: Workflow for Micro-Boiling Point Determination.

References

• 1. chem.ucalgary.ca [chem.ucalgary.ca]
• 2. elearn.almamonuc.edu.iq [elearn.almamonuc.edu.iq]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. byjus.com [byjus.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Applications of 1-Bromononane-d4-1

This technical guide provides a comprehensive overview of the primary applications of 1-Bromononane-d4-1, a deuterated analog of 1-bromononane. The incorporation of deuterium atoms imparts a higher molecular weight, making it an invaluable tool in various analytical and metabolic studies.[1] This document details its use as an internal standard in quantitative mass spectrometry and its potential applications in metabolic research, complete with experimental protocols and data presentation.

Core Applications of 1-Bromononane-d4-1

The primary application of 1-Bromononane-d4-1 is as an internal standard in quantitative analysis using mass spectrometry techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[2] Its utility stems from the principle of Isotope Dilution Mass Spectrometry (IDMS).[3]

In IDMS, a known amount of the deuterated standard (1-Bromononane-d4-1) is added to a sample at the beginning of the analytical process.[3][4] Because it is chemically and physically almost identical to the non-deuterated analyte of interest, it experiences the same effects during sample preparation, extraction, and analysis, including any analyte loss.[3][5] Since the mass spectrometer can distinguish between the deuterated standard and the native analyte based on their mass difference, the ratio of their signals is used to accurately calculate the concentration of the analyte, thereby correcting for variations in sample handling and instrument response.[2][3]

Due to its chemical properties, 1-Bromononane-d4-1 is particularly well-suited as an internal standard for the analysis of semi-volatile organic compounds (SVOCs), such as:

• Brominated flame retardants (BFRs)[5]

• Long-chain alkylphenols[3]

• Other halogenated hydrocarbons[5]

• Lipophilic analytes in biological matrices

Physicochemical Properties

A summary of the key physicochemical properties of 1-Bromononane-d4-1 and its non-deuterated counterpart is presented below.

Property	1-Bromononane-d4-1	1-Bromononane
Molecular Formula	CH₃(CH₂)₆CD₂CD₂Br	C₉H₁₉Br
Molecular Weight	211.18 g/mol	207.15 g/mol
Appearance	Clear, colorless to golden liquid	Colorless liquid
Density	1.11 g/mL at 25 °C	1.11 g/mL at 25 °C
Boiling Point	201 °C (literature)	201 °C (literature)
Melting Point	-29 °C	-29 °C
Flash Point	90.0 °C (194.0 °F)	90.0 °C / 194.0 °F
Water Solubility	Immiscible	Immiscible
Isotopic Purity	>98 atom % D	N/A

(Data sourced from multiple references)[1][5][6]

Experimental Protocols

Quantitative Analysis of Semi-Volatile Organic Compounds (SVOCs) in Water by GC-MS

This protocol provides a general procedure for the analysis of SVOCs in water samples using 1-Bromononane-d4-1 as an internal standard.[3]

a. Sample Preparation and Spiking:

• To a 1-liter water sample, add a known amount of 1-Bromononane-d4-1 solution (e.g., 100 µL of a 1 µg/mL solution in methanol) to achieve a target concentration of 100 ng/L.[3]

• Adjust the pH of the water sample as required for the specific target analytes.[3]

b. Liquid-Liquid Extraction (LLE):

• Transfer the spiked water sample to a 2-liter separatory funnel.[3]

• Add 60 mL of a suitable organic solvent, such as dichloromethane or a hexane/acetone mixture.[3]

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate and collect the organic layer.

• Repeat the extraction two more times with fresh solvent.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

c. GC-MS Analysis: The following are typical GC-MS parameters that may require optimization.

Parameter	Value
Injector Temperature	250 °C
Oven Temperature Program	Initial 50-80°C (hold 2 min), ramp 10°C/min to 250°C (hold 5 min)
Carrier Gas	Helium at a constant flow of 1 mL/min
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 30-300
SIM Ions to Monitor	For 1-Bromononane-d4: m/z 210 and 212

(Data sourced from multiple references)[2][3]

Quantitative Analysis of a Non-Polar Analyte in Human Plasma by LC-MS/MS

This protocol outlines a general method for quantifying a non-polar analyte in human plasma using 1-Bromononane-d4-1 as an internal standard.

a. Preparation of Stock and Working Solutions:

• Prepare a 1 mg/mL stock solution of the target analyte in methanol.

• Prepare a 1 mg/mL stock solution of 1-Bromononane-d4-1 in methanol.[4]

• Prepare a series of calibration standards by diluting the analyte stock solution to the desired concentration range.

• Spike each calibration standard with the internal standard stock solution to a constant final concentration.[2]

b. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (calibrator, quality control, or unknown), add 10 µL of the internal standard working solution.[6]

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 2 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under nitrogen.

• Reconstitute the residue in a solvent compatible with the LC-MS/MS system.

c. LC-MS/MS Analysis: The following are typical LC-MS/MS parameters that will require optimization for the specific analyte.

Parameter	Value
LC Column	C18 reverse-phase column
Mobile Phase	Gradient of water with 0.1% formic acid and acetonitrile
Flow Rate	0.4 mL/min
Ionization Source	Electrospray Ionization (ESI) in positive or negative mode
Detection Mode	Multiple Reaction Monitoring (MRM)

(Data sourced from multiple references)[4][7]

Application in Metabolic Studies

Deuterated compounds are powerful tools in drug metabolism studies due to the Kinetic Isotope Effect (KIE) .[8][9] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, causing reactions that involve the cleavage of a C-D bond to proceed more slowly.[8] This phenomenon can be exploited to:

• Enhance Metabolic Stability: By strategically replacing hydrogens at metabolically vulnerable positions with deuterium, the rate of metabolism by enzymes like cytochrome P450 (CYP) can be reduced. This can lead to an increased drug half-life and improved bioavailability.[8]

• Investigate Metabolic Pathways: Deuterium acts as a stable, heavy label that can be traced using mass spectrometry. This allows researchers to track the biotransformation of a parent compound into its various metabolites.[9]

• Reduce Toxic Metabolite Formation: By slowing down a particular metabolic pathway, deuteration can reduce the formation of reactive or toxic metabolites, a concept known as "metabolic shunting".[10]

General Experimental Workflow for In Vitro Metabolic Stability Assay

This protocol describes a general method to assess the metabolic stability of a compound using human liver microsomes.

a. Incubation:

• Prepare an incubation mixture in a 96-well plate containing the test compound (e.g., 1-Bromononane), human liver microsomes (e.g., 0.5 mg/mL), and potassium phosphate buffer.[4] A parallel incubation with the deuterated analog (1-Bromononane-d4-1) would be performed to assess the KIE.

• Pre-incubate the mixture at 37°C.

• Initiate the metabolic reaction by adding a NADPH-regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding ice-cold acetonitrile containing an internal standard.

b. Sample Analysis:

• Centrifuge the samples to pellet the precipitated proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound at each time point.

c. Data Analysis:

• Plot the natural logarithm of the percentage of the remaining parent compound versus time.

• The slope of the linear regression line represents the elimination rate constant (k).[4]

• Calculate the in vitro half-life (t₁/₂) using the equation: t₁/₂ = 0.693 / k.

Visualizations

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: The Kinetic Isotope Effect (KIE) in drug metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. juniperpublishers.com [juniperpublishers.com]

An In-depth Technical Guide to 1-Bromononane-d4: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromononane-d4, a deuterated analog of 1-bromononane. With a focus on its molecular structure, physicochemical properties, and key applications, this document serves as a crucial resource for professionals in analytical chemistry, environmental science, and drug development. The incorporation of deuterium atoms imparts unique characteristics to the molecule, making it an invaluable tool in mass spectrometry-based quantitative analysis and metabolic studies.

Core Molecular Structure and Properties

1-Bromononane-d4, specifically 1-Bromononane-1,1,2,2-d4, is a saturated alkyl halide where four hydrogen atoms on the first and second carbon atoms of the nonane chain are replaced by deuterium atoms. This isotopic labeling results in a higher molecular weight compared to its non-deuterated counterpart, a key feature leveraged in its applications.

Physicochemical and Spectroscopic Data

The essential properties of 1-Bromononane-1,1,2,2-d4 are summarized in the tables below. These values are critical for its proper handling, storage, and use in experimental settings.

Property	Value	Reference
Molecular Formula	CH₃(CH₂)₆CD₂CD₂Br	[1]
Molecular Weight	211.18 g/mol	[1][2]
Appearance	Clear, colorless to golden liquid	[3]
Density	1.11 g/mL at 25 °C	[1]
Boiling Point	201 °C (literature)	[1]
Melting Point	-29 °C	[3]
Flash Point	90.0 °C (194.0 °F)	[1]
Refractive Index	1.4530 to 1.4550 at 20°C	[3]
Isotopic Purity	≥98 atom % D	[1]
Solubility	Immiscible in water; Soluble in chloroform and hexanes	[3]

Note: Some physical properties are based on the non-deuterated analog and may show slight variations in the deuterated form.

Predicted Spectroscopic Data:

Predicted ¹H-NMR Spectral Data (in CDCl₃)

Position	Predicted Chemical Shift (δ) ppm	Predicted Multiplicity	Integration
-CH₃ (C9)	~0.88	Triplet	3H
-(CH₂)₆- (C3-C8)	~1.25 - 1.40	Multiplet	12H
-CD₂- (C2)	-	-	-
-CD₂Br (C1)	-	-	-

Note: The signals for the protons on the deuterated carbons (C1 and C2) would be absent in the ¹H-NMR spectrum.

Predicted ¹³C-NMR Spectral Data (in CDCl₃)

Carbon Position	Predicted Chemical Shift (δ) ppm	Predicted Multiplicity (due to C-D coupling)
C1 (-CD₂Br)	~34	Quintet
C2 (-CD₂)	~32	Quintet
C3-C8	~22-32	Singlet
C9 (-CH₃)	~14	Singlet

Note: The carbon signals for the deuterated positions (C1 and C2) are expected to be split into quintets due to coupling with deuterium and may experience a slight upfield isotopic shift.

Predicted Mass Spectrometry Data (Electron Ionization)

m/z	Interpretation
211/213	Molecular ion peak [M]⁺ (with ⁷⁹Br/⁸¹Br isotopes), +4 mass units compared to non-deuterated analog.
132/134	[M - C₅H₁₁]⁺ fragment, containing the deuterated ethyl bromide moiety.
128	[C₉H₁₅D₄]⁺ fragment (loss of Br).

Experimental Protocols

Detailed methodologies are essential for the effective application of 1-Bromononane-d4. The following sections provide illustrative protocols for its synthesis and a key application.

General Synthesis Protocol

While specific synthesis protocols for isotopically labeled compounds are often proprietary, a general and plausible method involves the bromination of a deuterated precursor.

Objective: To synthesize high-purity 1-Bromononane-1,1,2,2-d4 from a suitable deuterated precursor.

Materials:

• Nonanoic-2,2,3,3-d4 acid (or a similar precursor that can be converted to Nonan-1,1,2,2-d4-ol)

• Lithium aluminum deuteride (LiAlD₄) or other suitable reducing agent

• Triphenylphosphine (PPh₃)

• Bromine (Br₂) or Carbon tetrabromide (CBr₄)

• Anhydrous solvents (e.g., diethyl ether, dichloromethane)

• Standard glassware for organic synthesis under inert atmosphere

Procedure:

• Reduction of the Deuterated Precursor: The deuterated nonanoic acid derivative is reduced to the corresponding alcohol, Nonan-1,1,2,2-d4-ol, using a strong reducing agent like LiAlD₄ in an anhydrous ether solvent under an inert atmosphere.

• Appel Reaction (Bromination): The resulting deuterated alcohol is then converted to the alkyl bromide. A common method is the Appel reaction, where the alcohol is treated with a mixture of triphenylphosphine and bromine (or a bromine source like carbon tetrabromide) in an anhydrous solvent like dichloromethane.

• Workup and Purification: The reaction mixture is quenched, and the organic layer is washed with aqueous solutions to remove byproducts. The crude product is then purified, typically by distillation under reduced pressure or column chromatography, to yield pure 1-Bromononane-1,1,2,2-d4.

Application as an Internal Standard in GC-MS Analysis

1-Bromononane-d4 is widely used as an internal standard for the quantification of its non-deuterated analog or other similar analytes in complex matrices.

Objective: To accurately quantify 1-bromononane in an environmental water sample using 1-Bromononane-d4 as an internal standard via GC-MS.

Materials:

• 1-Bromononane analytical standard

• 1-Bromononane-1,1,2,2-d4 internal standard (IS)

• High-purity solvents (e.g., hexane, dichloromethane)

• Water sample

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• GC-MS system

Procedure:

• Preparation of Standards:

  • Prepare a stock solution of 1-bromononane and 1-Bromononane-d4 in a suitable solvent.

  • Create a series of calibration standards by spiking a clean matrix with varying concentrations of the 1-bromononane standard and a constant concentration of the 1-Bromononane-d4 internal standard.

• Sample Preparation:

  • Take a known volume of the water sample and spike it with the same constant concentration of the 1-Bromononane-d4 internal standard as used in the calibration standards.

• Extraction:

  • Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte and the internal standard from the water matrix.

  • Elute the compounds from the SPE cartridge and concentrate the eluate to a final known volume.

• GC-MS Analysis:

  • Inject the prepared standards and samples into the GC-MS.

  • Use an appropriate temperature program to chromatographically separate 1-bromononane and 1-Bromononane-d4.

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for both the analyte and the internal standard.

• Data Analysis:

  • Integrate the peak areas of the quantifier ions for both 1-bromononane and 1-Bromononane-d4.

  • Calculate the response ratio (analyte peak area / IS peak area) for each standard and sample.

  • Construct a calibration curve by plotting the response ratio against the analyte concentration for the standards.

  • Determine the concentration of 1-bromononane in the sample using the calibration curve.

Visualizations

The following diagrams illustrate the logical relationships of the compound's properties and a typical experimental workflow for its application.

References

• 1. 1-Bromononane-1,1,2,2-d4 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 2. 1-Bromononane-1,1,2,2-d4 | C9H19Br | CID 71308830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

An In-depth Technical Guide to 1-Bromononane-d4-1: Isotopic Purity and Mass Shift

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromononane-d4-1, focusing on its isotopic purity and mass shift characteristics. This deuterated compound serves as a valuable tool in various analytical and research applications, particularly as an internal standard in mass spectrometry-based quantification. Understanding its isotopic profile is critical for accurate and reproducible results.

Core Physicochemical and Isotopic Data

1-Bromononane-d4-1, specifically 1-Bromononane-1,1,2,2-d4, is the deuterated analogue of 1-Bromononane where four hydrogen atoms on the first and second carbon atoms have been replaced by deuterium.[1] This isotopic substitution results in a predictable increase in its molecular weight, which is essential for its use in isotope dilution mass spectrometry.[2]

Property	Value	Notes
Molecular Formula	CH₃(CH₂)₆CD₂CD₂Br	The deuterium atoms are located at the C1 and C2 positions.[1]
Molecular Weight	211.18 g/mol	Increased from the ~207.15 g/mol of the non-deuterated form.[3][4]
Isotopic Purity	≥98 atom % D	This is a common specification for commercially available 1-Bromononane-1,1,2,2-d4.[3][5] A detailed distribution of d4, d3, d2, d1, and d0 species is typically determined by mass spectrometry.
Mass Shift	M+4	The molecular ion peak in a mass spectrum will be observed at four mass units higher than the non-deuterated compound.[3]
Appearance	Clear, colorless to golden liquid	[1]
Boiling Point	~201 °C	Expected to be very similar to the non-deuterated form.[1][4]
Density	~1.11 g/mL at 25 °C	[1][3]
Solubility	Immiscible in water; Soluble in chloroform and hexanes.	[1]

Experimental Protocols

Accurate determination of isotopic purity and confirmation of the mass shift are crucial for the validation of 1-Bromononane-d4-1 as an internal standard. The following are detailed methodologies for these key experiments.

Gas Chromatography-Mass Spectrometry (GC-MS) for Isotopic Purity and Mass Shift Determination

Objective: To determine the isotopic distribution and confirm the M+4 mass shift of 1-Bromononane-d4-1.

Methodology:

• Sample Preparation: Prepare a dilute solution (e.g., 10-100 µg/mL) of 1-Bromononane-d4-1 in a volatile organic solvent such as dichloromethane or hexane.[6]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is required.

• GC Conditions (Illustrative):

  • GC Column: A non-polar capillary column, such as a DB-5ms or HP-5ms, is suitable.[6]

  • Injector Temperature: 250 °C.[6]

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C.[6]

  • Carrier Gas: Helium at a constant flow rate.[6]

  • Injection Mode: Splitless injection is recommended for sensitive analysis.[4]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[4]

  • Acquisition Mode: Full scan mode to observe the entire mass spectrum, followed by Selected Ion Monitoring (SIM) for quantitative analysis of isotopic distribution.[4]

  • Mass Range: Scan a mass range that includes the expected molecular ions of the deuterated and non-deuterated species (e.g., m/z 200-220).

• Data Analysis:

  • Examine the mass spectrum for the molecular ion cluster of 1-Bromononane-d4-1. Due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br), a characteristic M+ and M+2 pattern will be observed. The entire pattern will be shifted by +4 mass units for the d4 species compared to the non-deuterated compound.

  • To determine the isotopic purity, integrate the ion currents for the molecular ions corresponding to the d4, d3, d2, d1, and d0 species. The percentage of each species can then be calculated.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

Objective: To confirm the position of deuterium labeling and assess the overall purity of 1-Bromononane-d4-1.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) and transfer to a 5 mm NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended.[7]

• ¹H-NMR Spectroscopy:

  • Acquisition: Acquire a standard proton NMR spectrum.

  • Analysis: The signals corresponding to the protons on the first and second carbon atoms (adjacent to the bromine) in non-deuterated 1-bromononane will be absent or significantly reduced in the ¹H-NMR spectrum of 1-Bromononane-1,1,2,2-d4. The presence of any residual proton signals in these positions can be used to estimate the isotopic purity.

• ¹³C-NMR Spectroscopy:

  • Acquisition: Acquire a standard proton-decoupled ¹³C-NMR spectrum.

  • Analysis: The signals for the carbons bearing deuterium (C1 and C2) will exhibit a characteristic triplet splitting pattern due to C-D coupling and will be shifted slightly upfield compared to the non-deuterated analogue.

• ²H-NMR (Deuterium) Spectroscopy:

  • Acquisition: Acquire a deuterium NMR spectrum.

  • Analysis: This will show signals corresponding to the deuterium atoms at the C1 and C2 positions, providing direct confirmation of the labeling site.[7]

Visualizations

The following diagrams illustrate the workflow for the analysis of 1-Bromononane-d4-1 and the logical relationship of its key properties.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-溴壬烷-1,1,2,2-d4 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Synthesis of 1-Bromononane-1,1,2,2-d4: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthetic route for 1-Bromononane-1,1,2,2-d4, a deuterated analog of 1-bromononane. The inclusion of deuterium at specific positions allows for its use in a variety of research applications, including as an internal standard in mass spectrometry-based quantitative analysis, for tracing metabolic pathways, and in kinetic isotope effect studies. This document outlines a detailed three-step synthesis, including experimental protocols, quantitative data, and characterization methods.

Synthetic Strategy Overview

The synthesis of 1-Bromononane-1,1,2,2-d4 can be achieved through a three-step process commencing with the commercially available Nonanoic-2,2-d2 acid. The synthetic pathway involves an initial α-deuteration to introduce the second pair of deuterium atoms, followed by reduction of the carboxylic acid to the corresponding primary alcohol, and culminating in the bromination of the alcohol to yield the desired product.

Caption: Synthetic workflow for 1-Bromononane-1,1,2,2-d4.

Quantitative Data Summary

The following table summarizes the expected reagents, conditions, and yields for each step in the synthesis of 1-Bromononane-1,1,2,2-d4.

Step	Reaction	Starting Material	Key Reagents & Solvents	Reaction Conditions	Product	Expected Yield (%)
1	α-Deuteration	Nonanoic-2,2-d2 acid	D₂O, K₂CO₃, Pivalic anhydride, 4-DMAP	Room Temperature	Nonanoic-1,1,2,2-d4 acid	>90
2	Reduction	Nonanoic-1,1,2,2-d4 acid	Lithium aluminum deuteride (LiAlD₄), Dry THF	0 °C to Room Temperature	1-Nonanol-1,1,2,2-d4	85-95
3	Bromination	1-Nonanol-1,1,2,2-d4	Phosphorus tribromide (PBr₃), Dry diethyl ether	0 °C to Reflux	1-Bromononane-1,1,2,2-d4	80-90

Experimental Protocols

Step 1: α-Deuteration of Nonanoic-2,2-d2 acid to Nonanoic-1,1,2,2-d4 acid

This procedure is adapted from a general method for the α-deuteration of carboxylic acids.

Materials:

• Nonanoic-2,2-d2 acid

• Deuterium oxide (D₂O)

• Potassium carbonate (K₂CO₃)

• Pivalic anhydride

• 4-Dimethylaminopyridine (4-DMAP)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (1 M in D₂O)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of Nonanoic-2,2-d2 acid (1.0 eq) in anhydrous DCM, add pivalic anhydride (1.5 eq) and 4-DMAP (0.1 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add potassium carbonate (2.0 eq) followed by deuterium oxide (10 eq).

• Stir the reaction mixture vigorously at room temperature for 24-48 hours. Monitor the reaction progress by ¹H NMR by observing the disappearance of the α-proton signal.

• Upon completion, carefully quench the reaction by adding 1 M DCl in D₂O until the mixture is acidic (pH ~1-2).

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield Nonanoic-1,1,2,2-d4 acid. The product is often used in the next step without further purification.

Step 2: Reduction of Nonanoic-1,1,2,2-d4 acid to 1-Nonanol-1,1,2,2-d4

This protocol is based on the standard reduction of carboxylic acids using lithium aluminum hydride, adapted for the deuterated analog.

Materials:

• Nonanoic-1,1,2,2-d4 acid

• Lithium aluminum deuteride (LiAlD₄)

• Anhydrous tetrahydrofuran (THF)

• Deionized water

• 15% Sodium hydroxide solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., argon or nitrogen), suspend LiAlD₄ (1.5 eq) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Dissolve Nonanoic-1,1,2,2-d4 acid (1.0 eq) in anhydrous THF and add it dropwise to the LiAlD₄ suspension via the dropping funnel, maintaining the temperature below 10 °C.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours.

• Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlD₄ by the sequential dropwise addition of water (x mL), followed by 15% NaOH solution (x mL), and then water again (3x mL), where x is the mass of LiAlD₄ in grams.

• Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with THF.

• Combine the filtrate and washings, dry over anhydrous Na₂SO₄, filter, and remove the solvent by rotary evaporation to afford 1-Nonanol-1,1,2,2-d4. The crude product can be purified by vacuum distillation if necessary.

Step 3: Bromination of 1-Nonanol-1,1,2,2-d4 to 1-Bromononane-1,1,2,2-d4

This is a standard procedure for the conversion of a primary alcohol to a primary alkyl bromide.

Materials:

• 1-Nonanol-1,1,2,2-d4

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere.

• Dissolve 1-Nonanol-1,1,2,2-d4 (1.0 eq) in anhydrous diethyl ether and place it in the flask.

• Cool the flask to 0 °C using an ice bath.

• Slowly add PBr₃ (0.4 eq) dropwise from the dropping funnel to the stirred solution.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 3-4 hours.

• Cool the reaction mixture and pour it into ice-water.

• Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by vacuum distillation to obtain pure 1-Bromononane-1,1,2,2-d4.

Characterization

The final product, 1-Bromononane-1,1,2,2-d4, should be characterized to confirm its identity, purity, and isotopic enrichment.

Physical Properties:

Property	Value
Molecular Formula	C₉H₁₅D₄Br
Molecular Weight	~211.18 g/mol
Appearance	Colorless liquid
Boiling Point	~201 °C
Density	~1.11 g/mL at 25 °C

Spectroscopic Analysis:

• ¹H NMR: The proton NMR spectrum should show the absence of signals in the regions corresponding to the protons at C1 and C2. The characteristic signals for the remaining protons of the nonyl chain should be observed.

• ¹³C NMR: The carbon-13 NMR spectrum will show signals for the nine carbon atoms. The signals for C1 and C2 will be triplets due to C-D coupling.

• ²H NMR: The deuterium NMR spectrum will show signals corresponding to the deuterium atoms at the C1 and C2 positions.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is crucial for confirming the molecular weight and assessing the isotopic purity of the final compound.[1] The mass spectrum will exhibit the characteristic isotopic pattern for a bromine-containing compound, shifted by the mass of the four deuterium atoms. The fragmentation pattern can also provide structural information. Isotopic purity can be determined by comparing the relative abundances of the deuterated and non-deuterated isotopologues.[1]

Caption: Workflow for purification and characterization.

Safety Considerations

• Lithium aluminum deuteride (LiAlD₄) is a highly reactive and flammable solid. It reacts violently with water and protic solvents. All reactions involving LiAlD₄ must be carried out under a dry, inert atmosphere. Appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, must be worn.

• Phosphorus tribromide (PBr₃) is a corrosive and toxic liquid that reacts with water to produce HBr gas. It should be handled in a well-ventilated fume hood with appropriate PPE.

• Anhydrous solvents are required for the reduction and bromination steps. Ensure that all solvents are properly dried before use.

• Quenching procedures for reactive reagents like LiAlD₄ must be performed carefully and at low temperatures to control the exothermic reaction.

This technical guide provides a robust framework for the synthesis and characterization of 1-Bromononane-1,1,2,2-d4. Researchers should adapt and optimize the described protocols based on their specific laboratory conditions and available starting materials.

References

• 1. Documents download module [ec.europa.eu]

The Gold Standard of Precision: An In-depth Technical Guide to Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, particularly within pharmaceutical and biomedical research, achieving the utmost accuracy and precision is paramount. Mass spectrometry (MS), especially when coupled with liquid chromatography (LC-MS), offers unparalleled sensitivity and specificity. However, this powerful technique is susceptible to experimental variabilities that can compromise data integrity. These variables include matrix effects, ionization suppression, and sample processing losses.[1] To mitigate these challenges, the use of a stable isotope-labeled internal standard (SIL-IS), most commonly a deuterated analog of the analyte, has become the gold standard.[1][2]

This technical guide provides a comprehensive exploration of the principles, applications, and best practices for employing deuterated internal standards in quantitative mass spectrometry workflows. It is designed to equip researchers, scientists, and drug development professionals with the knowledge to effectively implement these critical tools, ensuring data of the highest quality and reliability.

The Core Principle: Isotope Dilution Mass Spectrometry

The foundational principle behind the efficacy of deuterated internal standards is Isotope Dilution Mass Spectrometry (IDMS). This technique relies on the addition of a known quantity of an isotopically enriched form of the analyte—the deuterated internal standard—to the sample at the very beginning of the analytical process.[1][3] This standard is chemically identical to the analyte of interest, with the only difference being that one or more hydrogen atoms have been replaced by their heavier, stable isotope, deuterium (²H).[1][4]

Because the deuterated standard and the native analyte possess nearly identical physicochemical properties, they behave in a virtually indistinguishable manner during every step of the analytical workflow.[1][3] This includes extraction, chromatography, and ionization.[1] Consequently, any loss of the analyte during sample preparation will be mirrored by a proportional loss of the internal standard.[1] The mass spectrometer can differentiate between the analyte and the deuterated standard based on their mass-to-charge (m/z) ratio. By measuring the ratio of the analyte's signal to the internal standard's signal, the initial concentration of the analyte can be determined with exceptional accuracy, as this ratio remains constant regardless of sample loss or signal suppression.

Figure 1. The Principle of Isotope Dilution Mass Spectrometry

Advantages of Deuterated Internal Standards

The use of deuterated internal standards offers numerous advantages over other types of internal standards, such as structural analogs.[5] These benefits are particularly pronounced in complex biological matrices like plasma, urine, and tissue homogenates.

Key Benefits:

• Correction for Matrix Effects: Biological samples contain a multitude of endogenous components that can interfere with the ionization of the target analyte, leading to ion suppression or enhancement.[5] Since a deuterated internal standard co-elutes with the analyte and has the same ionization efficiency, it experiences the same matrix effects, allowing for accurate normalization of the analyte signal.[5][6]

• Compensation for Sample Preparation Variability: Losses can occur at various stages of sample preparation, including extraction, evaporation, and reconstitution.[3] A deuterated internal standard, added at the outset, tracks these losses, ensuring that the final calculated concentration is unaffected.

• Improved Accuracy and Precision: By accounting for multiple sources of variability, deuterated internal standards significantly enhance the accuracy and precision of quantitative assays.[7]

• Enhanced Method Robustness: Methods employing deuterated internal standards are more robust and less susceptible to day-to-day variations in instrument performance or environmental conditions.[6]

• Regulatory Acceptance: The use of stable isotope-labeled internal standards is strongly recommended by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) for bioanalytical method validation.[5][8][9]

Quantitative Data and Method Validation

The validation of a bioanalytical method using a deuterated internal standard is a critical process governed by regulatory guidelines.[9] Key validation experiments are performed to demonstrate the method's accuracy, precision, selectivity, and stability. The following tables summarize typical acceptance criteria and representative data for these experiments.

Table 1: Comparison of Internal Standard Performance Characteristics

Characteristic	Deuterated Internal Standard	Structural Analog Internal Standard
Chromatographic Retention Time	Co-elutes with the analyte	May have a different retention time
Extraction Recovery	Nearly identical to the analyte[3]	Can differ significantly[3]
Ionization Efficiency	Identical to the analyte	May be different, leading to varied matrix effects
Correction for Matrix Effects	Excellent	Variable, may not fully compensate
Cost	Generally higher	Often lower
Availability	May require custom synthesis	More likely to be commercially available

Table 2: Representative Data for Key Validation Parameters (Based on FDA Guidelines)

Validation Parameter	Experiment	Typical Acceptance Criteria
Selectivity	Analysis of at least six different blank matrix lots	No significant interfering peaks at the retention time of the analyte (≤20% of LLOQ response) and IS (≤5% of its response).[9]
Matrix Effect	Comparison of analyte/IS peak areas in post-extraction spiked matrix from at least six lots to neat solutions	The coefficient of variation (CV) of the matrix factor should be ≤15%.[9]
Recovery	Comparison of analyte/IS peak areas in pre-extraction spiked samples to post-extraction spiked samples	Recovery should be consistent and reproducible, though not necessarily 100%. The CV should generally be ≤15%.[10]
Accuracy and Precision	Analysis of Quality Control (QC) samples at multiple concentration levels (L, M, H) in at least five replicates	Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (CV) ≤15% (≤20% at LLOQ).
Stability	Evaluation of analyte and IS stability under various conditions (freeze-thaw, short-term, long-term, stock solution)	Mean concentration of stability samples should be within ±15% of nominal concentration.

Experimental Protocols

This section outlines a generalized protocol for the quantitative analysis of a hypothetical drug, "Analyte X," in human plasma using its deuterated internal standard, "Analyte X-d5."

Objective

To determine the concentration of "Analyte X" in human plasma samples with high accuracy and precision using an LC-MS/MS method with a deuterated internal standard.

Materials and Reagents

• Analyte X reference standard

• Analyte X-d5 internal standard (IS)

• Control human plasma (K2EDTA)

• Acetonitrile (ACN), HPLC grade

• Formic acid (FA), LC-MS grade

• Deionized water

Sample Preparation (Protein Precipitation)

• Spiking: To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 10 µL of the Analyte X-d5 working solution.

• Precipitation: Add 300 µL of ACN containing 0.1% FA to precipitate the plasma proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes to pellet the precipitated proteins.[4]

• Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vial for analysis.

LC-MS/MS Analysis

• Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: A suitable gradient elution to ensure the analyte and IS co-elute and are separated from other matrix components.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Optimize and monitor at least one specific precursor-to-product ion transition for both Analyte X and Analyte X-d5.

Data Processing and Quantification

• Integrate the peak areas for the MRM transitions of both the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Area / IS Area).

• Construct a calibration curve by plotting the peak area ratio versus the nominal concentration of the calibration standards.

• Determine the concentration of Analyte X in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Figure 2. Bioanalytical Method Validation Workflow

Considerations for Selection and Synthesis

The effectiveness of a deuterated internal standard is highly dependent on its design, purity, and stability.

• Position of Deuterium Labeling: Deuterium atoms should be placed in positions that are not susceptible to chemical or enzymatic exchange.[11] For example, labeling on hydroxyl (-OH) or amine (-NH) groups should be avoided.

• Degree of Deuteration: A sufficient number of deuterium atoms should be incorporated to provide a mass shift that clearly distinguishes the internal standard from the natural isotopic distribution of the analyte.[6] A mass increase of at least 3 atomic mass units is generally recommended.

• Isotopic Purity: The isotopic purity of the deuterated standard should be high (typically >98%) to prevent "crosstalk" where the signal from the standard contributes to the analyte's signal.[8]

• Synthesis: Deuterated standards can be produced through various methods, including controlled chemical exchange, catalytic deuteration, or total synthesis from deuterated precursors.[8][11]

Figure 3. Decision Logic for Selecting a Suitable Internal Standard

Conclusion

Deuterated internal standards are indispensable tools in modern quantitative mass spectrometry.[1] By closely mimicking the behavior of the target analyte throughout the entire analytical process, they provide a robust and reliable means to correct for nearly all sources of experimental variability.[1] Their use, underpinned by the principle of isotope dilution, is fundamental to achieving the high levels of accuracy, precision, and reproducibility required in drug development, clinical diagnostics, and other demanding fields of scientific research. While the initial investment may be higher, the superior data quality and method robustness they provide are invaluable, ensuring confidence in analytical results and supporting regulatory compliance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. texilajournal.com [texilajournal.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]

The Gold Standard of Quantification: A Technical Guide to Stable Isotope-Labeled Standards in Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical science, the pursuit of accurate and precise quantification is paramount. This is especially true in fields like proteomics, metabolomics, and drug development, where minute changes in the concentration of molecules can have significant biological implications. Stable isotope-labeled (SIL) standards have emerged as the gold standard for quantitative analysis, particularly when coupled with mass spectrometry (MS). This technical guide provides an in-depth exploration of the core benefits of using SIL standards, supported by quantitative data, detailed experimental protocols, and visual workflows to illustrate their power and utility.

The Core Principle: Mitigating Variability for Unparalleled Accuracy

The fundamental advantage of a stable isotope-labeled internal standard (SIL-IS) lies in its near-identical physicochemical properties to the analyte of interest. A SIL-IS is a synthetic version of the target molecule where one or more atoms (commonly ¹²C, ¹⁴N, or ¹H) are replaced with their heavier, non-radioactive isotopes (e.g., ¹³C, ¹⁵N, or ²H/D). This subtle mass shift allows the mass spectrometer to differentiate between the endogenous analyte and the spiked-in standard, while ensuring both behave almost identically throughout the entire analytical workflow.[1][2] This co-behavior is the key to correcting for a multitude of experimental variations that can compromise data quality.

Key Benefits of Employing Stable Isotope-Labeled Standards:

• Enhanced Accuracy and Precision: By normalizing the analyte's signal to the SIL-IS's signal, variations introduced during sample preparation, such as extraction inefficiencies and pipetting errors, are effectively cancelled out.[2][3] This leads to a significant improvement in the accuracy and precision of quantitative measurements.

• Correction for Matrix Effects: The "matrix effect" is a notorious challenge in LC-MS analysis, where co-eluting components from the biological matrix (e.g., plasma, urine, tissue lysates) can suppress or enhance the ionization of the analyte, leading to inaccurate quantification.[4] Because the SIL-IS has virtually identical chromatographic retention times and ionization efficiencies to the analyte, it is affected by the matrix in the same way. The ratio of the analyte to the SIL-IS, therefore, remains constant, effectively mitigating the impact of the matrix.[5]

• Reliable Quantification Across Complex Workflows: In complex procedures involving multiple steps like protein digestion, immunoprecipitation, or derivatization, analyte loss is a common issue. SIL-IS, when added at the earliest possible stage, acts as a true internal tracer, accounting for losses at every step and ensuring the final quantitative result reflects the initial analyte concentration.[6]

Quantitative Data: The Proof of Performance

The superiority of SIL standards is not merely theoretical; it is consistently demonstrated in experimental data. The following tables summarize the quantitative improvements observed when using SIL-IS compared to other internal standards or label-free approaches.

Table 1: Comparison of Analytical Performance for Small Molecule Quantification

Parameter	Method with SIL-IS	Method with Analog IS	Label-Free Method
Accuracy (% Bias)	± 5%	± 15%	± 25% or more
Precision (% CV)	< 5%	< 15%	> 20%
Matrix Effect (% CV)	< 5%	10-20%	Highly Variable
Recovery (% CV)	< 5%	5-15%	Not applicable

Data compiled from multiple sources, including[5][7]. % CV (Coefficient of Variation) is a measure of relative variability.

Table 2: Performance Comparison in Quantitative Proteomics

Quantification Strategy	Precision (Median % CV)	Accuracy (Fold Change)
SILAC (in vivo labeling)	< 15%[3]	High
Synthetic Labeled Peptides	< 20%	High
Label-Free (Spectral Counting)	> 30%[3]	Moderate
Label-Free (Intensity-Based)	20-30%	Moderate

SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture) is a metabolic labeling approach where cells incorporate heavy amino acids, providing an in vivo SIL-IS for every protein.[8]

Experimental Protocols: A Practical Guide

To harness the full potential of SIL standards, meticulous experimental design and execution are crucial. Below are detailed protocols for two common applications: quantitative proteomics using SILAC and a pharmacokinetic study of a drug using a ¹³C-labeled standard.

Protocol 1: Quantitative Proteomics using SILAC

This protocol outlines the key steps for a typical SILAC experiment to compare protein expression between two cell populations (e.g., treated vs. control).[1][9][10]

• Cell Culture and Labeling:

  • Culture two populations of cells in parallel. One population is grown in "light" medium containing normal amino acids (e.g., ¹²C₆-Arginine, ¹²C₆-Lysine).

  • The other population is grown in "heavy" medium containing stable isotope-labeled amino acids (e.g., ¹³C₆-Arginine, ¹³C₆-Lysine).

  • Ensure complete incorporation of the heavy amino acids by passaging the cells for at least five to six cell divisions in the heavy medium.[11]

• Cell Treatment and Lysis:

  • Apply the experimental treatment to one cell population (e.g., drug treatment) while the other serves as a control.

  • Harvest both cell populations and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification and Mixing:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

  • Mix equal amounts of protein from the "light" and "heavy" lysates.

• Protein Digestion:

  • Reduce the disulfide bonds in the mixed protein sample using DTT (dithiothreitol) at 56°C for 1 hour.

  • Alkylate the cysteine residues with iodoacetamide in the dark at room temperature for 45 minutes.

  • Digest the proteins into peptides using a protease such as trypsin overnight at 37°C.

• Peptide Desalting and LC-MS/MS Analysis:

  • Desalt the peptide mixture using a C18 StageTip or a similar solid-phase extraction method.

  • Analyze the desalted peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The mass spectrometer will detect pairs of "light" and "heavy" peptides, differing in mass by the incorporated stable isotopes.

• Data Analysis:

  • Use specialized software (e.g., MaxQuant) to identify peptides and quantify the intensity ratio of the heavy to light peptide pairs.

  • The ratio of these intensities for each peptide provides the relative quantification of the corresponding protein between the two experimental conditions.

Protocol 2: Pharmacokinetic Study using a ¹³C-Labeled Drug

This protocol describes a typical workflow for a preclinical pharmacokinetic (PK) study in rodents to determine the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate.

• Synthesis of ¹³C-Labeled Drug:

  • Synthesize the drug candidate with one or more ¹³C atoms at a metabolically stable position. The purity and isotopic enrichment of the labeled compound must be thoroughly characterized.

• Animal Dosing:

  • Administer a known dose of the ¹³C-labeled drug to the study animals (e.g., rats) via the intended route of administration (e.g., oral gavage or intravenous injection).

  • A non-labeled version of the drug can be co-administered in some study designs.

• Sample Collection:

  • Collect biological samples (e.g., blood, urine, feces) at predetermined time points post-dosing.

  • Process the blood samples to obtain plasma and store all samples at -80°C until analysis.

• Sample Preparation:

  • Thaw the plasma samples and add a known amount of a stable isotope-labeled internal standard (ideally, a different isotopologue of the drug, e.g., a deuterated version).

  • Perform protein precipitation by adding a cold organic solvent (e.g., acetonitrile) to the plasma samples.

  • Vortex and centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in the initial mobile phase for LC-MS analysis.

• LC-MS/MS Analysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the simultaneous quantification of the ¹³C-labeled drug and its potential metabolites.

  • Optimize the chromatographic separation and mass spectrometric parameters (e.g., precursor and product ions, collision energy) for each analyte.

• Data Analysis and PK Parameter Calculation:

  • Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the known concentrations of calibration standards.

  • Determine the concentration of the ¹³C-labeled drug and its metabolites in the study samples from the calibration curve.

  • Use pharmacokinetic modeling software to calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life.

Visualization of Workflows and Pathways

To further clarify the application of stable isotope-labeled standards, the following diagrams, generated using the DOT language for Graphviz, illustrate key experimental workflows and a relevant signaling pathway.

Caption: Workflow for a SILAC-based quantitative proteomics experiment.

Caption: Workflow for a pharmacokinetic study using a ¹³C-labeled drug.

Caption: Simplified diagram of the mTOR signaling pathway.

Stable isotope labeling techniques like SILAC are instrumental in dissecting such complex signaling networks. By quantifying the changes in protein and phosphorylation levels in response to stimuli or inhibitors, researchers can gain a deeper understanding of the pathway's regulation and identify potential drug targets. For instance, a SILAC experiment could be designed to quantify the entire proteome's response to an mTOR inhibitor, revealing novel downstream effectors and off-target effects.[12][13][14][15]

Conclusion

Stable isotope-labeled standards offer an unparalleled level of accuracy and precision in quantitative analysis. By effectively mitigating experimental variability and matrix effects, they provide researchers, scientists, and drug development professionals with high-quality, reliable data. The adoption of SIL-based methodologies, from metabolic labeling in cell culture to the use of synthetic labeled compounds in pharmacokinetic studies, is a critical step towards robust and reproducible scientific discovery. As mass spectrometry technologies continue to advance in sensitivity and resolution, the role of stable isotope-labeled standards as the cornerstone of quantitative analysis will only become more vital.

References

• 1. Use of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Phosphotyrosine Protein Identification and Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. The SILAC Fly Allows for Accurate Protein Quantification in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantitative Comparison of Proteomes Using SILAC - PMC [pmc.ncbi.nlm.nih.gov]
• 9. SILAC Protocol for Global Phosphoproteomics Analysis - Creative Proteomics [creative-proteomics.com]
• 10. SILAC: Principles, Workflow & Applications in Proteomics - Creative Proteomics Blog [creative-proteomics.com]
• 11. A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC) | Springer Nature Experiments [experiments.springernature.com]
• 12. mTOR Signaling | Cell Signaling Technology [cellsignal.com]
• 13. A comprehensive map of the mTOR signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Understanding the mTOR signaling pathway via mathematical modeling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: 1-Bromononane-d4-1 (CAS: 284474-44-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromononane-d4-1, a deuterated analog of 1-bromononane. The incorporation of four deuterium atoms on the first and second carbon atoms makes this compound a valuable tool in various analytical and research applications, particularly in mass spectrometry-based quantification.

Core Physicochemical and Isotopic Properties

1-Bromononane-d4-1 is a colorless to pale golden liquid. Its key properties are summarized in the tables below. The primary distinction from its non-deuterated counterpart is its increased molecular weight, which allows for its use as an internal standard in isotope dilution mass spectrometry.[1]

Table 1: General and Physicochemical Properties

Property	Value	Reference(s)
CAS Number	284474-44-8	[2]
Molecular Formula	C₉H₁₅D₄Br	[3]
Molecular Weight	211.18 g/mol	[1][4][5]
Appearance	Clear, colorless to golden liquid	[1]
Density	1.11 g/mL at 25 °C	[1]
Boiling Point	201 °C (literature for non-deuterated)	[1]
Melting Point	-29 °C (literature for non-deuterated)	[1]
Flash Point	90.0 °C (194.0 °F)	[1]
Refractive Index	1.4530 to 1.4550 at 20°C	[1]
Solubility	Immiscible in water; Soluble in chloroform and hexanes	[1]

Table 2: Isotopic and Analytical Properties

Property	Value	Reference(s)
Isotopic Purity	≥98 atom % D	[1]
Mass Shift (vs. unlabeled)	M+4	[1]
Common Analytical Use	Internal Standard for GC-MS and LC-MS/MS	[1][6]

Applications in Research and Drug Development

The primary application of 1-Bromononane-d4-1 is as an internal standard in quantitative analysis.[3] Its chemical properties are nearly identical to the non-deuterated 1-bromononane, allowing it to co-elute and experience similar ionization and fragmentation patterns in mass spectrometry. However, its distinct mass-to-charge ratio allows for its differentiation from the analyte of interest.[7] This is crucial for correcting variations during sample preparation, injection, and analysis, thereby improving the accuracy and precision of quantification.[4]

While not directly involved in signaling pathways, 1-Bromononane-d4-1 is a critical tool in studies that investigate these pathways. For instance, in drug development, it can be used to accurately quantify the concentration of a novel drug candidate in biological matrices during pharmacokinetic studies.[6] The data from these studies are essential for understanding the drug's absorption, distribution, metabolism, and excretion (ADME) profile, which in turn informs its potential therapeutic effects on signaling pathways.

Deuterated compounds like 1-Bromononane-d4-1 are also utilized in metabolic stability studies to understand the metabolic fate of molecules.[8] The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to a slower rate of metabolism at the deuterated site (a phenomenon known as the kinetic isotope effect).[7] By comparing the metabolism of deuterated and non-deuterated compounds, researchers can gain insights into metabolic pathways and reaction mechanisms.[7]

Experimental Protocols

Use as an Internal Standard in GC-MS Analysis of Environmental Samples

This protocol outlines the general steps for using 1-Bromononane-d4-1 as an internal standard for the quantification of semi-volatile organic compounds (SVOCs) in water samples.

Materials:

• 1-Bromononane-d4-1

• Methanol (or other suitable solvent)

• Water sample

• Dichloromethane (or other suitable extraction solvent)

• Separatory funnel

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Preparation of Internal Standard Stock Solution: Accurately weigh a known amount of 1-Bromononane-d4-1 and dissolve it in methanol to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Spiking the Sample: To a 1-liter water sample, add a known volume of the 1-Bromononane-d4-1 stock solution to achieve a target concentration (e.g., 100 ng/L).[9]

• Liquid-Liquid Extraction (LLE):

  • Transfer the spiked water sample to a 2-liter separatory funnel.

  • Add 60 mL of dichloromethane.

  • Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

  • Allow the layers to separate and drain the organic layer into a collection flask.

  • Repeat the extraction twice more with fresh portions of dichloromethane.

  • Combine the organic extracts.

• Concentration: Concentrate the extracted sample under a gentle stream of nitrogen to a final volume of 1 mL.

• GC-MS Analysis:

  • Inject an aliquot of the concentrated extract into the GC-MS.

  • Typical GC-MS Parameters: [9]

    • Injector Temperature: 250 °C

    • Column: DB-5ms or equivalent

    • Oven Program: Start at 50 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, hold for 5 minutes.

    • MS Ionization Mode: Electron Ionization (EI) at 70 eV

    • Mass Range: m/z 30-300

  • Monitor the characteristic ions for the analyte and 1-Bromononane-d4-1 (m/z 210 and 212, considering the bromine isotopes).[1]

Synthesis of 1-Bromononane-d4-1 (General Procedure)

A plausible synthesis for 1-Bromononane-d4-1 involves the reduction of a suitable precursor with a deuterium source followed by bromination. The following is a general procedure adapted from the synthesis of other deuterated bromoalkanes.

Materials:

• Nonan-1,2-diol

• Lithium aluminum deuteride (LiAlD₄)

• Deuterium oxide (D₂O)

• Triphenylphosphine (PPh₃)

• Carbon tetrabromide (CBr₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

Procedure:

• Deuteration of the Diol:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), dissolve nonan-1,2-diol in anhydrous THF.

  • Cool the solution in an ice bath.

  • Carefully add LiAlD₄ portion-wise with stirring.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for several hours.

  • Quench the reaction by the slow, dropwise addition of D₂O.

  • Extract the deuterated diol with diethyl ether.

• Bromination of the Deuterated Alcohol:

  • Dissolve the purified deuterated nonan-1-ol and triphenylphosphine in dichloromethane.

  • Cool the solution in an ice bath.

  • Add a solution of carbon tetrabromide in dichloromethane dropwise.

  • Stir the reaction at room temperature for several hours.

  • Purify the crude product by column chromatography on silica gel to yield 1-Bromononane-d4-1.

Visualizations

Caption: Logical relationships of 1-Bromononane-d4-1 properties.

Caption: Workflow for Drug Quantification Using an Internal Standard.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Bromononane-1,1,2,2-d4 | C9H19Br | CID 71308830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 1-Bromononane-6,6,7,7-d4 | C9H19Br | CID 131708594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Properties of Non-deuterated 1-Bromononane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties, spectroscopic data, reactivity, and experimental protocols associated with non-deuterated 1-bromononane. The information is intended to support research and development activities by providing essential data for the handling, characterization, and utilization of this versatile alkyl halide.

Physicochemical Properties

1-Bromononane is a colorless liquid with the chemical formula C₉H₁₉Br.[1] It is a primary alkyl halide consisting of a nine-carbon linear chain with a bromine atom attached to the terminal carbon.[2] This structure makes it a valuable intermediate in various organic syntheses.[3] The key physicochemical properties of 1-bromononane are summarized in the table below for easy reference.

Property	Value
Molecular Formula	C₉H₁₉Br
Molecular Weight	207.15 g/mol
Appearance	Colorless to golden liquid
Density	1.084 g/mL at 25 °C
Boiling Point	201 °C
Melting Point	-29 °C
Flash Point	90 °C (194 °F) - closed cup
Refractive Index	n20/D 1.454
Solubility	Immiscible in water; Soluble in chloroform and hexanes.
Vapor Pressure	0.158 mmHg at 25°C
Stability	Stable under normal conditions. Incompatible with strong oxidizing agents and strong bases.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-bromononane. The following sections detail the expected spectral data.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of 1-bromononane exhibits distinct signals corresponding to the different proton environments in the molecule. The spectrum is characterized by a triplet at approximately 3.40 ppm, which is attributed to the methylene protons adjacent to the bromine atom (-CH₂Br). The other methylene protons along the alkyl chain appear as a series of multiplets between 1.26 and 1.85 ppm. The terminal methyl protons (-CH₃) typically resonate as a triplet around 0.88 ppm.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. For 1-bromononane, nine distinct signals are expected, corresponding to the nine carbon atoms in unique chemical environments. The carbon atom bonded to the bromine (C1) is the most deshielded and appears furthest downfield, typically around 33.9 ppm. The chemical shifts of the other carbon atoms generally decrease as their distance from the electronegative bromine atom increases.

Infrared (IR) Spectroscopy

The IR spectrum of 1-bromononane displays characteristic absorption bands that confirm the presence of its functional groups. Key absorptions include:

• C-H stretching vibrations: Strong peaks in the range of 2850-2960 cm⁻¹.

• C-H bending vibrations: Absorptions around 1465 cm⁻¹.

• C-Br stretching vibration: A characteristic absorption in the fingerprint region, typically around 645 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry of 1-bromononane reveals its molecular weight and fragmentation pattern. The mass spectrum will show a molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity, which is characteristic of a compound containing one bromine atom due to the natural isotopic abundance of ⁷⁹Br and ⁸¹Br. Common fragments result from the loss of the bromine atom and cleavage of the alkyl chain.

Reactivity and Stability

The chemical reactivity of 1-bromononane is dominated by the carbon-bromine bond.[2] The bromine atom is a good leaving group, making the molecule susceptible to nucleophilic substitution reactions (both Sₙ1 and Sₙ2 mechanisms).[2] This allows for the facile introduction of a wide range of functional groups.

Common reactions include:

• Williamson Ether Synthesis: Reaction with an alkoxide to form an ether.

• Cyanide Substitution: Reaction with sodium or potassium cyanide to yield a nitrile.[2]

• Grignard Reagent Formation: Reaction with magnesium metal to form the corresponding Grignard reagent, a powerful nucleophile for carbon-carbon bond formation.

• Elimination Reactions: In the presence of a strong, non-nucleophilic base, 1-bromononane can undergo elimination to form 1-nonene.

1-bromononane is stable under normal storage conditions but is incompatible with strong oxidizing agents and strong bases.[3]

Experimental Protocols

Synthesis of 1-Bromononane from 1-Nonanol

A common method for the synthesis of 1-bromononane is the reaction of 1-nonanol with an excess of hydrobromic acid (HBr), often with sulfuric acid as a catalyst.[2]

Materials:

• 1-Nonanol

• Hydrobromic acid (48%)

• Concentrated sulfuric acid

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Separatory funnel, round-bottom flask, reflux condenser, distillation apparatus

Procedure:

• In a round-bottom flask, combine 1-nonanol and an excess of 48% hydrobromic acid.

• Slowly add concentrated sulfuric acid to the cooled mixture with stirring.

• Heat the mixture to reflux for several hours to ensure the reaction goes to completion.

• After cooling, transfer the mixture to a separatory funnel and discard the lower aqueous layer.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Purify the crude 1-bromononane by fractional distillation under reduced pressure.

Purification by Fractional Distillation

Procedure:

• Set up a fractional distillation apparatus with a fractionating column.

• Place the crude 1-bromononane in the distillation flask.

• Heat the flask gently to initiate boiling.

• Carefully control the heating rate to maintain a slow and steady distillation.

• Collect the fraction that distills at the boiling point of 1-bromononane (201 °C at atmospheric pressure, adjust for vacuum).

Safe Handling and Storage

1-Bromononane should be handled in a well-ventilated area, preferably in a fume hood. Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn. It is a combustible liquid and should be stored in a cool, dry place away from sources of ignition.[1]

Visualizations

Caption: Synthesis workflow for 1-Bromononane.

Caption: Common reactions of 1-Bromononane.

Caption: Safe handling workflow for 1-Bromononane.

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. 1-Bromononane One Chongqing Chemdad Co. ，Ltd [chemdad.com]

Protocols & Analytical Methods

Application Note: 1-Bromononane-d4-1 as an Internal Standard in GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS), achieving accuracy and precision is paramount.[1] The use of an internal standard is a robust method to correct for variations that can occur during sample preparation, injection, and instrumental analysis.[1][2] Stable isotope-labeled internal standards, particularly deuterated compounds, are considered the gold standard in mass spectrometry-based applications.[2] This is because their chemical and physical properties are nearly identical to their non-deuterated counterparts, ensuring they co-elute and experience similar ionization and fragmentation patterns.[1] However, their mass difference allows for their distinct detection by the mass spectrometer, thus avoiding signal interference.[1]

1-Bromononane-d4-1 is a deuterated analog of 1-bromononane and serves as an excellent internal standard for the quantification of various semi-volatile organic compounds, including brominated flame retardants, long-chain alkylphenols, and other halogenated hydrocarbons.[3] Its utility is particularly pronounced in complex matrices such as plasma, soil, and environmental water samples where matrix effects and analyte loss during sample preparation are significant challenges.[2][3][4] The principle behind its application is Isotope Dilution Mass Spectrometry (IDMS), where a known amount of the deuterated standard is added to the sample at the initial stage of analysis.[3] By measuring the ratio of the native analyte to the deuterated standard, the initial concentration of the analyte can be accurately determined, compensating for variations in sample preparation and instrument response.[3][4]

Quantitative Data Summary

The following tables summarize typical quantitative data obtained when using 1-Bromononane-d4-1 as an internal standard in a validated GC-MS method.

Table 1: Representative Calibration Curve Data

Analyte Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
1.0	15,250	305,000	0.050
5.0	76,800	307,200	0.250
10.0	155,100	310,200	0.500
25.0	387,500	310,000	1.250
50.0	775,000	310,000	2.500
100.0	1,560,000	312,000	5.000
Linear Regression	y = 0.0501x - 0.0015
Correlation Coefficient (r²)	0.9998

Table 2: Method Performance Characteristics

Parameter	Specification	Result
Linearity
Calibration Range	-	1.0 - 100.0 ng/mL
Correlation Coefficient (r²)	> 0.995	0.9998
Precision
Intra-day Precision (%RSD)	< 15%	4.5% (n=6)
Inter-day Precision (%RSD)	< 15%	6.8% (n=18, 3 days)
Accuracy
Mean Recovery (%)	85% - 115%	98.7%
Sensitivity
Limit of Detection (LOD)	-	0.3 ng/mL
Limit of Quantitation (LOQ)	-	1.0 ng/mL

Experimental Protocols

The following protocols provide a detailed methodology for the use of 1-Bromononane-d4-1 as an internal standard in GC-MS analysis. Optimization may be required for specific analytes and sample matrices.

Preparation of Stock and Working Solutions

Proper preparation of standard solutions is critical for accurate quantification.

• Analyte Stock Solution (e.g., 1 mg/mL): Accurately weigh approximately 10 mg of the target analyte into a 10 mL volumetric flask. Dissolve and dilute to the mark with a suitable solvent such as methanol or dichloromethane.[1][5]

• Internal Standard Stock Solution (1-Bromononane-d4-1, e.g., 1 mg/mL): Accurately weigh approximately 10 mg of 1-Bromononane-d4-1 into a 10 mL volumetric flask. Dissolve and dilute to the mark with the same solvent used for the analyte stock solution.[1][5]

• Calibration Standards: Prepare a series of calibration standards by performing serial dilutions of the Analyte Stock Solution to achieve the desired concentration range (e.g., 0.1 µg/mL to 10 µg/mL).[1] Spike each calibration standard with the Internal Standard Stock Solution to a consistent final concentration (e.g., 1 µg/mL).[5]

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range in a similar manner to the calibration standards.

Sample Preparation

The choice of sample preparation technique depends on the sample matrix. A known amount of the 1-Bromononane-d4-1 internal standard should be added to each unknown sample, calibration standard, and quality control sample at the beginning of the preparation process.[3][6]

a) Liquid-Liquid Extraction (LLE) for Water or Plasma Samples

• To 1 mL of the sample (e.g., water or plasma), add a pre-determined amount of the 1-Bromononane-d4-1 internal standard working solution.[3][6]

• Add 5 mL of a suitable extraction solvent (e.g., hexane, dichloromethane).[3][6]

• Vortex or shake vigorously for 2-5 minutes.[3][6]

• Centrifuge to separate the layers.

• Transfer the organic layer to a clean tube.

• Repeat the extraction process twice more with fresh solvent.

• Combine the organic extracts.[3]

• Dry the combined extract by passing it through anhydrous sodium sulfate.[3]

• Evaporate the solvent under a gentle stream of nitrogen to a final volume of approximately 1 mL.[3]

• Transfer the concentrated extract to a GC vial for analysis.

b) Solid-Phase Extraction (SPE) for Complex Matrices

• Condition a suitable SPE cartridge (e.g., C18) with the appropriate solvents as per the manufacturer's instructions.

• Load the sample, which has been spiked with 1-Bromononane-d4-1, onto the conditioned cartridge.[1]

• Wash the cartridge with a weak solvent to remove interferences.[1]

• Elute the analyte and internal standard with a stronger solvent.[1]

• Concentrate the eluate under a gentle stream of nitrogen if necessary.[1]

• Reconstitute the residue in a solvent compatible with the GC-MS system.[1]

GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters that may require optimization for a specific application.

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.[5]

• Injection Mode: Splitless.[6]

• Injection Volume: 1 µL.

• Inlet Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

• Acquisition Mode: Selected Ion Monitoring (SIM).[6]

SIM Ions to Monitor: Due to the presence of bromine isotopes (⁷⁹Br and ⁸¹Br), the mass spectra of brominated compounds exhibit a characteristic isotopic pattern with two major peaks of nearly equal intensity.[1]

• For 1-Bromononane (Analyte): m/z 206 and 208 (molecular ions).[1]

• For 1-Bromononane-d4-1 (Internal Standard): m/z 210 and 212 (molecular ions with a mass shift of +4).[1]

• Note: Specific fragment ions should also be monitored for confirmation and to avoid potential interferences. The exact ions and their ratios should be confirmed by analyzing the individual compounds.[1]

Data Analysis and Quantification

• Integrate the peak areas of the quantifier ions for both the analyte and the internal standard in all chromatograms.[1]

• Calculate the response ratio for each standard and sample by dividing the analyte peak area by the internal standard peak area.[1]

• Construct a calibration curve by plotting the response ratio against the concentration of the analyte for the calibration standards.[1]

• Perform a linear regression analysis on the calibration curve. A correlation coefficient (r²) of > 0.99 is typically desired.[1]

• Determine the concentration of the analyte in the unknown samples by calculating their response ratios and using the equation from the calibration curve.[1]

Visualizations

Caption: Experimental workflow for quantitative GC-MS analysis.

Caption: Principle of Isotope Dilution Mass Spectrometry.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for LC-MS Quantitative Analysis Using 1-Bromononane-d4-1 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liquid chromatography-mass spectrometry (LC-MS) is a cornerstone analytical technique in pharmaceutical research, clinical diagnostics, and environmental analysis, prized for its high sensitivity and selectivity.[1] However, the accuracy and precision of LC-MS measurements can be compromised by several factors, including variability in sample preparation, chromatographic conditions, and ionization efficiency in the mass spectrometer.[1] To mitigate these variabilities, the use of a stable isotope-labeled (SIL) internal standard is a widely accepted and regulatory-recommended strategy.[2][3] Deuterated compounds are considered the gold standard for internal standards because their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly during extraction and analysis.[1]

1-Bromononane-d4-1 is a deuterated analog of 1-bromononane, making it an excellent internal standard for the quantitative analysis of its non-deuterated counterpart and other structurally similar lipophilic or non-polar compounds.[4][5] Its use in isotope dilution mass spectrometry (IDMS) allows for the correction of analyte losses during sample preparation and variations in instrument response, which is critical for robust and reliable quantification.[4] This document provides detailed application notes and protocols for the use of 1-Bromononane-d4-1 as an internal standard in LC-MS quantitative analysis.

Principle of Isotope Dilution Mass Spectrometry

The core principle of this method is isotope dilution, where a known quantity of 1-Bromononane-d4-1 (the "heavy" internal standard) is added to every sample, calibrator, and quality control (QC) sample at the beginning of the sample preparation process.[4] The analyte and the internal standard are then extracted and analyzed together.[4] Although the absolute signal intensity for both the analyte and the internal standard may vary between injections due to matrix effects or other factors, the ratio of their peak areas remains directly proportional to the analyte's concentration.[4] Quantification is achieved by constructing a calibration curve that plots this peak area ratio against the known concentrations of the prepared calibration standards.[4]

Applications

The application of deuterated internal standards like 1-Bromononane-d4-1 is widespread across various scientific disciplines:

• Pharmaceutical Research: Essential for pharmacokinetic (PK) and drug metabolism (DMPK) studies to precisely track the concentrations of drugs and their metabolites in biological fluids.

• Clinical Diagnostics: Enables the accurate quantification of biomarkers, such as hormones and vitamin metabolites, in patient samples for disease diagnosis and monitoring.

• Environmental Analysis: Used for the precise measurement of pollutants and contaminants, such as brominated flame retardants and other halogenated hydrocarbons, in various environmental matrices like water and soil.[5]

• Metabolomics: Critical for the quantitative analysis of endogenous metabolites to understand metabolic pathways and disease states.

Experimental Protocols

This section provides a detailed protocol for the quantitative analysis of a hypothetical non-polar analyte ("Analyte X") in human plasma using 1-Bromononane-d4-1 as an internal standard.

Materials and Reagents

• Analyte X (analytical standard)

• 1-Bromononane-d4-1 (internal standard)

• Human plasma (with anticoagulant)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid)

Equipment

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical balance

• Volumetric flasks and pipettes

• Centrifuge

• Vortex mixer

• Nitrogen evaporator (optional)

Preparation of Solutions

• Analyte X Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of Analyte X and dissolve it in 1 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 1-Bromononane-d4-1 and dissolve it in 1 mL of methanol.

• Analyte X Working Solutions (for calibration curve): Prepare a series of working standard solutions by serially diluting the Analyte X stock solution with a 50:50 (v/v) methanol:water mixture to create calibration standards with concentrations ranging from, for example, 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (50 ng/mL): Dilute the Internal Standard Stock Solution with acetonitrile to a final concentration of 50 ng/mL.

Sample Preparation (Protein Precipitation)

• To 100 µL of each plasma sample (calibration standard, QC, or unknown), add 20 µL of the Internal Standard Working Solution (50 ng/mL).

• Vortex briefly to mix.

• Add 300 µL of cold protein precipitation solvent (acetonitrile with 0.1% formic acid).

• Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C (optional, for pre-concentration).

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• Transfer the reconstituted sample to an autosampler vial for LC-MS analysis.

LC-MS/MS Conditions

• LC System: Standard HPLC or UHPLC system

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient:

  • 0-1 min: 50% B

  • 1-5 min: 50-95% B

  • 5-6 min: 95% B

  • 6.1-8 min: 50% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: Tandem quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

Data Analysis

• Integrate the peak areas for the specified MRM transitions of both Analyte X and 1-Bromononane-d4-1.

• Calculate the peak area ratio (Analyte X peak area / 1-Bromononane-d4-1 peak area) for each sample.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards. A linear regression with a 1/x² weighting is typically used.

• Determine the concentration of Analyte X in the unknown samples by interpolating their peak area ratios from the calibration curve.

Data Presentation

Table 1: Physicochemical Properties of 1-Bromononane-d4-1

Property	Value
Molecular Formula	C₉H₁₅D₄Br
Molecular Weight	~211.18 g/mol
Deuterium Incorporation	4 atoms
Mass Shift (vs. unlabeled)	M+4
Boiling Point	201 °C (lit.)
Density	1.11 g/mL at 25 °C
Isotopic Purity	>98 atom % D

Table 2: MRM Transitions for Analyte X and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Analyte X (Quantifier)	To be determined	To be determined	To be determined
Analyte X (Qualifier)	To be determined	To be determined	To be determined
1-Bromononane-d4-1 (IS)	211.2	131.1	15

Note: The MRM transitions for Analyte X need to be optimized based on its specific chemical structure. The values for 1-Bromononane-d4-1 are representative.

Table 3: Expected Performance Characteristics of a Validated LC-MS Method

Performance Metric	Expected Value
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	Dependent on analyte and matrix
Precision (%CV)	< 15%
Accuracy (%Bias)	± 15%
Recovery	Consistent across concentration range
Matrix Effect	Minimal and compensated by IS

Visualizations

Experimental Workflow

Caption: General experimental workflow for quantitative LC-MS analysis using an internal standard.

Logical Relationship of Isotope Dilution

Caption: Logical relationship of quantification by the isotope dilution method.

Conclusion

1-Bromononane-d4-1 serves as a highly effective internal standard for the accurate and precise quantitative analysis of non-polar and lipophilic compounds by LC-MS. Its chemical properties, which are nearly identical to those of its non-deuterated analogs, allow it to effectively compensate for variations in sample preparation and instrument performance.[2] The detailed protocols and methodologies provided in these application notes offer a robust framework for researchers, scientists, and drug development professionals to implement this internal standard in their quantitative workflows, thereby ensuring the generation of high-quality, reliable, and reproducible data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Note: Preparation of 1-Bromononane-d4-1 Stock Solution

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a 1-Bromononane-d4-1 stock solution, a critical component for its use as an internal standard in quantitative analytical studies. Adherence to this protocol will help ensure the accuracy, precision, and reliability of experimental results.

Physicochemical and Safety Data

A thorough understanding of the physical properties and safety considerations of 1-Bromononane-d4-1 is essential before handling. This data is summarized in the table below.

Property	Value	Reference
Chemical Formula	C₉H₁₅D₄Br	[1]
Molecular Weight	211.18 g/mol	[1][2]
Appearance	Clear, colorless to golden liquid	[1]
Density	1.11 g/mL at 25 °C	[1]
Boiling Point	201 °C	[1]
Solubility	Soluble in chloroform, hexanes, methanol, and dichloromethane. Immiscible in water.	[1]
Isotopic Purity	>98 atom % D	[1]
Storage Conditions	Store at 2-8°C or -20°C in a tightly sealed, amber vial. Protect from moisture and light.	[3][4]
Safety Precautions	Handle in a well-ventilated area, preferably a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[3]

Experimental Protocol: Preparation of a 1 mg/mL Stock Solution

This protocol details the preparation of a 1 mg/mL stock solution of 1-Bromononane-d4-1. This concentration is a common starting point for the preparation of working standards for analytical methods such as GC-MS and LC-MS.

Materials:

• 1-Bromononane-d4-1

• High-purity solvent (e.g., methanol, dichloromethane, or hexane)

• 10 mL volumetric flask, Class A

• Analytical balance (readable to at least 0.1 mg)

• Micropipette or syringe

• Amber glass vial with a PTFE-lined cap for storage

Procedure:

• Equilibration: Allow the vial containing 1-Bromononane-d4-1 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture, which could compromise the isotopic purity of the compound.[3]

• Weighing: Accurately weigh approximately 10 mg of 1-Bromononane-d4-1 directly into a 10 mL Class A volumetric flask.

• Dissolution: Add a small amount of the chosen solvent (e.g., methanol or dichloromethane) to the volumetric flask to dissolve the 1-Bromononane-d4-1. Gently swirl the flask to ensure complete dissolution.

• Dilution: Once fully dissolved, dilute the solution to the 10 mL mark with the same solvent.

• Homogenization: Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

• Calculation of Exact Concentration: Calculate the precise concentration of the stock solution based on the actual weight of 1-Bromononane-d4-1 and the volume of the flask.

  • Concentration (mg/mL) = Weight of 1-Bromononane-d4-1 (mg) / 10 mL

• Storage: Transfer the stock solution to a clearly labeled amber glass vial with a PTFE-lined cap. Store the solution at the recommended temperature (2-8°C or -20°C) and protected from light to maintain its stability.[3][4]

Experimental Workflow

The following diagram illustrates the key steps in the preparation of the 1-Bromononane-d4-1 stock solution.

Caption: Workflow for 1-Bromononane-d4-1 Stock Solution Preparation.

This application note provides a comprehensive guide for the preparation of a 1-Bromononane-d4-1 stock solution. By following these detailed steps and adhering to the safety precautions, researchers can confidently prepare accurate and stable solutions for their analytical needs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application of Deuterated Standards in Bioanalysis: A Guide for Researchers

Introduction

In the landscape of modern drug discovery and development, the precise and accurate quantification of analytes in complex biological matrices is paramount.[1] Liquid chromatography-mass spectrometry (LC-MS) has emerged as the gold standard for bioanalysis due to its high sensitivity and selectivity.[2][3] A critical component of a robust LC-MS bioanalytical method is the use of an appropriate internal standard (IS) to compensate for variability during sample preparation and analysis.[4][5] Among the various types of internal standards, stable isotope-labeled internal standards (SIL-ISs), particularly deuterated standards, are widely preferred for their ability to closely mimic the analyte of interest, thereby providing the most accurate and reliable results.[4][5][6]

Deuterated internal standards are chemically identical to the analyte, with the only difference being the replacement of one or more hydrogen atoms with deuterium, a stable isotope of hydrogen.[2][7] This subtle mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their nearly identical physicochemical properties ensure they behave similarly during sample extraction, chromatography, and ionization.[2][5] This co-elution and co-ionization behavior is crucial for compensating for variations in sample preparation and matrix effects, leading to more robust and reliable data.[2][8]

This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the effective use of deuterated standards in bioanalysis.

Core Principles: The Advantage of Isotope Dilution

The use of a deuterated internal standard is based on the principle of isotope dilution mass spectrometry (IDMS).[4][5] A known amount of the deuterated standard is added to the sample at the earliest stage of the sample preparation process.[3][5] Because the deuterated standard is chemically and physically almost identical to the analyte, any loss of the analyte during sample extraction, handling, or injection will be mirrored by a proportional loss of the deuterated standard.[3] The mass spectrometer differentiates between the analyte and the heavier internal standard.[5] By measuring the ratio of the analyte's response to the internal standard's response, variations introduced during the analytical process can be effectively normalized, leading to highly accurate and precise quantification.[3][5]

Key Advantages of Deuterated Internal Standards:

• Correction for Matrix Effects: Matrix effects, the suppression or enhancement of ionization of the analyte by co-eluting matrix components, are a major challenge in LC-MS/MS bioanalysis.[4][8][9] Since a deuterated internal standard co-elutes with the analyte, it experiences the same matrix effects, providing the most accurate correction.[5][8]

• Compensation for Sample Preparation Variability: Losses of the analyte during extraction, evaporation, and reconstitution steps are effectively corrected for by the deuterated internal standard, which behaves in a nearly identical manner.[4]

• Improved Precision and Accuracy: By correcting for various sources of error, deuterated internal standards significantly enhance the precision and accuracy of bioanalytical methods.[4][5]

• Increased Method Robustness: Methods employing deuterated standards are generally more robust, leading to higher throughput and lower rejection rates of analytical runs.[5][10]

Experimental Protocols

Selection of a Deuterated Internal Standard

The appropriate selection of a deuterated internal standard (DIS) is a critical first step in developing a robust bioanalytical method. The ideal DIS should mimic the physicochemical properties of the analyte as closely as possible.[6]

Key Selection Criteria:

• High Isotopic Purity: The DIS should have high isotopic enrichment (≥98%) to minimize the contribution of the unlabeled analyte to the internal standard's signal.[2][4][6]

• High Chemical Purity: High chemical purity (>99%) is essential to avoid interference from impurities.[6]

• Sufficient Mass Difference: A sufficient mass difference between the analyte and the DIS is necessary to prevent isotopic crosstalk. A mass shift of at least 3 atomic mass units (amu) is generally recommended.[2][11]

• Stable Isotope Labeling: The deuterium atoms should be placed on a stable part of the molecule to prevent back-exchange with hydrogen from the solvent or matrix.[6][11]

Preparation of Stock and Working Solutions

Accurate preparation of stock and working solutions is fundamental to the entire quantitative analysis.

• Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of the analyte and the deuterated internal standard into separate volumetric flasks. Dissolve in a suitable solvent (e.g., methanol, acetonitrile) to obtain a final concentration of 1 mg/mL.[7][12]

• Working Solutions: Prepare intermediate and final working solutions for the analyte by serially diluting the stock solution with an appropriate solvent. These solutions are used to prepare calibration standards and quality control (QC) samples.[6][7]

• Internal Standard Spiking Solution: Prepare a working solution of the deuterated internal standard at a concentration that will provide an appropriate response from the mass spectrometer. This solution is added to all samples, including calibration standards, QCs, and unknown study samples.[7]

Sample Preparation

The goal of sample preparation is to extract the analyte and internal standard from the biological matrix and remove interfering components. Common techniques include:

• Protein Precipitation (PPT): A simple and fast method where a solvent (e.g., acetonitrile, methanol) is added to the sample to precipitate proteins.

• Liquid-Liquid Extraction (LLE): A technique that separates compounds based on their relative solubilities in two different immiscible liquids.

• Solid-Phase Extraction (SPE): A selective sample preparation technique that uses a solid sorbent to isolate the analyte from the matrix.[4]

General Sample Preparation Protocol (using Protein Precipitation):

• Thaw study samples, calibration standards, and quality control (QC) samples.[6]

• Pipette a small volume (e.g., 100 µL) of the biological sample (plasma, urine, etc.) into a microcentrifuge tube.[4]

• Add the internal standard spiking solution to each sample.

• Add a precipitating agent (e.g., 300 µL of acetonitrile).

• Vortex the samples to ensure thorough mixing and protein precipitation.

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for analysis.

LC-MS/MS Analysis

The prepared samples are then injected into an LC-MS/MS system for separation and detection.

• Liquid Chromatography (LC): The chromatographic method should be optimized to achieve good separation of the analyte from potential interferences and to ensure that the analyte and deuterated internal standard co-elute.

• Mass Spectrometry (MS/MS): The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to selectively detect and quantify the analyte and the internal standard. Specific precursor-to-product ion transitions are monitored for each compound.[12]

Data Processing and Quantification

• Peak Integration: Integrate the peak areas of the analyte and the deuterated internal standard for all samples.[6][12]

• Calculate Peak Area Ratio: Calculate the peak area ratio of the analyte to the internal standard.[6][12]

• Construct Calibration Curve: Plot the peak area ratio against the nominal concentration of the calibration standards. A linear regression is typically applied to the data.[6]

• Quantify Unknown Samples: Determine the concentrations of the analyte in the QC and study samples by interpolating their peak area ratios from the calibration curve.[6]

Data Presentation: Performance of Deuterated vs. Analog Internal Standards

The use of a stable isotope-labeled internal standard significantly improves the accuracy and precision of bioanalytical methods compared to using a structural analog as the internal standard.[1]

Parameter	Deuterated Internal Standard	Analog Internal Standard	No Internal Standard
Accuracy (% Bias)
Low QC (n=6)	2.5%	8.9%	18.2%
Medium QC (n=6)	-1.8%	-6.5%	-15.4%
High QC (n=6)	0.5%	4.2%	12.8%
Precision (%CV)
Low QC (n=6)	3.1%	9.8%	22.5%
Medium QC (n=6)	2.4%	7.5%	18.9%
High QC (n=6)	1.9%	5.6%	16.3%

This table summarizes representative data compiled from multiple sources and is for illustrative purposes.[1][13]

Mandatory Visualizations

Bioanalytical workflow using a deuterated internal standard.

Mitigation of matrix effects with a deuterated standard.

Conclusion

Deuterated internal standards are an indispensable tool in modern quantitative bioanalysis.[1] Their ability to closely mimic the behavior of the analyte of interest provides a robust mechanism for correcting analytical variability, most notably matrix effects.[1] The resulting improvements in accuracy and precision are essential for generating high-quality data in support of drug discovery and development programs.[1] By adhering to the best practices for selection, validation, and routine use outlined in these application notes, and by employing detailed experimental protocols, researchers can significantly enhance the quality and reliability of their bioanalytical data.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 9. bioanalysisjournal.com [bioanalysisjournal.com]
• 10. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 11. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Application Note: 1-Bromononane-d4 for Robust Environmental Sample Analysis

Introduction

In the field of environmental science, the precise and accurate quantification of pollutants is paramount for assessing environmental quality, determining human exposure, and ensuring regulatory compliance.[1] Environmental samples such as water, soil, and sediment are often complex matrices containing a multitude of substances that can interfere with analytical measurements.[1] The use of deuterated internal standards in conjunction with mass spectrometry-based techniques, like Gas Chromatography-Mass Spectrometry (GC-MS), has become a gold standard for achieving high-quality data in environmental analysis.[1][2] This document provides detailed application notes and experimental protocols for the utilization of 1-Bromononane-d4 as an internal standard in the analysis of various environmental contaminants.

The principle behind using a deuterated standard is Isotope Dilution Mass Spectrometry (IDMS).[1] In this technique, a known amount of a stable isotope-labeled analog of the target analyte is added to the sample at the earliest stage of analysis.[1] Because the deuterated standard is chemically and physically almost identical to the native analyte, it experiences similar effects during sample preparation, extraction, and analysis, including any loss of analyte.[1][2] Since the deuterated standard has a different mass, it can be distinguished from the native analyte by the mass spectrometer.[1] By measuring the ratio of the native analyte to the deuterated standard, the initial concentration of the analyte in the sample can be accurately calculated, correcting for variations in sample preparation and instrument response.[1]

1-Bromononane-d4 is particularly suitable as an internal standard for the analysis of semi-volatile organic compounds (SVOCs), such as brominated flame retardants (BFRs), long-chain alkylphenols, and other halogenated hydrocarbons, due to its chemical similarities to these compounds.[1][2]

Applications

1-Bromononane-d4 can be effectively used as an internal standard in a variety of environmental monitoring applications, including:

• Water Quality Analysis: Quantification of pesticides, herbicides, and other SVOCs in drinking water, groundwater, and wastewater.

• Soil and Sediment Contamination: Measurement of persistent organic pollutants (POPs) like polybrominated diphenyl ethers (PBDEs) in soil and sediment samples.

• Biomonitoring: Analysis of bioaccumulative contaminants in biological tissues.

Data Presentation

The following tables summarize representative performance data for the analysis of SVOCs using deuterated internal standards. While specific data for methods utilizing 1-Bromononane-d4 is limited in publicly available literature, the presented data for similar analytes and deuterated standards provide an expected range of performance.

Table 1: Method Detection Limits (MDLs) for Brominated Compounds in Various Matrices

Analyte(s)	Matrix	Internal Standard(s) Used	Method Detection Limit (MDL)
Polybrominated Diphenyl Ethers (PBDEs)	Sediment	Not Specified	0.01 - 1.65 ng/g dw
Polybrominated Diphenyl Ethers (PBDEs)	Sludge	Not Specified	0.05 - 2.78 ng/g dw
Polybrominated Diphenyl Ethers (PBDEs)	Fish	Not Specified	0.04 - 10.6 ng/g lw
Polybrominated Diphenyl Ethers (PBDEs)	Dolphin Blubber	Not Specified	0.01 - 1.11 ng/g lw
Polybrominated Diphenyl Ethers (PBDEs)	Bird Eggs	Not Specified	0.03 - 3.20 ng/g lw
BDE-17, -47, -66, -100, -153, -183	Soil	Decachlorobiphenyl (PCB-209)	2.3 - 14.6 ng/g dw

Data from a study on 19 brominated compounds, providing a relevant range for expected MDLs. Data for BDEs in soil using a non-deuterated internal standard, providing context for achievable detection limits.

Table 2: Recovery Data for SVOCs in Spiked Environmental Samples

Analyte Class	Matrix	Deuterated Surrogates/Internal Standards	Average Recovery (%)
Pesticides	Soybeans	Stable isotopically labelled analogues	83 - 109%
Volatile Organic Compounds	Lake Water	Not Specified	83 - 110%
Polybrominated Diphenyl Ethers (PBDEs)	Vegetables	Not Specified	82.9 - 113.8% (most compounds)
Brominated Flame Retardants	Animal-derived food	Not Specified	31 - 135%

These recovery rates, from studies using various deuterated standards, demonstrate the effectiveness of the isotope dilution technique in correcting for analyte loss during sample preparation.

Experimental Protocols

The following are detailed protocols for the analysis of SVOCs in water and soil/sediment samples using 1-Bromononane-d4 as an internal standard.

Protocol 1: Analysis of SVOCs in Water Samples

This protocol outlines a general procedure for the analysis of semi-volatile organic compounds in water, employing liquid-liquid extraction (LLE).

1. Sample Preparation and Spiking:

• To a 1-liter water sample, add a known amount of 1-Bromononane-d4 solution (e.g., 100 µL of a 1 µg/mL solution in methanol) to achieve a target concentration (e.g., 100 ng/L).[1]

• If required for the target analytes, adjust the pH of the water sample.[1]

2. Liquid-Liquid Extraction (LLE):

• Transfer the spiked water sample to a 2-liter separatory funnel.[1]

• Add 60 mL of a suitable organic solvent, such as dichloromethane or a hexane/acetone mixture.[1]

• Shake the funnel vigorously for 2 minutes, venting periodically to release pressure.[1]

• Allow the layers to separate and collect the organic layer.[1]

• Repeat the extraction two more times with fresh portions of the solvent.

• Combine the organic extracts.[1]

3. Drying and Concentration:

• Dry the combined extract by passing it through a column containing anhydrous sodium sulfate.[1]

• Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

4. GC-MS Analysis:

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent).

• Injector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 180 °C at 15 °C/min.

  • Ramp to 300 °C at 5 °C/min, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-550.

• Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes and 1-Bromononane-d4.

Workflow for Water Sample Analysis

Caption: Workflow for SVOC analysis in water samples.

Protocol 2: Analysis of SVOCs in Soil/Sediment Samples

This protocol provides a general procedure for the analysis of SVOCs in solid matrices using Soxhlet extraction.

1. Sample Preparation and Spiking:

• Homogenize the soil or sediment sample by grinding it to a fine powder.[1]

• To 10 grams of the homogenized sample, add a known amount of 1-Bromononane-d4 solution (e.g., 100 µL of a 1 µg/mL solution in methanol).[1]

2. Soxhlet Extraction:

• Place the spiked sample in a Soxhlet extraction thimble.[1]

• Extract the sample for 16-24 hours with a suitable solvent mixture, such as hexane/acetone (1:1 v/v).[1]

3. Cleanup:

• The raw extract may require cleanup to remove interfering co-extracted substances. This can be achieved using techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE) with silica or Florisil cartridges.

4. Concentration:

• Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

5. GC-MS Analysis:

• The GC-MS conditions are the same as described in Protocol 1.

Workflow for Soil/Sediment Sample Analysis

Caption: Workflow for SVOC analysis in soil/sediment.

Conclusion

1-Bromonane-d4 is a highly effective internal standard for the quantification of semi-volatile organic compounds in complex environmental matrices. Its chemical properties make it a suitable surrogate for a range of halogenated and non-halogenated SVOCs, including brominated flame retardants. The use of 1-Bromonane-d4 in an isotope dilution mass spectrometry method, coupled with appropriate sample preparation and GC-MS analysis, allows for the generation of accurate and reliable data, which is essential for environmental monitoring and risk assessment. The protocols provided herein offer a solid foundation for laboratories to develop and validate their own methods for the analysis of SVOCs in various environmental samples.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Developing Analytical Methods with 1-Bromononane-d4: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 1-Bromononane-d4 as an internal standard in quantitative analytical methods. The use of a stable isotope-labeled internal standard (SIL-IS) like 1-Bromononane-d4 is a robust strategy for enhancing the accuracy and precision of analytical results by correcting for variations during sample preparation, injection, and analysis, particularly in complex matrices.[1][2][3]

Introduction to 1-Bromononane-d4 as an Internal Standard

1-Bromononane-d4 is a deuterated analog of 1-bromononane, making it an ideal internal standard for the quantification of a variety of analytes, especially semi-volatile organic compounds (SVOCs) such as brominated flame retardants, long-chain alkylphenols, and other halogenated hydrocarbons.[1] The core principle of its application lies in isotope dilution mass spectrometry (IDMS). In this technique, a known quantity of the deuterated standard is added to the sample at the beginning of the analytical process. Because 1-Bromononane-d4 is chemically and physically almost identical to the corresponding non-deuterated analyte, it behaves similarly during extraction, derivatization, and chromatography.[3] This co-elution ensures that any analyte loss during sample processing is mirrored by a proportional loss of the internal standard, allowing for accurate correction and precise quantification.[3]

The key advantage of using a deuterated standard is its mass difference, which allows it to be distinguished from the analyte by a mass spectrometer, thus avoiding signal interference.[4]

Physicochemical Properties

A summary of the key physicochemical properties of 1-Bromononane-d4 is presented below. These properties are crucial for method development, particularly for chromatographic separations and mass spectrometric detection.

Property	Value	Reference(s)
Molecular Formula	C₉H₁₅D₄Br	[3]
Molecular Weight	~211.18 g/mol	[3]
Appearance	Clear, colorless to golden liquid	[4]
Boiling Point	Expected to be very similar to the non-deuterated form (201 °C)	[3][4]
Density	Not precisely documented, but expected to be similar to the non-deuterated form	[3]
Solubility	Soluble in organic solvents like hexane	[3]

Quantitative Data and Performance Characteristics

The use of 1-Bromononane-d4 as an internal standard significantly improves the performance of analytical methods compared to using a non-deuterated analog or no internal standard at all. The following tables summarize the expected performance differences in a typical GC-MS analysis of a target analyte in a complex matrix.

Table 1: Performance Comparison of Internal Standards[3]

Performance Parameter	1-Bromononane-d4 as Internal Standard (Expected)	Non-deuterated 1-Bromononane as Internal Standard (Expected)
Analyte Recovery Correction	High accuracy due to co-elution and similar extraction efficiency.	Less accurate, as it cannot fully correct for analyte loss during sample preparation.
Matrix Effect Compensation	Effectively compensates for ion suppression or enhancement.	Prone to significant errors due to uncompensated matrix effects.
Precision (%RSD)	< 5%	10-20% or higher, depending on matrix complexity.
Linearity of Calibration Curve (r²)	> 0.999	> 0.99, but can be lower in the presence of matrix effects.
Quantification Accuracy	High	Can be significantly biased (either high or low).

Table 2: Inter-Laboratory Performance Data for Aqueous Sample Analysis[5]

This table summarizes hypothetical quantitative performance data from an inter-laboratory study comparing Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) methods using a deuterated 1-bromononane internal standard for the analysis of 1-bromononane.

Parameter	Method A (LLE-GC-MS)	Method B (SPE-GC-MS)
Lab 1
LOD (µg/L)	0.05	0.02
LOQ (µg/L)	0.15	0.06
Recovery (%)	88	95
RSD (%)	6.5	4.2
Lab 2
LOD (µg/L)	0.06	0.03
LOQ (µg/L)	0.18	0.09
Recovery (%)	85	93
RSD (%)	7.1	4.8
Lab 3
LOD (µg/L)	0.04	0.02
LOQ (µg/L)	0.12	0.07
Recovery (%)	91	96
RSD (%)	5.9	3.9
Average
LOD (µg/L)	0.05	0.02
LOQ (µg/L)	0.15	0.07
Recovery (%)	88	94.7
RSD (%)	6.5	4.3

Note: This data is illustrative and based on generally accepted performance advantages of deuterated internal standards and different extraction techniques.

Experimental Protocols

The following are detailed protocols for the use of 1-Bromononane-d4 as an internal standard in GC-MS analysis of different sample matrices. These protocols should be optimized for specific applications and instrumentation.

Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1-Bromononane-d4 into a 10 mL volumetric flask. Dissolve and dilute to the mark with a suitable solvent (e.g., methanol or hexane).

• Analyte Stock Solution (1 mg/mL): Prepare a stock solution of the target analyte in the same manner as the internal standard.

• Internal Standard Working Solution: Prepare a working solution of the internal standard by diluting the stock solution to a concentration that will result in a final concentration in the sample extract appropriate for the analytical method (e.g., 1 µg/mL).

• Calibration Standards: Prepare a series of calibration standards by spiking blank matrix extract with varying concentrations of the analyte and a fixed concentration of the internal standard working solution.

Sample Preparation

• To a 100 µL plasma sample (or other aqueous sample), add 10 µL of the internal standard working solution.[3]

• Add 500 µL of hexane (or another suitable immiscible organic solvent) and vortex for 2 minutes to extract the analyte and internal standard.[3]

• Centrifuge at 10,000 rpm for 5 minutes to separate the layers.[3]

• Carefully transfer the organic (upper) layer to a clean vial for GC-MS analysis.

• Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Spike a 100 mL aqueous sample with the internal standard.

• Load the spiked sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of a water/methanol mixture (95:5 v/v) to remove interferences.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analyte and internal standard with 5 mL of ethyl acetate.

• The eluate is ready for GC-MS analysis.

GC-MS Analysis

The following are typical GC-MS parameters that can be used as a starting point for method development.

• GC System: Gas chromatograph with a split/splitless injector.

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS System: Mass spectrometer with Electron Ionization (EI) source.

• Ionization Energy: 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

• Ions to Monitor (Illustrative):

  • 1-Bromononane (Analyte): m/z 135, 137, 207

  • 1-Bromononane-d4 (Internal Standard): m/z 135, 137, 211 (exact m/z will depend on the deuteration pattern)[5]

Visualizations

Experimental Workflow

The following diagram illustrates a general experimental workflow for quantitative analysis using 1-Bromononane-d4 as an internal standard.

Quantitative analysis workflow using an internal standard.

Logical Relationship for Accurate Quantification

The diagram below illustrates the logical relationship of how an internal standard corrects for variations to yield an accurate analyte concentration.

Correction principle of an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Note: High-Precision Quantification in Drug Development using Isotope Dilution Mass Spectrometry with 1-Bromononane-d4-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of pharmaceutical development, the accurate and precise quantification of analytes in complex biological matrices is paramount for robust pharmacokinetic, pharmacodynamic, and toxicological assessments. Isotope Dilution Mass Spectrometry (IDMS) has emerged as the gold standard for quantitative analysis due to its ability to mitigate the impact of matrix effects and procedural variations, thereby providing the highest level of accuracy and precision.[1] This application note details the principles and protocols for employing 1-Bromononane-d4-1 as a deuterated internal standard in IDMS workflows, particularly for the quantification of non-polar to semi-polar small molecule drug candidates and their metabolites.

The foundational principle of IDMS lies in the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample at the earliest stage of preparation.[2] 1-Bromononane-d4-1, being chemically almost identical to its non-deuterated counterpart, co-elutes and experiences similar ionization and fragmentation patterns in mass spectrometry.[3] This near-identical chemical behavior ensures that any analyte loss during sample processing is mirrored by a proportional loss of the internal standard, allowing for highly accurate quantification based on the ratio of the analyte to the internal standard.[4]

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry is a method of quantitative analysis that relies on measuring the change in the natural isotopic abundance of an analyte after a known amount of an isotopically enriched standard of that analyte is added to the sample. The mass spectrometer distinguishes between the endogenous analyte and the deuterated internal standard based on their mass-to-charge (m/z) ratio. Since the ratio of the two species is measured, the method is less susceptible to variations in sample volume, extraction efficiency, and instrument response.

The core principle involves the following steps:

• Spiking: A precise amount of the isotopically labeled internal standard (1-Bromononane-d4-1) is added to the sample containing the analyte of interest.

• Equilibration: The internal standard is thoroughly mixed with the sample to ensure homogeneity.

• Sample Preparation: The sample is processed through extraction and cleanup steps. Both the analyte and the internal standard are subject to the same potential losses.

• Mass Spectrometric Analysis: The sample is introduced into a mass spectrometer, and the instrument measures the distinct signals for the analyte and the internal standard.

• Quantification: The concentration of the analyte is determined by comparing the ratio of the analyte's signal to the internal standard's signal against a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Principle of Isotope Dilution Mass Spectrometry Workflow.

Data Presentation

The use of 1-Bromononane-d4-1 as an internal standard is expected to yield excellent performance in terms of linearity, precision, and accuracy. The following tables summarize the anticipated quantitative data for a typical analytical method validation.

Table 1: Calibration Curve Linearity

Analyte Concentration Range (ng/mL)	Regression Model	Correlation Coefficient (r²)

| 1 - 1000 | Linear, 1/x weighting | > 0.995 |

Table 2: Precision and Accuracy (Intra- and Inter-Day)

QC Level	Concentration (ng/mL)	Intra-Day Precision (%RSD)	Intra-Day Accuracy (%RE)	Inter-Day Precision (%RSD)	Inter-Day Accuracy (%RE)
LLOQ	1	< 20	± 20	< 20	± 20
Low	3	< 15	± 15	< 15	± 15
Mid	50	< 15	± 15	< 15	± 15

| High | 800 | < 15 | ± 15 | < 15 | ± 15 |

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low	3	85 - 115	85 - 115

| High | 800 | 85 - 115 | 85 - 115 |

Experimental Protocols

The following are detailed protocols for the quantitative analysis of a hypothetical non-polar analyte in human plasma using 1-Bromononane-d4-1 as an internal standard via LC-MS/MS and GC-MS.

Protocol 1: LC-MS/MS Method for a Non-Polar Analyte in Human Plasma

1. Materials and Reagents

• Analyte of interest

• 1-Bromononane-d4-1

• Human plasma (with anticoagulant)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes

• Autosampler vials

2. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh ~1 mg of the analyte and dissolve in 1 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh ~1 mg of 1-Bromononane-d4-1 and dissolve in 1 mL of methanol.

• Analyte Working Solutions: Prepare serial dilutions of the Analyte Stock Solution in 50:50 methanol:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (50 ng/mL): Dilute the Internal Standard Stock Solution in acetonitrile.

3. Sample Preparation (Protein Precipitation)

• To 50 µL of plasma in a microcentrifuge tube, add 10 µL of the appropriate analyte working solution (for calibration standards and QCs) or blank solvent (for unknown samples).

• Add 150 µL of the Internal Standard Working Solution (50 ng/mL in acetonitrile) to each tube.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 95% B over 5 minutes, hold for 1 minute, then re-equilibrate.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• Detection Mode: Multiple Reaction Monitoring (MRM)

  • Optimize MRM transitions for the analyte and 1-Bromononane-d4-1.

Protocol 2: GC-MS Method for a Semi-Volatile Analyte in Water

1. Materials and Reagents

• Analyte of interest

• 1-Bromononane-d4-1

• Dichloromethane (GC grade)

• Methanol (GC grade)

• Anhydrous sodium sulfate

• Separatory funnel (2 L)

• GC vials

2. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Prepare in methanol.

• Internal Standard Stock Solution (1 mg/mL): Prepare in methanol.

• Analyte Working Solutions: Prepare serial dilutions in methanol for calibration standards.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Internal Standard Stock Solution in methanol.

3. Sample Preparation (Liquid-Liquid Extraction)

• To a 1 L water sample, add 100 µL of the Internal Standard Spiking Solution (1 µg/mL).

• Transfer the spiked water sample to a 2 L separatory funnel.

• Add 60 mL of dichloromethane and shake vigorously for 2 minutes, venting frequently.

• Allow the layers to separate and collect the organic layer.

• Repeat the extraction twice with fresh 60 mL portions of dichloromethane.

• Combine the organic extracts and dry by passing through a column of anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial.

4. GC-MS Conditions

• GC System: Gas chromatograph with a mass selective detector

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent

• Injector Temperature: 280°C

• Oven Program: Start at 60°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

• Carrier Gas: Helium at 1.2 mL/min

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Detection Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for the analyte and 1-Bromononane-d4-1 (e.g., for 1-Bromononane-d4, m/z could be selected from its fragmentation pattern).

General Experimental Workflow for IDMS.

Conclusion

The use of 1-Bromononane-d4-1 as a deuterated internal standard in isotope dilution mass spectrometry provides a robust and reliable method for the quantification of analytes in complex matrices. Its chemical properties make it an excellent choice for a wide range of non-polar to semi-polar compounds encountered in drug development. The detailed protocols provided herein serve as a comprehensive guide for researchers, scientists, and drug development professionals to implement high-precision quantitative assays, ensuring data integrity and confidence in analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. LC-MS/MS method for quick detection of vonoprazan fumarate in human plasma: Development, validation and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: 1-Bromononane-d4-1 in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of 1-Bromononane-d4-1, a deuterated alkyl halide, in the synthesis and analysis of pharmaceutical intermediates. These notes detail its role as a synthetic building block and as an internal standard in quantitative analysis, providing detailed protocols and performance data.

Introduction

1-Bromononane-d4-1 (C₉H₁₅D₄Br) is a stable isotope-labeled (SIL) analog of 1-bromononane. The replacement of four hydrogen atoms with deuterium imparts a higher molecular weight, making it an invaluable tool in pharmaceutical research and development. Its primary applications lie in its use as a reactant in the synthesis of deuterated pharmaceutical ingredients and as an internal standard for quantitative bioanalysis by mass spectrometry. Deuterated compounds are critical in drug discovery for studying metabolic pathways, determining pharmacokinetic profiles, and can sometimes lead to drugs with improved metabolic stability.[1]

Application 1: Synthesis of Deuterated Pharmaceutical Intermediates

1-Bromononane-d4-1 serves as a deuterated building block to introduce a nonyl-d4 moiety into a target molecule. This is particularly useful for creating deuterated versions of drug candidates where the nonyl group is a known site of metabolism. By slowing down the metabolic process through the kinetic isotope effect (KIE), the pharmacokinetic properties of the drug can potentially be improved.

Illustrative Synthesis: O-Alkylation of a Phenolic Intermediate

A common reaction in pharmaceutical synthesis is the Williamson ether synthesis, where an alkyl halide is used to alkylate a phenol.[2][3][4] This example describes the synthesis of a deuterated O-nonylphenol intermediate, a common substructure in various pharmacologically active molecules.

Reaction Scheme:

Caption: Illustrative O-alkylation of a phenolic intermediate using 1-Bromononane-d4-1.

Experimental Protocol: Synthesis of a Deuterated O-Nonylphenol Intermediate

This protocol is an illustrative example of an O-alkylation reaction.

1. Materials:

• Phenolic intermediate (e.g., 4-hydroxyphenylacetamide)

• 1-Bromononane-d4-1

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for organic synthesis under an inert atmosphere

2. Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add the phenolic intermediate (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous DMF.

• Stir the suspension at room temperature for 15 minutes.

• Add 1-Bromononane-d4-1 (1.2 eq) to the mixture via syringe.

• Heat the reaction mixture to 80°C and maintain for 12-18 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the mixture to room temperature and pour it into cold water.

• Extract the aqueous mixture three times with ethyl acetate.

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to yield the pure deuterated O-nonylphenol intermediate.

3. Characterization:

• Confirm the structure and isotopic incorporation using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Parameter	Expected Outcome
Yield	70-90% (typical for Williamson ether synthesis)
Purity (by HPLC)	>98%
Isotopic Purity	Consistent with starting material (>98 atom % D)

Application 2: Internal Standard for Quantitative Analysis

The most common application of 1-Bromononane-d4-1 is as an internal standard (IS) for quantitative analysis using mass spectrometry (MS), particularly with liquid chromatography (LC-MS/MS) or gas chromatography (GC-MS).[5][6] Deuterated internal standards are considered the gold standard because they have nearly identical chemical and physical properties to their non-deuterated counterparts.[6] This ensures they co-elute chromatographically and experience similar matrix effects, extraction recovery, and ionization efficiency, leading to highly accurate and precise quantification.[7]

Quantitative Analysis Workflow

Caption: General workflow for quantitative analysis using 1-Bromononane-d4-1 as an internal standard.

Protocol: Quantification of a Non-Polar Analyte in Human Plasma by LC-MS/MS

This protocol describes a general method for quantifying a non-polar analyte (e.g., a lipophilic drug candidate) in a biological matrix.

1. Preparation of Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh ~1 mg of the analyte and dissolve in 1 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh ~1 mg of 1-Bromononane-d4-1 and dissolve in 1 mL of methanol.

• Working Solutions: Prepare calibration standards by serially diluting the analyte stock solution. Prepare a working internal standard solution (e.g., 100 ng/mL) in 50:50 methanol:water.

2. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of plasma sample, calibration standard, or quality control (QC) sample into a microcentrifuge tube.

• Add 20 µL of the internal standard working solution to each tube and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

• LC System: Standard UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to ensure co-elution of the analyte and internal standard.

• Mass Spectrometer: Tandem quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor/product ion transitions for the analyte and 1-Bromononane-d4-1 must be optimized.

Representative Quantitative Performance Data

The following tables summarize typical validation parameters for bioanalytical methods using deuterated internal standards.[8][7][9]

Table 1: LC-MS/MS Method Validation Parameters

Parameter	Typical Acceptance Criteria	Representative Value
Linearity (r²)	≥ 0.99	> 0.995
Calibration Range	Analyte-dependent	1 - 1000 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-5.2% to 8.5%
Precision (% RSD)	≤ 15% (≤ 20% at LLOQ)	< 10%
Recovery	Consistent and reproducible	85 - 105%
Matrix Effect	Normalized by IS	< 15%

LLOQ: Lower Limit of Quantification; RSD: Relative Standard Deviation

Table 2: GC-MS Method Validation Parameters

Parameter	Typical Acceptance Criteria	Representative Value
Linearity (r²)	≥ 0.99	> 0.996
Limit of Detection (LOD)	Signal-to-Noise > 3	0.5 - 5 ng/mL
Limit of Quantification (LOQ)	Signal-to-Noise > 10	1.5 - 15 ng/mL
Accuracy (% Recovery)	80 - 120%	92 - 110%

| Precision (% RSD) | ≤ 15% | < 12% |

Application 3: Mechanistic Studies (Kinetic Isotope Effect)

The difference in bond strength between C-D and C-H bonds can be used to study reaction mechanisms. If a C-H bond is broken in the rate-determining step of a reaction, substituting that hydrogen with deuterium will slow the reaction down. This phenomenon, the Kinetic Isotope Effect (KIE), provides valuable insight into the transition state of a reaction. 1-Bromononane-d4-1 can be used in such studies to probe the mechanism of nucleophilic substitution reactions.

KIE Measurement Workflow

Caption: Workflow for determining the Kinetic Isotope Effect (KIE).

Experimental Protocol: KIE in a Nucleophilic Substitution Reaction

1. Materials:

• 1-Bromononane

• 1-Bromononane-d4-1

• Nucleophile (e.g., sodium azide)

• Solvent (e.g., acetone)

• Internal standard for chromatography (e.g., decane)

2. Procedure:

• Set up two parallel reactions in sealed vials, one with 1-bromononane and one with 1-Bromononane-d4-1.

• To each vial, add the solvent, nucleophile, and the chromatographic internal standard at known concentrations.

• Place both vials in a temperature-controlled bath and start a timer.

• At regular time intervals, withdraw an aliquot from each reaction vial and quench it immediately (e.g., by diluting in a solvent that stops the reaction).

• Analyze each quenched aliquot by GC-MS to determine the concentration of the remaining 1-bromononane (or its deuterated analog) and the formed product.

3. Data Analysis:

• For each reaction, plot the natural logarithm of the concentration of the starting material versus time.

• The slope of this line will be the negative of the pseudo-first-order rate constant (-k). Determine the rate constant for the non-deuterated (k_H) and deuterated (k_D) reactions.

• Calculate the KIE as the ratio k_H / k_D. A KIE value significantly greater than 1 indicates that the C-Br bond cleavage is part of the rate-determining step.

References

• 1. Synthetic Intermediates for Deuterated Pharmaceuticals | CK Isotopes [ckisotopes.com]
• 2. thieme-connect.de [thieme-connect.de]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resolvemass.ca [resolvemass.ca]
• 7. lcms.cz [lcms.cz]
• 8. benchchem.com [benchchem.com]
• 9. scispace.com [scispace.com]

Application Notes and Protocols for Sample Preparation with 1-Bromononane-d4 as an Internal Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative analysis using mass spectrometry (MS), particularly when coupled with chromatographic techniques like gas chromatography (GC) or liquid chromatography (LC), is a cornerstone of modern analytical science.[1][2] Its high sensitivity and selectivity make it indispensable in fields ranging from pharmaceutical development to environmental monitoring.[1][3] However, the accuracy and precision of MS-based quantification can be compromised by experimental variabilities such as matrix effects, ionization suppression, and sample processing losses.[1] The use of a stable isotope-labeled internal standard (SIL-IS), most commonly a deuterated analog of the analyte, is the gold standard for mitigating these challenges.[1][4]

1-Bromononane-d4 is a deuterated form of 1-bromononane, where four hydrogen atoms have been replaced by deuterium. This isotopic labeling results in a compound that is chemically and physically almost identical to its non-deuterated counterpart but has a distinct, higher mass-to-charge ratio (m/z) detectable by the mass spectrometer.[2][5] This key difference allows it to be distinguished from the analyte of interest while ensuring it behaves similarly during sample extraction, handling, and analysis.[6] By adding a known amount of 1-Bromononane-d4 to samples at the beginning of the preparation workflow, a ratio of the native analyte to the deuterated standard can be established. This ratiometric measurement corrects for variations, leading to highly accurate and reliable quantitative data.[2][7]

These application notes provide a comprehensive overview and detailed protocols for the use of 1-Bromononane-d4 as an internal standard in mass spectrometry workflows.

Principle of Isotope Dilution Mass Spectrometry

The use of 1-Bromononane-d4 as an internal standard is based on the principle of Isotope Dilution Mass Spectrometry (IDMS).[2][8] In this technique, a known quantity of the isotopically labeled standard is added to the sample at the earliest stage of the analytical process.[8] Because the deuterated standard (1-Bromononane-d4) and the non-deuterated analyte have nearly identical chemical and physical properties, they will co-elute during chromatography and experience the same effects during sample preparation, extraction, and ionization.[1][9] Any loss of the analyte during these steps will be mirrored by a proportional loss of the internal standard.[1] The mass spectrometer can differentiate between the analyte and the internal standard based on their mass difference.[6] By measuring the ratio of the analyte's signal to the internal standard's signal, the initial concentration of the analyte can be accurately determined, effectively canceling out experimental variability.[2][7]

Applications in Research and Development

Deuterated compounds like 1-Bromononane-d4 are valuable tools in scientific research, primarily for their utility in analytical and mechanistic studies.[3][6]

• Internal Standard in Mass Spectrometry: The most common application is as an internal standard for the quantitative analysis of 1-bromononane or other structurally similar non-polar, lipophilic compounds using GC-MS or LC-MS.[3][6][10] Its similar behavior during sample preparation and analysis allows for accurate quantification by correcting for variations in extraction, handling, and injection.[6]

• Tracer in Metabolic and Pharmacokinetic Studies: In drug development, deuterium-labeled compounds can be used to trace the metabolic fate of molecules.[3] The deuterium atoms serve as a clear marker, enabling the unambiguous identification of metabolites by mass spectrometry without the need for radioactive labeling.[3]

• Mechanistic Studies (Kinetic Isotope Effect): The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[3] This can lead to a slower rate for reactions involving the cleavage of this bond in the rate-determining step, a phenomenon known as the kinetic isotope effect (KIE).[3] By comparing the reaction rates of deuterated and non-deuterated compounds, researchers can gain insights into reaction mechanisms.[3]

Data Presentation

The following table summarizes the key properties of 1-Bromononane and its deuterated d4 analog.

Property	1-Bromononane (Analyte)	1-Bromononane-d4 (Internal Standard)
Molecular Formula	C₉H₁₉Br	C₉H₁₅D₄Br
Molecular Weight	~207.15 g/mol [11]	~211.17 g/mol
Key MS Fragments (EI)	m/z 135, 137 ([M-Br]⁺), 206, 208 ([M]⁺)	m/z will be shifted by +4 amu
Boiling Point	~201 °C	Similar to non-deuterated form
Solubility	Soluble in organic solvents (e.g., hexane, dichloromethane, methanol)	Soluble in organic solvents

Experimental Protocols

The following protocols are provided as a general guide and may require optimization for specific analytes, matrices, and analytical instrumentation.

Preparation of Stock and Working Solutions

Proper preparation of standards is crucial for accurate quantification.[5]

• Analyte Stock Solution (e.g., 1 mg/mL): Accurately weigh approximately 10 mg of the non-deuterated analyte (e.g., 1-bromononane) into a 10 mL volumetric flask. Dissolve and dilute to the mark with a suitable solvent such as methanol or dichloromethane.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1-Bromononane-d4 into a 10 mL volumetric flask. Dissolve and dilute to the mark with the same solvent used for the analyte stock solution.[5]

• Analyte Working Solutions (for calibration curve): Prepare a series of working solutions by serially diluting the analyte stock solution to achieve the desired concentration range (e.g., 10 ng/mL to 1000 ng/mL).

• Internal Standard Working Solution: Dilute the internal standard stock solution to a constant final concentration for spiking into all samples, calibration standards, and quality control samples (e.g., 100 ng/mL).

Sample Preparation

The choice of sample preparation technique will depend on the sample matrix. Two common methods are liquid-liquid extraction (LLE) for aqueous samples and solid-phase extraction (SPE) for more complex matrices.[5]

This protocol is suitable for samples such as plasma or water.[5][8]

• To a 1 mL aqueous sample, add a known volume of the 1-Bromononane-d4 internal standard working solution.

• Add 2 mL of an immiscible organic solvent (e.g., hexane or dichloromethane).[5]

• Vortex vigorously for 2 minutes to ensure thorough mixing and partitioning of the analyte and internal standard into the organic phase.[5]

• Centrifuge at 10,000 rpm for 10 minutes to separate the organic and aqueous layers.[2]

• Carefully transfer the upper organic layer to a clean vial.[2]

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.[2]

• Reconstitute the residue in a suitable volume (e.g., 100 µL) of the mobile phase or an appropriate solvent for GC-MS analysis.[2]

• Transfer the reconstituted sample to an autosampler vial for analysis.

This protocol is suitable for more complex matrices like tissue homogenates or environmental samples.[5]

• Condition an appropriate SPE cartridge (e.g., C18) with a suitable solvent.[5]

• Load the sample, to which a known amount of 1-Bromononane-d4 has been added, onto the cartridge.[5]

• Wash the cartridge with a weak solvent to remove interfering components.[5]

• Elute the analyte and internal standard with an appropriate organic solvent.[5]

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the mobile phase or an appropriate solvent for analysis.

• Transfer the reconstituted sample to an autosampler vial for analysis.

GC-MS Analysis

The following is a general GC-MS method that can be adapted for the analysis of 1-bromononane and its deuterated internal standard.

• Injector:

  • Mode: Splitless

  • Temperature: 250 °C

  • Volume: 1 µL[12]

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C[12]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[2][12]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[2][8][12]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[2][12]

  • Ions to Monitor:

    • Analyte (1-Bromononane): Monitor characteristic ions (e.g., m/z 135, 137).

    • Internal Standard (1-Bromononane-d4): Monitor the corresponding mass-shifted ions (e.g., m/z 139, 141).

LC-MS Analysis

For less volatile or thermally labile compounds, LC-MS may be employed.

• Chromatographic Conditions:

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate the analyte and internal standard.

  • Flow Rate: 0.3 mL/min.[12]

  • Column Temperature: 40 °C.[12]

• Mass Spectrometer (MS):

  • Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) is generally more suitable for non-polar compounds like 1-Bromononane than Electrospray Ionization (ESI).[12]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.

  • MS/MS Transitions: To be determined based on the compound's mass spectrum.

Mandatory Visualizations

Caption: Experimental workflow for quantitative analysis using 1-Bromononane-d4 as an internal standard.

Caption: Logical relationship for the use of a deuterated internal standard in mass spectrometry.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 10. benchchem.com [benchchem.com]
• 11. Nonane, 1-bromo- [webbook.nist.gov]
• 12. benchchem.com [benchchem.com]

Application Note &amp; Protocol: Achieving Accurate Quantification with Deuterated Analogues

Introduction

The accurate quantification of analytes in complex biological matrices is a cornerstone of drug development, clinical diagnostics, and various scientific research fields.[1][2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a preferred analytical technique due to its high sensitivity and selectivity.[1][3] However, the accuracy and precision of LC-MS/MS quantification can be compromised by several factors, including matrix effects, variations in sample preparation, and instrument performance drift.[1][4][5] The use of stable isotope-labeled internal standards (SIL-IS), particularly deuterated analogues of the analyte, is widely regarded as the gold standard for mitigating these challenges.[1][4]

This application note provides a comprehensive overview of the principles, methodologies, and best practices for employing deuterated analogues to achieve accurate and precise quantification. Detailed experimental protocols are provided to guide researchers in the successful implementation of this robust analytical strategy.

Principles of Isotope Dilution Mass Spectrometry

The use of deuterated analogues for quantification is based on the principle of Isotope Dilution Mass Spectrometry (IDMS).[1][6] IDMS is a powerful analytical technique that involves the addition of a known quantity of an isotopically enriched form of the analyte, the "spike" or internal standard, to the sample.[1][6]

The core principle lies in the fact that the deuterated internal standard is chemically identical to the analyte but has a different mass due to the incorporation of deuterium (²H) atoms.[2] Because the deuterated standard and the native analyte exhibit nearly identical chemical and physical properties, they behave similarly during sample extraction, chromatography, and ionization.[2][4] Consequently, any loss of the analyte during the analytical process will be accompanied by a proportional loss of the internal standard.[7] The mass spectrometer distinguishes between the analyte and the internal standard based on their mass-to-charge (m/z) ratio. By measuring the ratio of the analyte's signal to that of the known amount of internal standard, the initial concentration of the analyte can be accurately determined.[1]

Advantages of Using Deuterated Analogues:

• Correction for Matrix Effects: Deuterated standards co-elute with the analyte, meaning they experience the same degree of ion suppression or enhancement from the sample matrix, allowing for effective correction.[3][7]

• Compensation for Sample Preparation Variability: Losses incurred during extraction, evaporation, and reconstitution steps affect both the analyte and the internal standard equally, thus not impacting the final calculated concentration.[7]

• Improved Precision and Accuracy: By accounting for various sources of error, deuterated internal standards significantly improve the precision and accuracy of quantitative measurements.[8][9]

• Regulatory Acceptance: The use of stable isotope-labeled internal standards is recognized by regulatory bodies like the FDA and EMA as a key component of robust bioanalytical method validation.[7]

Experimental Workflow and Methodologies

A typical workflow for achieving accurate quantification using deuterated analogues involves several key stages, from the careful selection of the internal standard to the final data analysis.

Caption: A generalized experimental workflow for quantitative analysis using a deuterated internal standard.

Selection and Synthesis of Deuterated Analogues

The quality of the deuterated internal standard is paramount for achieving accurate results. When selecting or synthesizing a deuterated analogue, consider the following:

• Isotopic Purity: The standard should have a high degree of deuteration and be free from the unlabeled analyte. The presence of unlabeled analyte as an impurity can lead to an overestimation of the analyte's concentration, particularly at the lower limit of quantification (LLOQ).[10][11]

• Stability of Deuterium Labels: Deuterium atoms should be placed on non-exchangeable positions within the molecule (e.g., on carbon atoms not adjacent to heteroatoms).[12][13] Placing labels on exchangeable sites like -OH or -NH groups can lead to H/D exchange with the solvent, compromising the integrity of the standard.[5][12]

• Mass Shift: A sufficient mass difference between the analyte and the internal standard is necessary to prevent spectral overlap from the natural isotopic abundance of the analyte (e.g., from ¹³C). A mass shift of at least 3 mass units is generally recommended for small molecules.[12][14]

The custom synthesis of deuterated compounds is often necessary and typically involves techniques such as catalytic deuteration or building the molecule from deuterated starting materials.[15][16] Analytical techniques like Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) are essential for confirming the isotopic enrichment and purity of the synthesized standard.[15][17]

Protocol: Sample Preparation using Protein Precipitation

This protocol provides a general method for the extraction of a small molecule analyte and its deuterated internal standard from human plasma.

Materials:

• Human plasma samples, calibration standards, and quality control (QC) samples.

• Analyte primary stock solution (e.g., 1 mg/mL in methanol).

• Deuterated internal standard primary stock solution (e.g., 1 mg/mL in methanol).

• Internal Standard Working Solution (e.g., 100 ng/mL in acetonitrile).

• Ice-cold acetonitrile.

• Microcentrifuge tubes (1.5 mL).

• Reconstitution solvent (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• HPLC vials with inserts.

Procedure:

• Aliquoting: Transfer 100 µL of thawed human plasma, calibration standards, or QC samples into labeled 1.5 mL microcentrifuge tubes.[2]

• Internal Standard Spiking: Add 20 µL of the Internal Standard Working Solution to each tube (except for blank samples). It is crucial to add the internal standard early in the sample preparation process to account for variability in all subsequent steps.[13]

• Vortexing: Briefly vortex each sample to ensure thorough mixing.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile to each tube to precipitate plasma proteins.[2]

• Vortexing: Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.[2]

• Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[2][4]

• Supernatant Transfer: Carefully transfer the clear supernatant to a new set of labeled tubes, being careful not to disturb the protein pellet.[2][4]

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.[2]

• Reconstitution: Reconstitute the dried residue in 100 µL of the reconstitution solvent.[2]

• Filtration: Filter the reconstituted samples through a 0.22 µm syringe filter into HPLC vials for analysis.[2]

Protocol: LC-MS/MS Analysis

This protocol outlines general conditions for the analysis of the prepared samples. Instrument parameters should be optimized for the specific analyte and internal standard.

LC System:

• System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system.[2]

• Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).[2]

• Mobile Phase A: 0.1% formic acid in water.[2]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[2]

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.[2]

• Injection Volume: 5 µL.[2]

• Gradient: A suitable gradient to ensure separation of the analyte from matrix components and achieve co-elution of the analyte and internal standard.

Mass Spectrometer:

• System: A tandem quadrupole mass spectrometer.[2]

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the analyte.[2]

• Analysis Mode: Multiple Reaction Monitoring (MRM).[1]

• MRM Transitions: Optimize and monitor at least one specific precursor-to-product ion transition for both the analyte and its deuterated internal standard.[1]

Data Presentation and Analysis

The primary output of the LC-MS/MS analysis is a set of chromatograms from which the peak areas of the analyte and the internal standard are integrated. The ratio of these peak areas is then used for quantification.

Caption: The logical relationship between an analyte and its deuterated internal standard during LC-MS/MS analysis.

Data Analysis Steps:

• Peak Integration: Integrate the peak areas for the analyte and the deuterated internal standard for all samples, including calibration standards, QCs, and unknowns.[4]

• Calculate Peak Area Ratio (PAR): For each injection, calculate the PAR: PAR = (Peak Area of Analyte) / (Peak Area of Internal Standard)[1]

• Construct Calibration Curve: Plot the PAR against the nominal concentration of the calibration standards. Perform a linear regression (typically with a 1/x or 1/x² weighting) to generate a calibration curve.

• Quantify Unknowns: Use the regression equation from the calibration curve to determine the concentration of the analyte in the unknown samples based on their calculated PARs.

Table 1: Example Calibration Curve Data and QC Results for Analyte X

Sample Type	Nominal Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	Accuracy (%)
Blank	0	150	1,520,300	0.0001	ND	N/A
Cal 1	1.00	15,300	1,515,000	0.0101	1.02	102.0
Cal 2	2.50	38,200	1,525,000	0.0251	2.51	100.4
Cal 3	5.00	75,900	1,518,000	0.0500	4.98	99.6
Cal 4	10.0	151,000	1,510,000	0.1000	9.95	99.5
Cal 5	25.0	378,000	1,512,000	0.2500	24.9	99.6
Cal 6	50.0	748,000	1,496,000	0.5000	50.3	100.6
Cal 7	100	1,505,000	1,505,000	1.0000	100.8	100.8
LLOQ QC	1.00	15,150	1,500,000	0.0101	1.01	101.0
Low QC	3.00	45,900	1,530,000	0.0300	3.02	100.7
Mid QC	40.0	604,000	1,510,000	0.4000	40.1	100.3
High QC	80.0	1,212,000	1,515,000	0.8000	79.5	99.4

ND: Not Detected; N/A: Not Applicable

Troubleshooting Common Challenges

While deuterated internal standards are robust, certain challenges can arise. Proactive monitoring and systematic troubleshooting are key to maintaining data quality.

Table 2: Troubleshooting Guide for Common Issues

Issue	Potential Cause(s)	Recommended Action(s)
Inaccurate or Imprecise Results	Chromatographic (Isotopic) Shift: The deuterated standard does not perfectly co-elute with the analyte, leading to differential matrix effects.[10]	Overlay chromatograms of the analyte and IS to check for co-elution. Optimize the LC gradient, mobile phase, or column temperature to achieve co-elution.
Isotopic Exchange (H/D Exchange): Loss of deuterium from the IS, leading to an underestimation of the IS concentration and overestimation of the analyte.[10][18]	Select an IS with deuterium on stable positions.[12] Control pH and minimize sample incubation times. Use aprotic solvents where possible.[18]
Impurity of Unlabeled Analyte in IS: The IS contains a significant amount of the non-deuterated analyte.[10]	Analyze the IS solution alone to check for the presence of the unlabeled analyte. Source a higher purity standard or, if necessary, perform a mathematical correction.[10]
High IS Variability	Inconsistent Sample Preparation: Pipetting errors during IS addition or inconsistent extraction recovery.[5]	Re-prepare and re-analyze affected samples. Ensure consistent and validated pipetting and extraction procedures.[5]
IS Degradation: The IS is unstable in the biological matrix or sample processing conditions.[5]	Evaluate the stability of the IS in the matrix under the experimental conditions (e.g., freeze-thaw, bench-top stability).[5]
Instrument Instability: Issues with the LC-MS system, such as a failing pump or inconsistent spray.[5]	Perform system suitability tests and necessary instrument maintenance. While the PAR may remain consistent, addressing instrument drift is crucial for robust analysis.[5]

Conclusion

The use of deuterated analogues as internal standards is an indispensable technique in modern quantitative mass spectrometry.[1] By closely mimicking the physicochemical behavior of the target analyte, these standards provide a robust and reliable means to correct for nearly all sources of experimental variability, including matrix effects and sample processing losses.[1][4] The principles of isotope dilution, combined with meticulous experimental design and data analysis, enable researchers, scientists, and drug development professionals to achieve the highest levels of accuracy, precision, and reproducibility required for confident decision-making in their respective fields.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. texilajournal.com [texilajournal.com]
• 9. scispace.com [scispace.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 13. m.youtube.com [m.youtube.com]
• 14. bioszeparacio.hu [bioszeparacio.hu]
• 15. benchchem.com [benchchem.com]
• 16. resolvemass.ca [resolvemass.ca]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]

Technical Notes & Optimization

troubleshooting low signal for 1-Bromononane-d4-1 in LC-MS

Welcome to the technical support center for troubleshooting issues related to the LC-MS analysis of 1-Bromononane-d4-1. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common challenges, particularly low signal intensity, during their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: Why is the signal for 1-Bromononane-d4-1 consistently low or absent in my LC-MS analysis?

Low signal intensity for 1-Bromononane-d4-1 is a common issue primarily due to its chemical nature. The molecule is nonpolar and lacks easily ionizable functional groups, which makes it challenging to analyze with high sensitivity using standard Electrospray Ionization (ESI) techniques.[1][2] Atmospheric Pressure Chemical Ionization (APCI) is the recommended ionization method as it is better suited for non-polar analytes that are volatile or semi-volatile.[1]

Q2: I am using the recommended APCI source, but the signal is still weak. What mass spectrometer settings should I optimize?

Optimizing the ion source and mass analyzer parameters is critical for enhancing the signal.

• Ion Source Parameters: Systematically tune the APCI source settings, including the corona discharge current, vaporizer temperature, nebulizer gas pressure, and drying gas flow rate. Higher vaporizer temperatures can improve the desolvation of nonpolar compounds like 1-Bromononane-d4-1.[1]

• Expected Ions and Fragmentation: In positive ion APCI, you may observe the protonated molecule [M+H]⁺. However, a more common and often more intense signal arises from the fragmentation of the molecule, typically through the loss of the bromine atom. Monitoring for the resulting C₉H₁₅D₄⁺ fragment can provide better sensitivity.[1]

• Bromine Isotopic Pattern: A key characteristic to confirm the identity of your analyte is the natural isotopic pattern of bromine (⁷⁹Br and ⁸¹Br), which exists in an approximate 1:1 ratio.[1] Any bromine-containing ion will appear as a pair of peaks with nearly equal intensity, separated by 2 m/z units. Ensure you are monitoring for both isotopic peaks in your acquisition method.[1]

Q3: Can my choice of mobile phase and column affect the signal intensity?

Absolutely. Both chromatographic conditions and solvent compatibility are crucial.

• Chromatography Mode: For reversed-phase (RP) chromatography using a C18 or similar column, 1-Bromononane-d4-1 will be strongly retained due to its non-polar character. A high percentage of organic solvent, such as acetonitrile or methanol, is required to elute the analyte with a good peak shape in a reasonable timeframe.[1]

• Injection Solvent: Ensure the analyte is fully dissolved in your injection solvent.[1] Crucially, the injection solvent must be compatible with the mobile phase. Injecting a nonpolar compound dissolved in a very strong, non-polar solvent into a weaker mobile phase can cause poor peak shape or even precipitation, leading to a low signal.[1][2]

• Mobile Phase Additives: While ESI is not ideal, its efficiency can sometimes be improved for halogenated compounds by promoting adduct formation. Adding a low concentration of silver nitrate (e.g., 0.1 mM) to the mobile phase can facilitate the formation of silver ion adducts ([M+Ag]⁺), which can significantly enhance the signal in ESI.[2]

Q4: Could matrix effects from my sample be causing the low signal?

Yes, matrix effects are a significant cause of ion suppression, leading to reduced signal intensity. Co-eluting compounds from complex matrices (e.g., plasma, urine) can interfere with the ionization of 1-Bromononane-d4-1.[1][3]

• Diagnosis: To check for ion suppression, you can perform a post-column infusion experiment. Infuse a standard solution of 1-Bromononane-d4-1 at a constant rate into the LC flow after the column and inject a blank matrix extract. A dip in the baseline signal at the retention time of your analyte indicates ion suppression.[3][4]

• Solution: Implement a sample cleanup step to remove interfering components before analysis. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are highly effective at reducing matrix effects.[1]

Q5: Is it possible that the deuterated internal standard itself is the problem?

While less common, issues with the standard can arise.

• Deuterium Isotope Effect: Deuterated compounds can sometimes have slightly different retention times compared to their non-deuterated counterparts, often eluting slightly earlier in reversed-phase chromatography.[5][6] If this separation is significant, the analyte and standard may experience different degrees of matrix effects, leading to inaccurate quantification.[7]

• Stability: Ensure the standard is stored correctly and has not degraded. 1-Bromononane is stable but can be incompatible with strong oxidizing agents or strong bases.[8][9] Also, check for the possibility of deuterium back-exchange (replacement of D with H from the solvent), which can occur under harsh pH or high-temperature conditions, although this is less likely for deuterium on a carbon backbone.[7][10]

Data and Parameters

Table 1: Recommended Starting LC-MS Parameters for 1-Bromononane-d4-1

Parameter	Recommendation	Notes
LC System	Standard HPLC or UHPLC	---
Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.8 µm)	The nonpolar nature of the analyte requires a column that provides sufficient retention.[11]
Mobile Phase A	Water	For reversed-phase chromatography.[1]
Mobile Phase B	Acetonitrile or Methanol	A high percentage of organic solvent will be needed for elution.[1]
Gradient	Start with a high percentage of B and consider a gradient or isocratic elution.	Must be optimized to ensure elution with good peak shape.
Flow Rate	0.2 - 0.5 mL/min	Typical for standard analytical columns.
Injection Volume	1 - 10 µL	Dependent on sample concentration and instrument sensitivity.
Ionization Mode	APCI (Positive Ion)	Highly Recommended. ESI is generally ineffective for non-polar compounds.[1]
APCI Vaporizer Temp.	350 - 500 °C	Higher temperatures can improve desolvation.[1] Optimize for your instrument.
Monitored Ions	[M+H]⁺ and/or [M-Br]⁺ Fragment	The fragment ion may be more intense. Monitor the full bromine isotopic pattern.[1]

Table 2: Troubleshooting Summary for Low Signal

Problem	Potential Cause(s)	Recommended Solution(s)
No or Very Low Signal	Inappropriate ionization technique (e.g., using ESI).	Switch to APCI. [1] If only ESI is available, try mobile phase additives like silver nitrate to promote adduct formation.[2]
Poor ionization efficiency in APCI.	Tune source parameters: vaporizer temperature, corona current, nebulizer gas.[1] Infuse a standard solution to maximize signal.
Analyte is too strongly retained on the column.	Increase the percentage of organic solvent (Acetonitrile/Methanol) in the mobile phase.[1]
Poor Peak Shape (Tailing/Fronting)	Injection solvent is incompatible with the mobile phase.	Reconstitute the final sample in a solvent similar in composition to the initial mobile phase.[1][11]
Analyte solubility issues.	Ensure the compound is fully dissolved in the injection solvent.[1]
Inconsistent Signal / Poor Reproducibility	Matrix effects (ion suppression).	Implement sample cleanup (SPE, LLE).[1] Modify chromatography to separate the analyte from interfering peaks.[3]
Unstable spray in the ion source.	Clean the ion source components (corona needle, capillary). Optimize gas flows.[2]

Experimental Protocols

Protocol 1: Optimization of APCI Source Parameters via Infusion

Objective: To determine the optimal mass spectrometer source settings to maximize the signal for 1-Bromononane-d4-1.

Materials:

• 1-Bromononane-d4-1 standard

• HPLC-grade acetonitrile or methanol

• Syringe pump connected to the MS source

• Mass spectrometer with APCI source

Procedure:

• Prepare Infusion Solution: Prepare a solution of 1-Bromononane-d4-1 (e.g., 100-500 ng/mL) in a solvent that mimics your mobile phase composition at the time of elution (e.g., 90:10 Acetonitrile:Water).

• Set up Infusion: Infuse the solution directly into the APCI source at a stable flow rate (e.g., 10-20 µL/min) using a syringe pump.[6]

• Tune Parameters: While monitoring the signal intensity of the target ion (e.g., the [M-Br]⁺ fragment), systematically adjust the following parameters one at a time to find the maximum signal:

  • Vaporizer Temperature (e.g., ramp from 300 °C to 550 °C)

  • Corona Discharge Current (e.g., adjust from 1 to 5 µA)

  • Nebulizer Gas Pressure

  • Drying Gas Flow Rate and Temperature

• Record Optimal Settings: Once the combination of settings that provides the most stable and intense signal is found, record these values and apply them to your LC-MS method.

Protocol 2: Sample Cleanup using Solid-Phase Extraction (SPE)

Objective: To remove matrix components from a biological sample (e.g., plasma) that may cause ion suppression.

Materials:

• C18 SPE cartridge

• Plasma sample

• 1-Bromononane-d4-1 (as internal standard)

• Methanol (HPLC grade)

• Deionized water

• Ethyl acetate or Hexane (HPLC grade)

• Nitrogen evaporator

Procedure:

• Sample Spiking: To 1 mL of plasma, add a known amount of 1-Bromononane-d4-1 solution (if used as an internal standard).[12]

• Protein Precipitation (Optional but Recommended): Add 3-4 volumes of cold methanol or acetonitrile to the plasma sample. Vortex vigorously to precipitate proteins, then centrifuge at high speed (e.g., 10,000 x g) for 5-10 minutes. Transfer the supernatant to a clean tube.[12][13]

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 1-2 mL of methanol, followed by 1-2 mL of deionized water. Do not let the cartridge run dry.[12]

• Sample Loading: Load the supernatant from step 2 onto the conditioned SPE cartridge at a slow, steady rate (e.g., 1 mL/min).[12]

• Washing: Wash the cartridge with a weak solvent mixture (e.g., 1-2 mL of 5-10% methanol in water) to remove polar interferences.

• Elution: Elute the analyte and internal standard from the cartridge with 1-2 mL of a nonpolar solvent like ethyl acetate or hexane.[12]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen.[12][13] Reconstitute the dried extract in a small volume (e.g., 100 µL) of a solvent compatible with your LC mobile phase for injection.[11][13]

Visualizations

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low signal intensity of 1-Bromononane-d4-1.

Analyte Properties vs. Method Selection

Caption: Relationship between analyte properties and the selection of appropriate LC-MS conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. lctsbible.com [lctsbible.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. chemwhat.com [chemwhat.com]
• 9. 1-Bromononane | CAS#:693-58-3 | Chemsrc [chemsrc.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Optimizing APCI for Non-Polar Compounds

Welcome to the technical support center for Atmospheric Pressure Chemical Ionization (APCI) Mass Spectrometry. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) for optimizing APCI source parameters, with a specific focus on the analysis of non-polar compounds.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My non-polar analyte is not showing any signal. What are the first parameters I should check?

A1: For non-polar analytes, the most critical parameters to check first are the vaporizer temperature and the corona discharge current. Non-polar compounds must be efficiently vaporized to be ionized in the gas phase.[1][2]

• Vaporizer Temperature: Ensure the temperature is high enough to completely vaporize your analyte and the mobile phase. A typical starting point for APCI is 250°C, but for less volatile non-polar compounds, you may need to increase this.[3] Be cautious as excessively high temperatures can lead to thermal degradation.[4][5]

• Corona Discharge Current: This is essential for creating the reagent ions that will ionize your analyte. A good starting point is typically around 4-5 µA.[3][6] Without a stable corona discharge, ionization will not occur.

• Solvent Choice: APCI is compatible with a wide range of solvents, including non-polar ones.[4] However, the use of protic solvents like methanol in the mobile phase can enhance ionization efficiency compared to aprotic solvents like acetonitrile.[3][7]

Q2: I am seeing a weak signal and high background noise. How can I improve my signal-to-noise ratio?

A2: A weak signal with high background noise can be addressed by optimizing gas flows and the corona current.

• Nebulizer Gas Flow: The nebulizer gas pressure is dependent on the solvent flow rate. For a flow rate of 400 µL/min, a good starting pressure is 30 psig. This can be increased to 60 psig for flow rates of 800 µL/min and above.[3] Proper nebulization is key to efficient vaporization.

• Drying Gas Flow and Temperature: A typical starting point for drying gas flow is 5 L/min with a temperature of 300°C.[3] Optimizing these can help to desolvate ions more effectively and reduce solvent clusters, which can contribute to background noise.

• Corona Current Optimization: While 4 µA is a good starting point, the optimal current is analyte-dependent.[3][6] Try adjusting the current in small increments (e.g., 1-5 µA range) to find the point of maximum ion intensity for your specific compound.[6]

Q3: My analyte appears to be degrading in the source. What can I do to minimize this?

A3: Thermal degradation is a common issue for thermally labile compounds in APCI.[4] To mitigate this, carefully control the vaporizer and drying gas temperatures.

• Vaporizer Temperature: While a high temperature is needed for vaporization, excessive heat can cause decomposition.[5] Start with a lower temperature (e.g., 200°C) and gradually increase it until you achieve a stable signal for your analyte without observing fragment ions that correspond to thermal degradation.

• Drying Gas Temperature: Reducing the drying gas temperature may also help to preserve thermally fragile analytes.[3]

Q4: Should I use modifiers in my mobile phase for non-polar compounds in APCI?

A4: While APCI does not strictly require mobile phase modifiers for ionization to occur, they can influence the gas-phase chemistry and potentially enhance signal.[3]

• Positive Ion Mode: For positive ion mode, small amounts of formic acid or acetic acid, or their ammonium salts, can be beneficial.[3]

• Negative Ion Mode: For negative ion mode, ammonia or low concentrations of ammonium acetate can be helpful.[3]

• Solvent Considerations: Methanol is often preferred over acetonitrile as the organic solvent in APCI, as acetonitrile can sometimes suppress ion formation.[3]

Q5: What is the role of the capillary voltage in APCI, and how should I optimize it?

A5: In many APCI sources, the capillary voltage (Vcap) is primarily for ion guidance and does not directly participate in the ionization process.[3] A setting of around 2000 V is often a good starting point. If you are performing positive/negative ion polarity switching, a lower voltage of 1000 V may be recommended to improve recovery speed after the switch.[3]

Quantitative Data Summary

The following tables provide typical starting parameters for optimizing an APCI source for non-polar compounds. These values may vary depending on the specific instrument, analyte, and mobile phase composition.

Table 1: General APCI Source Parameters

Parameter	Typical Starting Value	Range for Optimization	Notes
Vaporizer Temperature	250 °C	200 - 450 °C	Crucial for analyte vaporization; higher end for less volatile compounds.[3]
Corona Discharge Current	4 µA	1 - 10 µA	Analyte-dependent; optimize for maximum signal intensity.[3][6]
Drying Gas Temperature	300 °C	250 - 350 °C	Can be lowered for thermally labile compounds.[3]
Drying Gas Flow	5 L/min	3 - 10 L/min	Helps in desolvation and reducing noise.[3]
Nebulizer Gas Pressure	30 - 60 psig	20 - 80 psig	Dependent on the LC flow rate.[3]
Capillary Voltage	2000 V	1000 - 4000 V	Primarily for ion guidance.[3]

Table 2: Nebulizer Pressure vs. LC Flow Rate

LC Flow Rate	Recommended Nebulizer Pressure
400 µL/min	30 psig[3]
800 µL/min and above	60 psig[3]

Experimental Protocols

Protocol 1: Systematic Optimization of APCI Source Parameters

This protocol outlines a systematic approach to optimize APCI source parameters for a new non-polar analyte using flow injection analysis (FIA).

• Analyte and Mobile Phase Preparation:

  • Prepare a standard solution of your analyte at a known concentration (e.g., 1 µg/mL) in a mobile phase representative of your LC method. A 50:50 mixture of methanol and water is a good starting point.

• Initial Instrument Setup:

  • Set the mass spectrometer to scan a mass range appropriate for your analyte.

  • Use the initial APCI source parameters from Table 1.

• Flow Injection Analysis (FIA) Setup:

  • Introduce the analyte solution into the MS source at a constant flow rate (e.g., 0.4 mL/min) using a syringe pump or an LC system bypassing the column.

• Parameter Optimization (in order of importance):

  • Vaporizer Temperature: While infusing the analyte, start with a low temperature (e.g., 200°C) and increase it in increments of 25°C. Monitor the analyte's signal intensity and stability. Record the temperature that provides the highest intensity without evidence of thermal degradation.

  • Corona Current: Set the vaporizer temperature to its optimized value. Vary the corona current from 1 µA to 10 µA in 1 µA increments. Record the current that yields the maximum signal intensity.

  • Nebulizer Gas Pressure: Adjust the nebulizer pressure based on your flow rate (see Table 2). Fine-tune the pressure to maximize signal stability.

  • Drying Gas Flow and Temperature: With the other parameters optimized, adjust the drying gas flow and temperature to minimize background noise and maximize the signal-to-noise ratio.

• Final Evaluation:

  • Once all parameters are optimized, perform several replicate injections to confirm the stability and reproducibility of the signal.

Visualizations

The following diagrams illustrate key workflows and relationships in APCI optimization.

Caption: Troubleshooting workflow for low APCI signal.

References

• 1. Atmospheric Pressure Chemical Ionization (APCI) - MagLab [nationalmaglab.org]
• 2. Atmospheric Pressure Chemical Ionization - Creative Proteomics [creative-proteomics.com]
• 3. agilent.com [agilent.com]
• 4. Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry [labx.com]
• 5. ursinus.edu [ursinus.edu]
• 6. researchgate.net [researchgate.net]
• 7. Introduction to LC-MS Part4 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Technical Support Center: Chromatography Troubleshooting for 1-Bromononane-d4-1

Welcome to the technical support center for the chromatographic analysis of 1-Bromononane-d4-1. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and improve peak shape during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the ideal peak shape in chromatography and why is it important for the analysis of 1-Bromononane-d4-1?

A1: The ideal peak shape in chromatography is a symmetrical, Gaussian curve. Achieving this is crucial for accurate and reproducible quantification of 1-Bromononane-d4-1. Poor peak shapes, such as tailing or fronting, can lead to inaccurate peak integration, reduced resolution between closely eluting compounds, and decreased sensitivity, which ultimately compromises the reliability of the analytical results.[1][2][3][4]

Q2: What are the most common peak shape issues encountered when analyzing 1-Bromononane-d4-1?

A2: The most prevalent peak shape problems are peak tailing (a gradual return to the baseline), peak fronting (a sloping rise of the peak), and peak splitting or broadening.[1][5] For a relatively non-polar compound like 1-Bromononane-d4-1, these issues often stem from problems with the gas chromatography (GC) system's activity, sample overload, or suboptimal method parameters.[5][6]

Q3: What type of GC column is recommended for the analysis of 1-Bromononane-d4-1?

A3: For the analysis of bromoalkanes such as 1-Bromononane-d4-1, a non-polar or low-polarity capillary GC column is generally recommended.[5][7] A common and suitable stationary phase to start with is 5% phenyl-methylpolysiloxane. The final column selection should be based on the specific requirements of the separation.

Q4: How does the deuteration in 1-Bromononane-d4-1 affect its chromatographic behavior?

A4: While isotopic labeling itself does not inherently cause poor peak shape, deuterated compounds may have slightly different retention times compared to their non-deuterated counterparts. However, the strategies for troubleshooting and improving the peak shape for 1-Bromononane-d4-1 are identical to those for the non-deuterated 1-Bromononane.[5]

Q5: How critical is sample preparation for achieving a good peak shape?

A5: Proper sample preparation is essential. It is recommended to dissolve liquid samples of 1-Bromononane-d4-1 in a volatile, low-boiling-point solvent that is compatible with the stationary phase.[5][8] An inappropriate solvent or an excessively high sample concentration can lead to peak distortion or broadening.[5] Ensure the sample is also free of particulate matter.

Troubleshooting Guides

This section provides detailed guidance on how to identify and resolve common peak shape problems for 1-Bromononane-d4-1.

Peak Tailing

Peak tailing is characterized by an asymmetrical peak where the latter half is broader than the front half.

Troubleshooting Workflow for Peak Tailing

Caption: Troubleshooting logic for peak tailing.

Potential Cause	Observation	Recommended Action
Active Sites in the System	Only 1-Bromononane-d4-1 and other susceptible compounds show tailing. The asymmetry factor is greater than 1.5.[1][5]	Use a new, high-quality deactivated inlet liner and septum. Regularly replace these components. Trim 10-20 cm from the front of the column to remove contaminated sections.[1][5][6]
Improper Column Installation	All peaks in the chromatogram, including the solvent peak, exhibit tailing.[1]	Re-install the column following the manufacturer's instructions. Ensure a clean, 90-degree cut and correct positioning within the inlet.[1][5][6]
Low Injector Temperature	Tailing peaks are observed for 1-Bromononane-d4-1.	Increase the injector temperature to ensure complete and rapid vaporization. A good starting point is 250°C.[5][9]
Column Contamination	A gradual increase in peak tailing is observed over several injections.	Bake out the column at a high temperature (within the column's limits) to remove contaminants. If this is not effective, trim the front of the column.[10]

Peak Fronting

Peak fronting is characterized by an asymmetrical peak with a sloping leading edge.

Troubleshooting Workflow for Peak Fronting

Caption: Troubleshooting logic for peak fronting.

Potential Cause	Observation	Recommended Action
Sample Overload	Peak fronting is observed, and the peak shape improves upon sample dilution.[5][11]	Dilute the sample or decrease the injection volume. For splitless injections, a 1 µL injection is a good starting point.[5] For split injections, consider increasing the split ratio.[11]
Incompatible Injection Solvent	The peak shape is distorted.	Ensure the sample solvent is compatible with the stationary phase. For non-polar columns, use a non-polar solvent.[5]
Low Column Temperature	Peak fronting is more pronounced for later-eluting compounds.	Consider increasing the initial oven temperature.[5]
Column Degradation	Voids or channels may have formed in the column bed.[12]	Replace the column.[12]

Split Peaks

Split peaks appear as two or more closely spaced peaks for a single compound.

Troubleshooting Workflow for Split Peaks

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. benchchem.com [benchchem.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. fishersci.ca [fishersci.ca]
• 8. benchchem.com [benchchem.com]
• 9. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 10. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. pharmaguru.co [pharmaguru.co]

Technical Support Center: Preventing Deuterium Exchange in Internal Standards

Welcome to our technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide targeted troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the use of deuterated internal standards in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern?

A1: Deuterium exchange, also known as H/D exchange or back-exchange, is a chemical reaction where a deuterium atom on a stable isotope-labeled (SIL) internal standard is replaced by a hydrogen atom from the surrounding environment, such as the solvent or sample matrix.[1][2] This is problematic because it alters the mass of the internal standard, leading to a decreased signal for the deuterated standard and a potential artificial increase in the signal of the unlabeled analyte.[2] This can compromise the accuracy, precision, and reliability of quantitative analyses.[2]

Q2: What are the primary factors that promote deuterium exchange?

A2: Several experimental and environmental factors can accelerate the rate of deuterium exchange. The most significant include:

• pH: Both acidic and basic conditions can catalyze the exchange of deuterium atoms.[3][4] The rate of exchange is often minimized in a neutral or near-neutral pH range, typically between 2.5 and 7.[2][3]

• Temperature: Higher temperatures increase the rate of chemical reactions, including deuterium exchange.[2][3] It is crucial to keep samples cool and avoid prolonged exposure to elevated temperatures.[3]

• Solvent Composition: Protic solvents, such as water and methanol, can readily donate protons and facilitate exchange.[2][3] Aprotic solvents like acetonitrile are generally preferred for storing and handling deuterated standards.[2]

• Position of the Deuterium Label: The stability of the deuterium label is highly dependent on its position within the molecule.[3][5] Deuterium atoms on heteroatoms (e.g., -OH, -NH, -SH) are highly susceptible to exchange.[2][6][7] Deuterium atoms on a carbon adjacent to a carbonyl group can also be labile, especially under acidic or basic conditions.[2] Labels on aromatic rings or aliphatic chains not near activating groups are generally more stable.[2][3]

Q3: How can I determine if my deuterated internal standard is undergoing exchange?

A3: You can assess the stability of your deuterated internal standard by performing an incubation study. Prepare a solution of the deuterated internal standard in the same solvent and matrix as your samples.[8] Analyze the solution by LC-MS/MS at different time points (e.g., 0, 2, 4, 8, and 24 hours) under the same conditions as your analytical method.[3][8] A significant decrease in the peak area of the internal standard over time, or the appearance and increase of a peak corresponding to the unlabeled analyte, is direct evidence of deuterium exchange.[1]

Q4: My deuterated internal standard shows a different retention time than the native analyte. Is this normal?

A4: Yes, it is a known phenomenon for deuterated compounds to have slightly different retention times compared to their non-deuterated counterparts.[9] This is referred to as the "chromatographic isotope effect."[3][9] In reverse-phase chromatography, deuterated compounds often elute slightly earlier.[7] While this may not always be an issue, it can lead to differential matrix effects if the analyte and the internal standard do not co-elute perfectly.[3]

Q5: Are there alternatives if deuterium exchange is a persistent issue?

A5: Yes. If deuterium exchange proves to be an insurmountable problem, consider using internal standards labeled with stable isotopes that are not susceptible to exchange, such as Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N).[2] However, these alternatives are often more expensive to synthesize.[2][10]

Troubleshooting Guides

Issue 1: Decreasing internal standard signal throughout an analytical run.

This can be a sign of deuterium exchange or degradation of the internal standard.

Caption: Troubleshooting workflow for a decreasing internal standard signal.

Issue 2: Inaccurate or inconsistent quantitative results.

This could be due to a variety of factors, including deuterium exchange, impurities, or differential matrix effects.

Caption: Troubleshooting workflow for inaccurate quantitative results.

Quantitative Data Summary

The extent of deuterium exchange is highly dependent on the specific compound and the analytical conditions. The following table summarizes the influence of various factors on the stability of deuterated internal standards.

Factor	Condition	Influence on Isotopic Exchange	Mitigation Strategy
pH	High (>8) or Low (<2)	Catalyzes H/D exchange[2][3]	Maintain pH between 2.5 and 7[2]
Temperature	High	Accelerates the rate of exchange[2][3]	Store and analyze at low temperatures (e.g., 4°C)[2]
Solvent	Protic (e.g., H₂O, CH₃OH)	Facilitates exchange by donating protons[2][3]	Use aprotic solvents (e.g., acetonitrile, THF) when possible[2]
Label Position	On Heteroatoms (O, N, S)	Highly susceptible to exchange[2][6][7]	Choose standards with labels on stable carbon positions[2][7]
Alpha to Carbonyl	Can be labile, especially with pH and temperature extremes[2]	Exercise caution with pH and temperature[2]
Aromatic/Aliphatic C-H	Generally stable under typical analytical conditions[2]	Preferred labeling position[2][3]

Key Experimental Protocols

Protocol 1: Assessing the Stability of a Deuterated Internal Standard

Objective: To determine if the deuterated internal standard is undergoing isotopic exchange under the specific experimental conditions of the analytical method.[1][3]

Materials:

• Deuterated internal standard (IS) stock solution

• Blank biological matrix (e.g., plasma, urine)

• Sample preparation solvents (e.g., reconstitution solvent, mobile phase)

• LC-MS/MS system

Methodology:

• Prepare Samples:

  • T=0 Samples: Spike a known concentration of the IS into the blank matrix and immediately process it according to your standard sample preparation protocol. Analyze these samples to establish a baseline response.[1]

  • Incubated Samples: Spike the same concentration of the IS into the blank matrix and incubate the samples under conditions that mimic your entire analytical process (e.g., room temperature for the duration of a typical run).

• Analyze Samples: Analyze the incubated samples using your established LC-MS/MS method at various time points (e.g., 2, 4, 8, 24 hours).[3]

• Data Evaluation:

  • Compare the peak area of the internal standard in the incubated samples to the T=0 samples. A significant decrease suggests degradation or exchange.[1]

  • Monitor the mass transition of the unlabeled analyte in the chromatograms of the incubated samples. The appearance or an increase of a peak at the analyte's retention time is direct evidence of deuterium exchange.[1]

Protocol 2: Evaluating Differential Matrix Effects

Objective: To assess the degree of ion suppression or enhancement for both the analyte and the deuterated internal standard.

Methodology (Post-Extraction Spike Method):

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard spiked into the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Blank matrix is extracted first, and then the analyte and internal standard are spiked into the final extract.

  • Set C (Pre-Extraction Spike): Analyte and internal standard are spiked into the blank matrix before the extraction process.

• Analyze and Calculate Matrix Effect (ME):

  • Analyze all three sets of samples by LC-MS/MS.

  • Calculate the Matrix Effect (ME) as follows: ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100.

  • A ME value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.[8]

  • Ideally, the ME for the analyte and the internal standard should be very similar.[8] A significant difference indicates a differential matrix effect.[3]

Visualization of Key Concepts

Caption: Decision tree for selecting a suitable deuterated internal standard.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Matrix Effects with Deuterated Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter when using deuterated internal standards to mitigate matrix effects in liquid chromatography-mass spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in LC-MS/MS analysis?

A1: Matrix effects refer to the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix.[1][2] This can manifest as either a decrease in signal (ion suppression) or an increase in signal (ion enhancement).[2][3] These effects are a significant concern because they can negatively impact the accuracy, precision, and sensitivity of an analytical method.[2][4][5] Common culprits behind matrix effects in complex biological samples include salts, lipids, and proteins.[2]

Q2: How do deuterated internal standards theoretically correct for matrix effects?

A2: Deuterated internal standards, a type of stable isotope-labeled internal standard (SIL-IS), are considered the "gold standard" for quantitative LC-MS/MS.[2][6] Because their physicochemical properties are nearly identical to the analyte of interest, the assumption is that they will co-elute and be affected by ion suppression or enhancement to the same degree.[6][7] By calculating the ratio of the analyte's signal to that of the internal standard, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.[4][6][7]

Q3: I'm using a deuterated internal standard. Shouldn't that automatically correct for all matrix effects?

A3: While highly effective, it is a common misconception that a deuterated internal standard will always perfectly correct for matrix effects.[4][8] A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic separation between the analyte and its deuterated counterpart.[2][4] If this separation causes them to elute into regions with different matrix components, they will experience differential matrix effects, where one is more suppressed or enhanced than the other, compromising the accuracy of the results.[4][8][9]

Q4: My analyte and deuterated internal standard show slightly different retention times. Is this a significant problem?

A4: Yes, even a minor difference in retention times can be a significant issue.[8][9] This separation can expose the analyte and the deuterated internal standard to different co-eluting matrix components as they enter the mass spectrometer.[8][9][10] This can lead to differential matrix effects, undermining the internal standard's ability to accurately compensate for signal variations and impacting the reliability of your quantitative results.[6][9] Ensuring perfect co-elution is crucial for effective matrix effect correction.[11]

Q5: Are there alternatives if my deuterated standard is causing issues with differential matrix effects?

A5: Yes, if a deuterated standard is proving problematic, you might consider using internal standards with heavier stable isotopes like ¹³C or ¹⁵N.[6] These are less likely to exhibit a chromatographic shift compared to deuterium, often resulting in better co-elution and more reliable compensation for matrix effects.[6] While not ideal, a carefully selected structural analog that has very similar chromatographic behavior and ionization properties can also be used, but its performance must be thoroughly validated.[6]

Troubleshooting Guides

Issue 1: Poor Precision and Inaccurate Quantification Despite Using a Deuterated Standard

Possible Cause: Differential matrix effects due to a lack of perfect co-elution between the analyte and the deuterated internal standard.[4][8]

Troubleshooting Steps:

• Verify Co-elution: Carefully overlay the chromatograms of the analyte and the deuterated internal standard. Even a small offset in retention time can be the source of the problem.[8]

• Modify Chromatographic Conditions: Adjust the mobile phase composition, gradient profile, or column temperature to achieve complete co-elution of the analyte and internal standard peaks.[6] In some cases, a column with slightly lower resolution might force co-elution and improve results.[6][11]

• Quantitatively Evaluate Matrix Effects: Perform a matrix effect experiment, such as the post-extraction spike method detailed below, to confirm if differential ion suppression or enhancement is occurring.[8]

Issue 2: Gradual Decrease in Internal Standard Signal Over an Analytical Run

Possible Cause: Accumulation of non-volatile matrix components in the ion source or on the column, leading to increasing ion suppression over time.[12][13]

Troubleshooting Steps:

• Implement Robust Column Washing: Incorporate a thorough column wash step at the end of each injection or periodically within the analytical sequence to remove strongly retained matrix components.[6]

• Optimize Sample Preparation: Enhance your sample preparation method (e.g., solid-phase extraction, liquid-liquid extraction) to more effectively remove interfering matrix components before analysis.[5]

• Regular Ion Source Cleaning: Adhere to a regular maintenance schedule for cleaning the mass spectrometer's ion source as recommended by the manufacturer.[6]

Issue 3: Inconsistent Results Across Different Sample Lots

Possible Cause: Variability in the composition of the matrix between different sources or lots, leading to inconsistent matrix effects.[1]

Troubleshooting Steps:

• Evaluate Matrix Effects Across Multiple Lots: When validating your method, assess matrix effects using at least six different sources of the blank biological matrix.[1][14]

• Matrix-Matched Calibration: Prepare your calibration standards in the same matrix as your samples to account for matrix-induced changes in ionization efficiency.[15]

• Standard Addition Method: For particularly complex or variable matrices, consider using the standard addition method for each sample to create a sample-specific calibration curve.[16]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

This experiment quantifies the degree of ion suppression or enhancement.[1][6]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of the analyte and deuterated internal standard in a clean solvent (e.g., mobile phase) at known low and high concentrations.[1][8]

  • Set B (Post-Extraction Spike): Process a blank matrix sample (from at least six different sources) through your entire extraction procedure. In the final step, spike the resulting extract with the analyte and deuterated internal standard to the same concentrations as Set A.[1][8]

  • Set C (Pre-Extraction Spike): Spike the analyte and deuterated internal standard into the blank matrix before the extraction process. This set is used to evaluate extraction recovery.[1]

• Analyze Samples: Inject all three sets of samples into the LC-MS system and record the peak areas for the analyte and the deuterated internal standard.[8]

• Data Calculation and Presentation:

  • Matrix Factor (MF): MF = (Peak Area in Set B) / (Peak Area in Set A). An MF < 1.0 indicates ion suppression, while an MF > 1.0 suggests ion enhancement.[1][14]

  • Internal Standard Normalized Matrix Factor (IS-Normalized MF): IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard).[14]

  • Recovery (%): Recovery = (Peak Area in Set C) / (Peak Area in Set B) x 100.

Data Presentation:

Sample Set	Analyte Peak Area	IS Peak Area	Matrix Factor (Analyte)	Matrix Factor (IS)	IS-Normalized Matrix Factor
Set A (Neat)	Value	Value	N/A	N/A	N/A
Set B (Post-Spike)	Value	Value	Calculated	Calculated	Calculated

Acceptance Criteria: The coefficient of variation (CV%) of the IS-Normalized MF across the different matrix sources should ideally be ≤ 15%.[1][9]

Protocol 2: Qualitative Identification of Ion Suppression/Enhancement Zones (Post-Column Infusion)

This method helps to identify retention time regions where matrix effects are most pronounced.[7][8][16]

Methodology:

• System Setup:

  • Continuously infuse a standard solution of your analyte at a constant flow rate into the LC eluent post-column via a T-connector.

  • Monitor the analyte's signal in the mass spectrometer to establish a stable baseline.[7]

• Inject Blank Matrix: While the analyte solution is being constantly infused, inject an extracted blank matrix sample onto the LC column.[7][8]

• Monitor Signal: Observe the analyte's signal. Any dips in the baseline correspond to retention times where co-eluting matrix components are causing ion suppression, while peaks indicate ion enhancement.[6][8]

• Compare Retention Times: Compare the retention time of your analyte with the identified regions of suppression or enhancement to determine if matrix effects are a likely issue.[8]

Visualizations

Caption: Troubleshooting workflow for inaccurate results.

Caption: Post-column infusion experimental setup.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. nebiolab.com [nebiolab.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. reddit.com [reddit.com]
• 16. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Ghost Peaks with Deuterated Standards

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you address the common challenge of ghost peaks in chromatograms, particularly when using deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What is a "ghost peak" in chromatography?

A ghost peak, also known as an artifact or system peak, is an unexpected signal that appears in a chromatogram.[1][2] These peaks are not related to the injected sample and can interfere with the identification and quantification of target analytes, compromising the accuracy of results.[2][3] They are particularly problematic in high-sensitivity analyses like LC-MS and in gradient elution methods.[1][4]

Q2: Why are deuterated standards used, and how can they contribute to ghost peaks or analytical issues?

Deuterated standards are isotopically labeled compounds where one or more hydrogen atoms are replaced with deuterium.[5] They are widely used as internal standards in quantitative mass spectrometry because they have nearly identical chemical properties and chromatographic behavior to the analyte of interest, but a different mass.[5][6] However, their use can introduce specific challenges:

• Isotopic Exchange (Back-Exchange): Deuterium atoms on the standard can exchange with hydrogen atoms from the solvent or sample matrix.[7][8] This leads to a decrease in the internal standard's signal and can artificially inflate the analyte's signal.[7]

• Chromatographic Shift: Deuterated standards may elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[7] If this separation is significant, the analyte and internal standard can experience different matrix effects, leading to inaccurate quantification.[7]

• Impurity in the Standard: The deuterated standard itself may contain a small amount of the unlabeled analyte as an impurity, which will contribute to the analyte's signal.[7]

Q3: What are the general causes of ghost peaks in an LC system?

Ghost peaks can originate from various sources within the chromatographic system.[1][9] Common culprits include:

• Mobile Phase Contamination: Impurities in solvents, even in HPLC-grade reagents, can accumulate on the column and elute as ghost peaks, especially during gradient runs.[1][10] Dissolved gases can also cause baseline disturbances that appear as peaks.[1]

• System Contamination: Carryover from previous injections, contaminated autosampler components (needles, vials, caps), and degraded pump seals are frequent sources of contamination.[1][11][12]

• Column Issues: An aging or contaminated column, or a contaminated guard column, can introduce extraneous peaks.[1] Column shedding, where particulate matter from the stationary phase is released, can also cause ghost peaks.[13]

• Sample Preparation: Contaminated glassware, vials, or caps used during sample preparation can introduce impurities that manifest as ghost peaks.[1]

Troubleshooting Guides

Issue 1: Inaccurate quantification when using a deuterated internal standard.

This is a critical issue that can stem from several factors related to the deuterated standard itself.

Potential Causes and Solutions

Potential Cause	Recommended Action
Isotopic Exchange	The deuterium label on the internal standard is exchanging with protons from the solvent or sample matrix.[7] To mitigate this, ensure the deuterium labels are on stable, non-exchangeable positions on the molecule.[6][7] Avoid highly acidic or basic conditions if the label is in a labile position.[7][8]
Chromatographic Shift	The deuterated standard and the analyte have different retention times, leading to differential matrix effects.[7] Adjust the chromatographic method (e.g., mobile phase composition, gradient slope) to achieve co-elution.[7]
Impurity in the Standard	The deuterated standard contains the unlabeled analyte as an impurity.[7] Always verify the isotopic and chemical purity of your standard as specified on the Certificate of Analysis from the supplier.[7]
Differential Matrix Effects	The analyte and the internal standard experience different levels of ion suppression or enhancement from the sample matrix, often due to a lack of co-elution.[7] Optimizing chromatography to ensure co-elution is the primary solution.[7]

Troubleshooting Workflow for Inaccurate Quantification

Caption: Troubleshooting workflow for inaccurate quantitative results.

Issue 2: A consistent, unexpected peak appears in blank injections.

This indicates a system-level contamination issue that needs to be systematically diagnosed.

Systematic Elimination Workflow

Caption: Systematic approach to identifying the source of a ghost peak.

Experimental Protocols

Protocol 1: Diagnosing Isotopic Exchange

Objective: To determine if the deuterated internal standard is undergoing hydrogen-deuterium exchange under the experimental conditions.

Methodology:

• Prepare Two Sets of Samples:

  • Set A (Solvent): Spike the deuterated internal standard into the solvent used for sample reconstitution.

  • Set B (Matrix): Spike the deuterated internal standard into a blank sample matrix (e.g., plasma, urine).[7]

• Incubation: Incubate both sets of samples under conditions that mimic your typical sample handling and analysis workflow (e.g., time, temperature, pH).[7]

• Sample Processing: Process the samples using your established extraction procedure.[7]

• LC-MS/MS Analysis: Analyze the processed samples by LC-MS/MS.

• Data Analysis: Compare the peak area of the deuterated internal standard in Set B (Matrix) to Set A (Solvent). A significant decrease in the signal in the matrix samples suggests that isotopic exchange is occurring.[7] Additionally, monitor the mass transition for the unlabeled analyte in the matrix samples. A significant increase in this signal compared to Set A indicates H/D back-exchange.[7]

Protocol 2: Systematic Identification of Ghost Peak Source

Objective: To systematically isolate the source of a ghost peak within the LC system.

Methodology:

• Blank Injection: Begin by running a blank injection (injecting the mobile phase or reconstitution solvent) to confirm the presence of the ghost peak.[13]

• No Injection Run: Run the gradient program without making an injection.[14] If the ghost peak disappears, the contamination is likely originating from the autosampler (e.g., syringe, injection valve, sample vials).[14] If the peak persists, the source is elsewhere in the system.

• Fresh Mobile Phase: Prepare fresh mobile phases using high-purity, HPLC-grade solvents and water from a reliable source.[10][14] If the ghost peak disappears, the original mobile phase was the source of contamination.

• Remove Column: If the peak is still present with fresh mobile phase, remove the analytical column and replace it with a union or a short piece of capillary tubing.[15] Run a blank injection.

  • If the ghost peak disappears, the column is the source of contamination.

  • If the ghost peak remains, the contamination is in the LC system components before the column (e.g., pump, mixer, tubing).[15]

• Component Cleaning: Once the source is localized, thoroughly clean or replace the contaminated components. This may involve flushing the system with strong solvents, replacing pump seals, or cleaning the autosampler.[2][11]

References

• 1. Conquer Ghost Peaks in HPLC: Identification and Elimination | Separation Science [sepscience.com]
• 2. How to Identify Ghost Peaks in U/HPLC | Phenomenex [phenomenex.com]
• 3. Ghost Peaks in Chromatography: What They Are, Why You Should Be Aware of Them | Pharmaguideline [pharmaguideline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. News - Ghost Peaks in Chromatography: Causes and Solutions with Ghost-Sniper Columns [mxchromasir.com]
• 10. halocolumns.com [halocolumns.com]
• 11. academicstrive.com [academicstrive.com]
• 12. uhplcs.com [uhplcs.com]
• 13. wyatt.com [wyatt.com]
• 14. LC Ghost Peaks [restek.com]
• 15. hplc.eu [hplc.eu]

Technical Support Center: Navigating Challenges with Deuterated Standards in Mass Spectrometry Ion Sources

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when using deuterated internal standards in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a deuterated internal standard (d-IS) in LC-MS analysis?

A deuterated internal standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium.[1][2] Its main purpose is to act as an internal reference to correct for variations that can occur during sample preparation, such as extraction losses, and during analysis, including matrix effects (ion suppression or enhancement) and instrument variability.[1][2][3][4] By adding a known amount of the d-IS to all samples, calibrators, and quality controls, the ratio of the analyte's response to the d-IS's response is used for quantification, which leads to more accurate and precise results.[2][5]

Q2: What are the ideal characteristics of a deuterated internal standard?

For dependable and accurate quantification, a deuterated internal standard should have high chemical and isotopic purity.[2] A mass difference of +3 amu or more between the analyte and the deuterated standard is generally recommended to prevent isotopic overlap.[3]

Q3: What is the "deuterium isotope effect" and how can it affect my results?

The "deuterium isotope effect" refers to the slight change in physicochemical properties of a molecule when hydrogen is replaced by deuterium.[6] This can sometimes lead to a minor chromatographic separation between the analyte and the deuterated internal standard.[3][7][8] If this separation causes them to elute into the ion source at different times, they may encounter different co-eluting matrix components and experience varying degrees of ion suppression or enhancement, a phenomenon known as differential matrix effects, which can lead to inaccurate quantification.[2][8][9][10][11]

Q4: Can the concentration of the deuterated internal standard affect the analyte signal?

Yes, the extent of signal suppression can be concentration-dependent.[8] In some instances, a high concentration of the deuterated internal standard can suppress the signal of the native analyte, and vice-versa.[6] This is believed to be due to competition for ionization within the electrospray source.[8]

Q5: What is isotopic back-exchange and when should I be concerned?

Isotopic back-exchange, or H/D exchange, occurs when deuterium atoms on the internal standard are replaced by hydrogen atoms from the sample matrix or solvent.[12][13] This can lead to a decrease in the internal standard signal and an artificial increase in the analyte signal.[13] You should be particularly concerned if the deuterium labels are on heteroatoms (like -OH or -NH) or on carbons adjacent to carbonyl groups, as these are more prone to exchange.[13][14] This issue is often catalyzed by acidic or basic conditions and higher temperatures.[13]

Troubleshooting Guides

Issue 1: Poor Reproducibility and Inaccurate Quantification

Symptom: You are observing high variability in your results (%CV) and a bias in your accuracy, even though you are using a deuterated internal standard.

Possible Causes & Troubleshooting Steps:

• Differential Matrix Effects due to Chromatographic Separation:

  • Verify Co-elution: Overlay the chromatograms of the analyte and the deuterated internal standard from a mixed solution. A visible separation, even if slight, can be the source of the problem.[2][8]

  • Optimize Chromatography: Adjust the mobile phase composition, gradient, or column temperature to achieve better co-elution.[1][2] Sometimes, a less efficient, broader peak shape that ensures complete overlap is preferable to sharp, slightly separated peaks.

  • Consider Alternatives: If co-elution cannot be achieved, a ¹³C or ¹⁵N-labeled internal standard, which is less prone to chromatographic shifts, might be a better option.[2]

• Isotopic Impurity in the Standard:

  • Check for Unlabeled Analyte: Analyze a high-concentration solution of your deuterated internal standard and monitor the mass transition of the unlabeled analyte.[1] Any signal detected indicates the presence of the unlabeled analyte as an impurity.[1]

  • Correct for Contribution: If the impurity is significant, you may need to mathematically correct for its contribution to the analyte signal, especially at the lower limit of quantification.

  • Source a Higher Purity Standard: If the impurity level is too high, obtaining a new batch of the standard with higher isotopic purity is recommended.[2]

• In-source Fragmentation:

  • Review Mass Spectra: Examine the mass spectra of the deuterated standard to see if it's losing a deuterium atom in the ion source, which would contribute to the analyte's signal.[1]

  • Optimize MS Conditions: Adjust ion source parameters like collision energy and cone voltage to minimize in-source fragmentation.[1]

Issue 2: Drifting or Highly Variable Internal Standard Signal

Symptom: The peak area of your deuterated internal standard is not consistent across an analytical run or between different sample matrices.

Possible Causes & Troubleshooting Steps:

• Inconsistent Matrix Effects:

  • Evaluate Matrix Effects Across Lots: If working with biological samples, test different lots of the matrix (e.g., plasma) to assess the variability of signal suppression.[8]

  • Perform Post-Column Infusion: This experiment can help identify regions of significant ion suppression in your chromatogram. If your internal standard elutes in a "zone of suppression," you may need to adjust the chromatography.[8][14]

  • Improve Sample Cleanup: A more rigorous sample preparation method, like solid-phase extraction (SPE), can help remove interfering matrix components.[8]

• Isotopic Back-Exchange:

  • Assess Stability: Incubate the deuterated internal standard in your sample diluent and mobile phase for a duration equivalent to your analytical run to check for stability over time.[1][13]

  • Control pH and Temperature: Store standards and samples at low temperatures and avoid highly acidic or basic conditions.[13]

  • Check Label Position: Be aware of the position of the deuterium labels. Labels on stable positions like aromatic rings are less likely to exchange.[13]

• System Contamination or Carryover:

  • Clean the Ion Source: Contamination in the ion source or mass spectrometer can lead to inconsistent signals.[2][8] Regular cleaning and maintenance are essential.[8]

  • Inject Blanks: Run blank injections after high-concentration samples to check for carryover.

Quantitative Data Summary

The extent of issues like chromatographic shifts and ion suppression is highly dependent on the specific analyte, matrix, and analytical conditions. The following tables provide illustrative data to demonstrate the potential impact of these challenges.

Table 1: Impact of Deuterium Isotope Effect on Retention Time and Matrix Effect

Parameter	Scenario A: Complete Co-elution	Scenario B: Partial Separation (ΔRT = 0.1 min)
Analyte Retention Time (min)	5.20	5.20
d-IS Retention Time (min)	5.20	5.10
Matrix Effect (MF) on Analyte	70% (Ion Suppression)	70% (Ion Suppression)
Matrix Effect (MF) on d-IS	70% (Ion Suppression)	50% (Ion Suppression)
IS-Normalized MF	1.00	1.40
Accuracy (% Bias)	Within ±5%	> +30%
Precision (%RSD)	< 5%	> 15%

This table illustrates how a small shift in retention time can cause the deuterated standard to experience a different degree of ion suppression, leading to poor accuracy and precision.[6][15]

Table 2: Effect of Isotopic Exchange on Analyte Quantification

Time Point	d-IS Peak Area	Analyte Peak Area (from exchange)	Apparent Analyte/d-IS Ratio
t = 0 hours	1,000,000	0	0.500
t = 8 hours	950,000	50,000	0.579
t = 24 hours	850,000	150,000	0.706

This table shows a hypothetical scenario where the deuterated internal standard undergoes back-exchange over time in the autosampler. This leads to a decrease in the d-IS signal and an increase in the analyte signal, resulting in an overestimation of the analyte concentration.

Experimental Protocols

Protocol 1: Verification of Analyte and Deuterated IS Co-elution

Objective: To confirm that the analyte and its deuterated internal standard have identical retention times under the specified analytical conditions.[14]

Methodology:

• Prepare Solutions:

  • Solution A: A standard solution of the analyte only.

  • Solution B: A standard solution of the deuterated internal standard only.

  • Solution C: A mixed solution containing both the analyte and the internal standard.[14]

• LC-MS Analysis:

  • Inject each solution separately using the intended LC-MS method.

  • Acquire data in Multiple Reaction Monitoring (MRM) mode, monitoring transitions for both the analyte and the internal standard.[14]

• Data Analysis:

  • Overlay the chromatograms from the injection of the mixed solution (Solution C).

  • Visually inspect for any separation between the two peaks. The apex of both peaks should be at the same retention time.[14]

Protocol 2: Assessment of Ion Suppression using Post-Column Infusion

Objective: To identify regions in the chromatogram where co-eluting matrix components cause ion suppression.[8][14]

Methodology:

• System Setup:

  • Prepare a standard solution of your analyte at a concentration that provides a stable and moderate signal.[14]

  • Using a T-fitting, continuously infuse the analyte solution into the mobile phase stream between the analytical column and the mass spectrometer's ion source with a syringe pump.[8][14]

• Analysis:

  • Allow the system to stabilize to obtain a constant, elevated baseline signal for the analyte.[14]

  • Inject a blank, extracted matrix sample onto the LC column.[8][14]

• Interpretation:

  • Monitor the infused analyte's signal throughout the chromatographic run.

  • A significant drop in the baseline signal indicates a region of ion suppression.[8][14] An increase indicates ion enhancement.[8]

Protocol 3: Evaluation of Isotopic Exchange (H/D Back-Exchange)

Objective: To determine the stability of the deuterated internal standard in the analytical solutions over time.[1]

Methodology:

• Prepare Solutions:

  • Solution A: A mixture of the analyte and the deuterated internal standard in the initial mobile phase or sample diluent.[1]

  • Solution B: The deuterated internal standard only in the initial mobile phase or sample diluent.[1]

• Time-Point Analysis:

  • Inject both solutions at the beginning of your analytical run (t=0) and record the peak areas.[1]

  • Store aliquots of both solutions under the same conditions as your samples in the autosampler.[1]

  • Re-inject the solutions at various time points (e.g., 4, 8, 12, 24 hours).[1]

• Data Analysis:

  • In Solution A, monitor the ratio of the analyte to the internal standard. A significant change in this ratio over time may indicate isotopic exchange.[1]

  • In Solution B, monitor for any increase in a signal at the mass transition of the unlabeled analyte, which is a direct indicator of H/D exchange.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. waters.com [waters.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

Technical Support Center: 1-Bromononane-d4-1 Sample Preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively utilizing 1-Bromononane-d4-1 as an internal standard in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromononane-d4-1 and what are its primary applications?

A1: 1-Bromononane-d4-1 is a deuterated analog of 1-Bromononane, meaning some hydrogen atoms have been replaced by deuterium.[1] This isotopic labeling makes it a valuable internal standard for quantitative analysis, particularly in mass spectrometry-based applications like Gas Chromatography-Mass Spectrometry (GC-MS).[2] It is commonly used in environmental analysis to quantify pollutants and in pharmaceutical synthesis.[2][3] The principle behind its use is Isotope Dilution Mass Spectrometry (IDMS), where a known amount is added to a sample at the beginning of the analytical process to correct for analyte loss during sample preparation and analysis.[2]

Q2: What are the ideal storage and handling conditions for 1-Bromononane-d4-1?

A2: 1-Bromononane-d4-1 is a stable compound but should be handled with care.[4][5] It is recommended to store it in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, sparks, and flame.[6][7] The storage temperature should be below +30°C.[4][5] It is incompatible with strong oxidizing agents and strong bases.[4][5][6]

Q3: What level of purity is recommended for 1-Bromononane-d4-1 when used as an internal standard?

A3: For reliable quantitative analysis, high chemical and isotopic purity are essential.[8] Generally, a chemical purity of >99% and an isotopic enrichment of at least 98% are recommended for deuterated standards to minimize interference and ensure accurate quantification.[9][10]

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are highly variable and seem inaccurate, even though I'm using 1-Bromononane-d4-1 as an internal standard. What are the potential causes and how can I troubleshoot this?

Answer: Inaccurate and inconsistent results when using a deuterated internal standard can arise from several factors. The most common issues include a lack of co-elution with the analyte, the presence of impurities, or isotopic exchange.[11]

Troubleshooting Steps:

• Verify Co-elution: Deuterated compounds can sometimes have slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated counterparts.[11] This can lead to differential matrix effects, where the analyte and the internal standard experience different levels of ion suppression or enhancement.[11]

  • Solution: Overlay the chromatograms of the analyte and 1-Bromononane-d4-1 to confirm complete co-elution. If they are separated, consider adjusting the chromatographic method, such as using a lower-resolution column to ensure they elute together.[11]

• Check for Impurities: The 1-Bromononane-d4-1 standard may contain the unlabeled analyte as an impurity.[9] This will contribute to the analyte's signal, leading to a positive bias in the results, especially at low concentrations.[8]

  • Solution: Analyze a sample containing only the 1-Bromononane-d4-1 standard to check for any signal at the analyte's mass transition.[8] If significant unlabeled analyte is detected, consider using a higher purity standard.[8]

• Investigate Isotopic Exchange: Deuterium atoms can sometimes be replaced by protons from the solvent, a phenomenon known as back-exchange.[9] This can be influenced by the position of the deuterium label, pH, temperature, and solvent composition.[9]

  • Solution: The deuterium labels on 1-Bromononane-d4-1 are on the carbon chain and are generally stable.[12] However, if you suspect isotopic exchange, you can perform an incubation experiment by leaving the standard in the sample matrix or solvent over time and monitoring its signal intensity.[9] If a significant decrease is observed, consider modifying the pH (a pH around 2.5-3 is often where the exchange rate is slowest) or lowering the temperature.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-Bromononane｜lookchem [lookchem.com]
• 4. 1-Bromononane | 693-58-3 [chemicalbook.com]
• 5. chemwhat.com [chemwhat.com]
• 6. 1-Bromononane(693-58-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. Page loading... [wap.guidechem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. benchchem.com [benchchem.com]
• 12. 1-Bromononane-1,1,2,2-d4 | LGC Standards [lgcstandards.com]

Technical Support Center: Improving Reproducibility with 1-Bromononane-d19 Analysis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions (FAQs) concerning the use of 1-Bromononane-d19 as an internal standard. Our goal is to help you improve the reproducibility and accuracy of your analytical results.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromononane-d19 and why is it used as an internal standard?

A1: 1-Bromononane-d19 is a deuterated form of 1-bromononane, meaning that 19 of its hydrogen atoms have been replaced with deuterium atoms. This isotopic labeling makes it an ideal internal standard for quantitative analysis, particularly in mass spectrometry-based methods like GC-MS or LC-MS.[1] Because its chemical and physical properties are nearly identical to the non-deuterated analyte, it co-elutes during chromatography and experiences similar ionization and fragmentation patterns.[1] Its key difference is its higher mass-to-charge ratio, which allows it to be distinguished from the analyte, thereby enabling accurate correction for variations during sample preparation and instrument analysis.[1][2]

Q2: What are the most common analytical challenges associated with using deuterated internal standards like 1-Bromononane-d19?

A2: The most frequently encountered issues include:

• Isotopic Exchange (Back-Exchange): The replacement of deuterium atoms with hydrogen from the surrounding environment, which can lead to an underestimation of the internal standard's concentration and an overestimation of the analyte's concentration.[3][4]

• Chromatographic (Isotopic) Shift: The deuterated internal standard may have a slightly different retention time than the analyte, which can lead to differential matrix effects.[3][4][5]

• Differential Matrix Effects: The analyte and the internal standard may experience different levels of ion suppression or enhancement from the sample matrix, even with perfect co-elution.[3][6]

• Purity Issues: The deuterated standard may contain the unlabeled analyte as an impurity, which can artificially inflate the analyte's signal, especially at the lower limit of quantification (LLOQ).[3][6]

Q3: What purity levels are recommended for 1-Bromononane-d19?

A3: For reliable and accurate quantitative analysis, high purity of the deuterated internal standard is crucial. General recommendations are:

• Chemical Purity: >99%[6]

• Isotopic Purity: ≥98%[2]

Q4: How can I minimize "ghost peaks" in my chromatograms when using 1-Bromononane-d19?

A4: "Ghost peaks" often stem from contamination within the analytical instrument itself, such as from inlet septa, column bleed, or contaminated carrier gas.[7] To minimize these peaks, it is recommended to use high-quality, low-bleed septa and columns, ensure that gas lines have appropriate filters, and perform regular instrument bake-outs.[7]

Troubleshooting Guides

Issue 1: Poor Reproducibility and Inaccurate Quantification

Q: My quantitative results are inconsistent with a high percentage of coefficient of variation (%CV). What are the potential causes and how can I troubleshoot this?

A: Inconsistent and inaccurate results, even when using a deuterated internal standard, often point to issues like differential matrix effects, isotopic instability, or impurities in the standard. Below is a systematic approach to troubleshooting.

Troubleshooting Workflow for Inaccurate Results

Caption: A systematic workflow for troubleshooting inaccurate and imprecise results.

Issue 2: Unexpected Peaks in the Chromatogram

Q: I am observing unexpected peaks in my chromatogram. How can I identify the source of this contamination?

A: Unexpected peaks can originate from contaminated solvents, sample handling, or the instrument itself. The following guide will help you pinpoint the source.

Possible Cause	Troubleshooting Step	Success Indicator
Contaminated Solvents or Reagents	Analyze a solvent blank (all reagents without the sample).[7]	The unexpected peaks are present in the blank, indicating a contaminated reagent.[7]
Sample Handling Contamination	Prepare a "handling blank" by going through all sample preparation steps without the actual sample.[7]	The unexpected peaks appear in the handling blank, pointing to contamination during sample preparation.[7]
Instrument Contamination (e.g., septum bleed, column bleed)	Inspect the mass spectrum of the unexpected peaks. Perform an instrument bake-out according to the manufacturer's instructions.[7]	The intensity of the ghost peaks is significantly reduced after baking out the system.[7]

Experimental Protocols

Protocol 1: Evaluation of Differential Matrix Effects

Objective: To determine if the analyte and 1-Bromononane-d19 are experiencing different matrix effects.[8]

Methodology:

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike the analyte and 1-Bromononane-d19 into the final mobile phase composition.[8]

  • Set B (Matrix Solution): Extract a blank matrix sample (e.g., plasma, urine) using your established sample preparation method. Spike the analyte and 1-Bromononane-d19 into the extracted blank matrix at the same concentration as Set A.[8]

• Analyze both sets of samples by LC-MS/MS or GC-MS.[8]

• Calculation:

  • Matrix Effect (Analyte) = (Peak Area in Set B) / (Peak Area in Set A)[8]

  • Matrix Effect (Internal Standard) = (Peak Area in Set B) / (Peak Area in Set A)[8]

• Interpretation: A significant difference between the matrix effect values for the analyte and the internal standard indicates differential matrix effects.[8]

Protocol 2: Assessment of Isotopic Stability (Back-Exchange)

Objective: To assess the stability of the deuterium labels on 1-Bromononane-d19 under your experimental conditions.

Methodology:

• Prepare two sample sets:

  • Set A (Control): Spike 1-Bromononane-d19 into a clean solvent (e.g., acetonitrile).[9]

  • Set B (Matrix): Spike 1-Bromononane-d19 into a blank sample matrix (e.g., plasma, urine).[9]

• Incubate: Store both sets of samples under the same conditions as your typical analytical method (e.g., time, temperature, pH).[9]

• Process: Use your established extraction procedure to process the samples.[9]

• Analyze: Analyze the samples by LC-MS/MS or GC-MS.[9]

• Evaluate: Monitor for any increase in the signal of the non-deuterated analyte in Set B compared to Set A. A significant increase suggests H/D back-exchange.[9]

Quantitative Data Summary

The following table summarizes typical mass spectrometry parameters for the analysis of 1-Bromononane using 1-Bromononane-d19 as an internal standard.

Parameter	1-Bromononane (Analyte)	1-Bromononane-d19 (Internal Standard)
Molecular Formula	C₉H₁₉Br	C₉D₁₉Br
Molecular Weight	207.15 g/mol [10]	~226.27 g/mol
Precursor Ion (m/z)	Varies by ionization method	Varies by ionization method
Product Ion (m/z)	Varies by fragmentation	Varies by fragmentation

Note: The exact m/z values will depend on the specific instrumentation and ionization method used.

Visualizations

Experimental Workflow for Quantitative Analysis

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. 1-Bromononane for synthesis 693-58-3 [sigmaaldrich.com]

Technical Support Center: Mobile Phase Selection for Non-Polar Deuterated Compounds

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for selecting the appropriate mobile phase for the analysis of non-polar deuterated compounds.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the chromatographic analysis of non-polar deuterated compounds.

Issue 1: Co-elution of Deuterated Internal Standard and Analyte

• Question: My deuterated internal standard (IS) is co-eluting with the non-deuterated analyte. How can I achieve separation?

• Answer: While co-elution is often desired for internal standard quantitation to ensure they experience the same matrix effects, complete co-elution can sometimes mask subtle issues.[1][2] If separation is required, for instance, to investigate the isotopic purity of the standard, the following steps can be taken, depending on the chromatographic mode.

  • Reversed-Phase HPLC (RP-HPLC): In RP-HPLC, deuterated compounds, being slightly less hydrophobic, often elute slightly earlier than their non-deuterated counterparts.[1] To enhance this separation:

    • Decrease the gradient steepness: A shallower gradient provides more time for the subtle differences between the isotopologues to manifest as a separation.

    • Reduce the amount of organic modifier: Lowering the percentage of the strong solvent (e.g., acetonitrile or methanol) in the mobile phase can increase retention and potentially improve resolution between the deuterated and non-deuterated compounds.[3]

    • Lower the column temperature: Reducing the temperature can sometimes enhance the separation between isotopologues.

    • Change the organic modifier: Switching between acetonitrile and methanol can alter selectivity.

    • Select a different stationary phase: A column with a different chemistry, such as a phenyl-hexyl or biphenyl phase instead of a standard C18, can provide alternative selectivity.

  • Normal-Phase HPLC (NP-HPLC): In NP-HPLC, the opposite effect is often observed, with deuterated compounds sometimes being retained more strongly than their non-deuterated analogs.[3][4] To improve separation:

    • Optimize the mobile phase polarity: In normal-phase chromatography, retention is highly sensitive to the concentration of the polar modifier in the non-polar mobile phase.[5][6] Fine-tuning the percentage of the polar solvent (e.g., isopropanol in hexane) is critical.

    • Experiment with different non-polar solvents: Switching the main non-polar solvent (e.g., from hexane to heptane or chloroform) can alter selectivity.[7][8]

  • Supercritical Fluid Chromatography (SFC):

    • Adjust modifier percentage: The amount of polar modifier (e.g., methanol, ethanol) in the supercritical CO2 mobile phase significantly impacts retention and selectivity.[9][10] A systematic variation of the modifier percentage is a primary step in optimizing separation.

    • Change modifier type: Different alcohol modifiers (methanol, ethanol, isopropanol) can offer varying selectivities.[11]

    • Incorporate additives: Small amounts of additives in the modifier can significantly alter selectivity, especially for compounds with any residual polar functional groups.[10][12]

Issue 2: Poor Peak Shape (Tailing or Fronting) for Deuterated Compounds

• Question: I am observing poor peak shape for my non-polar deuterated compound. What are the likely causes and solutions?

• Answer: Poor peak shape can arise from several factors related to the sample, mobile phase, or column.

  • Sample-Related Issues:

    • Sample solvent incompatibility: Dissolving the sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion.[6] Whenever possible, dissolve the sample in the initial mobile phase.

    • Column overload: Injecting too concentrated a sample can lead to peak fronting. Try diluting the sample.

  • Mobile Phase-Related Issues:

    • Inadequate mobile phase strength: If the mobile phase is too weak, it can lead to peak tailing.[13]

    • Contamination: Impurities in the mobile phase can interfere with the chromatography. Ensure high-purity solvents are used.

  • Column-Related Issues:

    • Column degradation: Over time, column performance can degrade, leading to poor peak shapes.

    • Active sites on the stationary phase: For NP-HPLC on silica columns, residual silanol groups can cause peak tailing. The presence of a small amount of a polar modifier can help to mitigate this.

Issue 3: Inconsistent Retention Times

• Question: The retention times for my deuterated and non-deuterated compounds are fluctuating between runs. What could be the cause?

• Answer: Retention time variability is often a sign of system instability.

  • Mobile Phase Preparation: In NP-HPLC, retention times are very sensitive to the amount of polar constituents, including water, in the mobile phase.[5] Ensure consistent mobile phase preparation.

  • Column Equilibration: Insufficient column equilibration between runs, especially during gradient analysis, can lead to shifting retention times.

  • Temperature Fluctuations: Changes in column temperature will affect retention times. Ensure the column compartment is maintaining a stable temperature.

  • Pump Performance: Issues with the HPLC or SFC pump, such as leaks or faulty check valves, can cause inconsistent flow rates and, consequently, variable retention times.[1]

Frequently Asked Questions (FAQs)

Q1: What is the "chromatographic isotope effect" and how does it affect my separation?

A1: The chromatographic isotope effect (CIE) refers to the difference in retention behavior between an isotopically labeled compound (deuterated) and its non-labeled counterpart. This effect arises from the subtle differences in physicochemical properties caused by the substitution of hydrogen with deuterium. The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond. In reversed-phase liquid chromatography (RPLC), this often results in the deuterated compound being slightly less hydrophobic and therefore eluting slightly earlier than the non-deuterated version.[1] Conversely, in normal-phase liquid chromatography (NPLC), the deuterated compound may exhibit stronger interactions with the polar stationary phase, leading to a longer retention time.[4] The magnitude of the CIE is influenced by the number and position of deuterium atoms, the chromatographic conditions (mobile phase, stationary phase, temperature), and the molecular structure of the analyte.[1]

Q2: Which chromatographic mode is best for non-polar deuterated compounds: RP-HPLC, NP-HPLC, or SFC?

A2: The choice of chromatographic mode depends on the specific properties of the compound and the analytical goal.

• Reversed-Phase HPLC (RP-HPLC): This is the most common chromatographic technique and is well-suited for a wide range of non-polar compounds. It is often the first choice due to its robustness and reproducibility.

• Normal-Phase HPLC (NP-HPLC): This technique is particularly useful for very non-polar compounds that may have little or no retention in RP-HPLC.[7][14] It also excels at separating isomers.[14]

• Supercritical Fluid Chromatography (SFC): SFC is a powerful technique for the separation of non-polar compounds and is often considered a "green" alternative to NP-HPLC due to the use of supercritical CO2 as the main mobile phase.[15] It can provide unique selectivity and is often faster than HPLC.[16]

Q3: How do I choose the starting mobile phase for my non-polar deuterated compound in each mode?

A3: Here are some general starting points:

• RP-HPLC: For non-polar compounds, a mobile phase with a high percentage of organic solvent is a good starting point. A common initial mobile phase is a mixture of water and acetonitrile or methanol. A typical starting gradient might be from 70-95% organic solvent to 100% organic solvent.

• NP-HPLC: The mobile phase consists of a non-polar solvent with a small amount of a more polar modifier. A good starting point is hexane with a small percentage (e.g., 1-5%) of isopropanol or ethyl acetate.[6] The percentage of the polar modifier can be adjusted to control retention.

• SFC: The mobile phase is primarily supercritical CO2 with a polar organic modifier. A common starting point is a gradient of 5% to 40% methanol in CO2.[17]

Q4: Can I use additives in my mobile phase for non-polar deuterated compounds?

A4: Yes, additives can be beneficial in certain situations, even for non-polar compounds.

• NP-HPLC: Small amounts of additives like amines (for basic compounds) or acids (for acidic compounds) can be used to improve peak shape by interacting with active sites on the stationary phase, although this is less common for truly non-polar compounds.[12]

• SFC: Additives are commonly used in the modifier to improve peak shape and selectivity. For non-polar compounds that may have subtle interactions, small amounts of additives can be explored.[10][12]

Data Presentation

Table 1: Properties of Common Normal-Phase HPLC Solvents

Solvent	Polarity Index	Viscosity (cP at 20°C)	UV Cutoff (nm)
n-Hexane	0.1	0.31	195
Heptane	0.1	0.41	195
Isooctane	0.1	0.50	205
Cyclohexane	0.2	0.98	200
Chloroform	4.1	0.57	245
Dichloromethane	3.1	0.44	233
Ethyl Acetate	4.4	0.45	256
Isopropanol (IPA)	3.9	2.30	205

Data sourced from various chromatographic resources.[14][18][19]

Table 2: Properties of Common SFC Modifiers

Modifier	Polarity Index	Eluent Strength in SFC	Viscosity (cP at 20°C)	UV Cutoff (nm)
Methanol	5.1	Strong	0.60	205
Ethanol	4.3	Medium-Strong	1.20	210
Isopropanol (IPA)	3.9	Medium	2.30	205
Acetonitrile	5.8	Weak-Medium	0.37	190

Eluent strength in SFC is a general guide and can be influenced by other factors. Data sourced from various chromatographic resources.[7][18][19]

Experimental Protocols

Protocol 1: Method Development for Mobile Phase Selection in Normal-Phase HPLC

Objective: To systematically determine the optimal mobile phase for the separation of a non-polar deuterated compound from its non-deuterated analog.

Methodology:

• Column Selection: Start with a standard silica or diol column.

• Initial Mobile Phase Screening:

  • Prepare a stock solution of the sample mixture in a weak solvent like hexane.

  • Begin with a mobile phase of 99:1 (v/v) hexane:isopropanol.

  • Perform an isocratic run and observe the retention and separation.

  • If retention is too low, decrease the isopropanol percentage in 0.5% increments (e.g., to 0.5%, then 0.2%).

  • If retention is too high, increase the isopropanol percentage in 1-2% increments (e.g., to 2%, 5%).

• Modifier Evaluation:

  • If separation is not achieved with hexane/isopropanol, switch the polar modifier to ethyl acetate or ethanol and repeat the screening process.

• Non-Polar Solvent Evaluation:

  • If selectivity is still an issue, replace hexane with another non-polar solvent like heptane or a mixture of hexane and dichloromethane. Repeat the modifier optimization.

• Gradient Optimization (if necessary):

  • If a single isocratic mobile phase does not provide adequate separation of the isotopologues from other matrix components, develop a shallow gradient. Start with a low percentage of the polar modifier and gradually increase it.

Protocol 2: Method Development for Mobile Phase Selection in SFC

Objective: To develop an SFC method for the analysis of a non-polar deuterated compound.

Methodology:

• Column Selection: Screen a set of columns with different selectivities. For non-polar compounds, start with a diol, ethyl pyridine, or even a C18 column.

• Modifier Screening:

  • Dissolve the sample in a suitable organic solvent.

  • Perform a generic gradient screen on each column using methanol as the modifier. A typical gradient is 5% to 50% methanol over 5-10 minutes.

  • Evaluate the chromatograms for peak shape and selectivity.

  • Repeat the gradient screen with ethanol and isopropanol as modifiers.

• Optimization of the Best Condition:

  • Select the column and modifier combination that shows the most promise.

  • Optimize the gradient slope and initial/final modifier percentages to improve the separation.

  • If co-elution is desired, a steeper gradient may be beneficial. For separation, a shallower gradient is preferred.

• Additive Screening (if peak shape is poor):

  • If peak tailing is observed, add a small amount of an additive to the modifier. For neutral non-polar compounds, this is often not necessary, but if there are any trace acidic or basic impurities, it can be helpful.

• Temperature and Backpressure Optimization:

  • Fine-tune the separation by making small adjustments to the column temperature and backpressure.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 3. researchgate.net [researchgate.net]
• 4. Innovative green supercritical fluid chromatography development for the determination of polar compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. shimadzu.com [shimadzu.com]
• 6. Normal Phase HPLC - purification of non polar Nat prod. - Chromatography Forum [chromforum.org]
• 7. nacalai.com [nacalai.com]
• 8. uhplcs.com [uhplcs.com]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. SFC Mobile Phases : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 11. hplc.eu [hplc.eu]
• 12. chiraltech.com [chiraltech.com]
• 13. High-performance liquid chromatography - Wikipedia [en.wikipedia.org]
• 14. scribd.com [scribd.com]
• 15. Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR) - Faraday Discussions (RSC Publishing) DOI:10.1039/C8FD00237A [pubs.rsc.org]
• 16. matheo.uliege.be [matheo.uliege.be]
• 17. pure-synth.com [pure-synth.com]
• 18. actylislab.com [actylislab.com]
• 19. organometallics.it [organometallics.it]

Reference Data & Comparative Studies

The Gold Standard in Calibration: Unveiling the Linearity of 1-Bromononane-d4-1

For researchers, scientists, and drug development professionals, achieving accurate and reproducible quantitative analysis is paramount. The integrity of a calibration curve underpins the reliability of analytical data, and the choice of an internal standard is a critical factor in this equation. This guide provides an objective comparison of the performance of 1-Bromononane-d4-1 as an internal standard, focusing on the linearity of calibration curves, and contrasts its performance with alternative standards, supported by established experimental principles and data.

Deuterated internal standards, such as 1-Bromononane-d4-1, are widely recognized as the gold standard in mass spectrometry-based quantitative assays.[1] Their physicochemical properties are nearly identical to their non-deuterated counterparts, a crucial feature for compensating for variations during sample preparation and analysis. The slight increase in mass due to deuterium substitution allows for clear differentiation by a mass spectrometer without significantly altering chromatographic behavior.

Comparative Performance of Internal Standards

The selection of an appropriate internal standard is pivotal to the linearity and overall performance of an analytical method. While 1-Bromononane-d4-1 is an excellent choice for many applications involving non-polar to semi-polar brominated compounds, various alternatives exist. The following tables present a comparison based on typical performance data.

Table 1: Linearity Performance Comparison of Internal Standards

Internal Standard Type	Analyte Example	Expected Linearity (R²)	Typical Accuracy (% Recovery)	Precision (%RSD)	Key Considerations
Deuterated (1-Bromononane-d4-1)	1-Bromononane	> 0.999[2]	95-105%	< 15%	Co-elutes with the analyte, providing the most accurate correction for matrix effects and extraction variability.[1]
Non-Deuterated Analog (1-Bromononane)	1-Bromononane	> 0.99 (can be lower with matrix effects)[2]	Can be significantly biased (high or low)[2]	> 20% (highly variable)	Cannot accurately correct for analyte loss during sample preparation.[2]
Homologue (1-Bromodecane)	1-Bromononane	> 0.99	85-110%	< 10%	Possesses similar chemical properties but has a different retention time, which may not fully compensate for matrix effects.
Structurally Unrelated Compound	1-Bromononane	Often > 0.98, but can be misleading[3]	Highly variable	> 20%	Does not mimic the analyte's behavior during extraction and analysis, leading to inaccurate results.

Table 2: Impact of Internal Standard Choice on Method Performance

Performance Metric	With Deuterated Internal Standard (e.g., 1-Bromononane-d4-1)	With Non-Deuterated/Analog Internal Standard
Accuracy	High	Can be significantly biased[2]
Precision (RSD)	Typically < 15%	Can be > 50% in complex matrices[4]
Correction for Matrix Effects	High	Low to moderate
Correction for Extraction Variability	High	Low
Overall Reliability	Very High	Moderate to Low

Experimental Protocols

Detailed methodologies are crucial for generating reliable and linear calibration curves. Below are generalized protocols for using 1-Bromononane-d4-1 as an internal standard in GC-MS and LC-MS/MS analyses.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Objective: To generate a calibration curve for the quantification of a volatile or semi-volatile analyte using 1-Bromononane-d4-1 as an internal standard.

1. Preparation of Stock Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the analyte into a 10 mL volumetric flask. Dissolve and dilute to the mark with a suitable solvent (e.g., methanol or dichloromethane).[5]

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1-Bromononane-d4-1 into a 10 mL volumetric flask. Dissolve and dilute to the mark with the same solvent used for the analyte.[6]

2. Preparation of Calibration Standards:

• Prepare a series of calibration standards by performing serial dilutions of the Analyte Stock Solution to achieve the desired concentration range (e.g., 0.1 µg/mL to 100 µg/mL).[5]

• Spike each calibration standard with the Internal Standard Stock Solution to a constant final concentration (e.g., 10 µg/mL).

3. Sample Preparation:

• To a known volume or weight of the sample matrix, add the same constant amount of the Internal Standard Stock Solution as used in the calibration standards.

• Perform the necessary extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the analyte and internal standard.

4. GC-MS Analysis:

• Injector: Splitless injection at 260 °C.[3]

• Oven Program: Start at 80 °C, hold for 1 minute, ramp to 300 °C at 15 °C/min, and hold for 5 minutes.[3]

• Carrier Gas: Helium at a constant flow rate.[3]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[3]

  • Ions to Monitor: Monitor at least two characteristic ions for both the analyte and 1-Bromononane-d4-1 (a quantifier and a qualifier ion).[3]

5. Data Analysis:

• Integrate the peak areas of the quantifier ions for both the analyte and the internal standard.

• Calculate the response ratio for each calibration standard and sample by dividing the peak area of the analyte by the peak area of the internal standard.

• Construct a calibration curve by plotting the response ratio (y-axis) against the concentration of the analyte (x-axis).

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value greater than 0.99 is generally considered to indicate good linearity.[5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for Bioanalysis

Objective: To quantify a lipophilic drug candidate in human plasma using 1-Bromononane-d4-1 as an internal standard.

1. Preparation of Stock and Working Solutions:

• Prepare stock solutions of the analyte and 1-Bromononane-d4-1 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare a series of analyte working solutions by serial dilution of the stock solution.

• Prepare an internal standard working solution at a concentration that will yield a robust signal in the LC-MS/MS system.

2. Preparation of Calibration Standards and Quality Control (QC) Samples:

• Prepare calibration standards by spiking blank human plasma with the analyte working solutions to achieve a range of concentrations.

• Prepare QC samples at low, medium, and high concentrations in blank plasma.

3. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma (calibrator, QC, or unknown sample), add 300 µL of acetonitrile containing the internal standard at its working concentration.[7]

• Vortex the mixture to precipitate proteins and then centrifuge.[7]

• Transfer the supernatant to a new plate or vial for analysis.

4. LC-MS/MS Analysis:

• LC System: Utilize a suitable reversed-phase column (e.g., C18) with a gradient elution program using mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• MS/MS System:

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the analyte.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for both the analyte and 1-Bromononane-d4-1.

5. Data Analysis:

• Follow the same data analysis steps as outlined in the GC-MS protocol, plotting the peak area ratio of the analyte to the internal standard against the analyte concentration to generate the calibration curve.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow for quantitative analysis using an internal standard and the logical reasoning behind the selection of a deuterated standard.

Experimental workflow for quantitative analysis.

Logical selection of an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to 1-Bromononane-d4-1 and its Non-Deuterated Standard for Researchers

For Immediate Publication

AUSTIN, TX – December 17, 2025 – In the realm of analytical chemistry and drug development, the precision of quantitative analysis is paramount. The choice of an appropriate internal standard is a critical determinant of experimental accuracy and reproducibility. This guide provides an objective, data-driven comparison of 1-Bromononane-d4-1, a deuterated standard, with its non-deuterated counterpart, 1-Bromononane. This document is intended for researchers, scientists, and drug development professionals who utilize chromatographic and mass spectrometric techniques.

Physicochemical Properties: A Head-to-Head Comparison

The primary distinction between 1-Bromononane-d4-1 and 1-Bromononane lies in the isotopic substitution of four hydrogen atoms with deuterium at the C1 and C2 positions. This substitution results in a nominal increase in molecular weight, which is the basis for its utility as an internal standard in mass spectrometry, while maintaining nearly identical physicochemical properties.

Property	1-Bromononane-d4-1 (1,1,2,2-d4)	1-Bromononane
Molecular Formula	C₉H₁₅D₄Br	C₉H₁₉Br
Molecular Weight	~211.18 g/mol	207.15 g/mol [1]
Appearance	Colorless liquid	Colorless liquid[1]
Density	~1.11 g/mL at 25 °C	1.084 g/mL at 25 °C[1]
Boiling Point	Expected to be very similar to non-deuterated form	201 °C[1]
Melting Point	-29 °C	-29 °C[1]
Flash Point	90 °C	90 °C[1]
Refractive Index	n20/D ~1.454	n20/D 1.454[1]
Solubility	Soluble in chloroform and hexanes	Soluble in chloroform and hexanes

Analytical Performance: Illustrative Data

The key advantage of a deuterated standard is its ability to be distinguished from the analyte by a mass spectrometer while co-eluting chromatographically.

Mass Spectrometry: In a mass spectrum, the molecular ion peak of 1-Bromononane-d4-1 will appear at a higher mass-to-charge ratio (m/z) than that of 1-Bromononane. This mass shift allows for the selective monitoring of both the analyte and the internal standard without mutual interference.

Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the deuteration at the C1 and C2 positions in 1-Bromononane-d4-1 leads to the disappearance of the corresponding proton signals. This provides a clear spectroscopic confirmation of the isotopic labeling.

Experimental Protocols: A Practical Application

The following is a generalized protocol for the quantification of a hypothetical long-chain alkylated analyte in a biological matrix using either 1-Bromononane-d4-1 or non-deuterated 1-Bromononane as an internal standard.

Objective: To quantify "Analyte X" in human plasma using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• "Analyte X" reference standard

• 1-Bromononane-d4-1 or 1-Bromononane as internal standard (IS)

• Human plasma

• Hexane (HPLC grade)

• Anhydrous sodium sulfate

• GC-MS system with a non-polar capillary column (e.g., DB-5ms)

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare stock solutions of "Analyte X" and the internal standard (both deuterated and non-deuterated) in hexane at a concentration of 1 mg/mL.

  • Prepare a series of working standard solutions of "Analyte X" by serial dilution of the stock solution.

  • Prepare a working internal standard solution at a concentration of 10 µg/mL.

• Sample Preparation:

  • To 100 µL of human plasma, add 10 µL of the 10 µg/mL internal standard working solution.

  • For calibration standards, add the appropriate volume of "Analyte X" working solution.

  • Perform a liquid-liquid extraction by adding 500 µL of hexane and vortexing for 2 minutes.

  • Centrifuge to separate the layers and transfer the organic (upper) layer to a clean tube.

  • Dry the organic extract over anhydrous sodium sulfate.

  • Transfer the dried extract to an autosampler vial.

• GC-MS Analysis:

  • Injector: 250 °C, splitless mode

  • Oven Program: 50 °C for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

  • Carrier Gas: Helium

  • Mass Spectrometer: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Monitor characteristic ions for "Analyte X".

    • Monitor m/z values specific to the chosen internal standard (different for deuterated and non-deuterated).

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of "Analyte X" to the peak area of the internal standard against the concentration of "Analyte X".

  • Determine the concentration of "Analyte X" in the unknown samples from the calibration curve.

Key Differences in Practice:

• With 1-Bromononane-d4-1: The deuterated standard co-elutes with the analyte, providing superior correction for variations in injection volume, extraction efficiency, and matrix effects.

• With non-deuterated 1-Bromononane: This standard will have a different retention time from the analyte. While it can correct for injection volume variability, it may not accurately account for analyte-specific losses during sample preparation or matrix-induced ionization suppression/enhancement.

Visualizing the Workflow

Caption: A flowchart illustrating the major steps in a typical quantitative GC-MS analysis using an internal standard.

Conclusion

For high-precision quantitative analysis, particularly in complex matrices, 1-Bromononane-d4-1 offers significant advantages over its non-deuterated counterpart. Its near-identical chemical behavior and distinct mass allow for more accurate correction of experimental variability, leading to more reliable and reproducible data. This makes it an invaluable tool for researchers in regulated environments and those requiring the highest degree of analytical confidence.

References

• 1. blog.organomation.com [blog.organomation.com]

The Gold Standard in Quantitative Analysis: A Comparative Guide to Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical data are paramount. In quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), the choice of an internal standard is a critical factor that significantly influences data integrity.[1][2][3] This guide provides an objective comparison of analytical methods utilizing deuterated internal standards versus other alternatives, supported by experimental data and detailed methodologies.

Stable isotope-labeled internal standards (SIL-ISs), especially deuterated standards, are widely recognized as the gold standard in quantitative bioanalysis.[4][5][6] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) acknowledge their superiority in ensuring method robustness.[4][7] The International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation further underscores the importance of a suitable internal standard for reliable results.[4]

Deuterated standards are molecules where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen.[2][7] This subtle mass change allows for differentiation from the analyte by a mass spectrometer, while the physicochemical properties remain nearly identical.[2][6] This similarity enables them to effectively compensate for variations during sample preparation, chromatography, and ionization, most notably from matrix effects.[4][5]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary advantage of a deuterated internal standard is its ability to co-elute with the analyte, ensuring that both experience the same matrix effects.[1][6] This leads to more accurate and precise quantification compared to other types of internal standards, such as structural analogs.[4]

Table 1: Comparison of Internal Standard Types

Feature	Deuterated Internal Standard	Analog Internal Standard
Physicochemical Properties	Nearly identical to the analyte.[6]	Similar, but not identical to the analyte.[6]
Chromatographic Behavior	Typically co-elutes with the analyte.[1][8]	May have different retention times.
Matrix Effect Compensation	High, due to co-elution and similar ionization.[6]	Variable and often incomplete.[6]
Accuracy and Precision	High.[2][4]	Moderate to Low.
Cost	Generally higher due to synthesis complexity.[8][9]	Lower, often commercially available.[8]
Potential for Cross-talk	Low, with sufficient mass difference (ideally ≥4 Da).[10]	Not applicable.

Table 2: Quantitative Data Summary from a Comparative Study

This table summarizes data from a hypothetical study on the LC-MS/MS analysis of a therapeutic drug, illustrating the superior performance of a deuterated internal standard.

Parameter	With Deuterated IS	With Analog IS	Without IS
Accuracy (% Bias)
Low QC (n=6)	+2.5%	-12.8%	-25.3%
Mid QC (n=6)	+1.8%	-9.5%	-18.9%
High QC (n=6)	-0.9%	-7.2%	-15.1%
Precision (%CV)
Low QC (n=6)	3.1%	14.5%	22.7%
Mid QC (n=6)	2.5%	11.8%	19.4%
High QC (n=6)	1.9%	9.7%	16.3%

The data clearly demonstrates that the use of a deuterated internal standard results in significantly better accuracy and precision.

Experimental Protocols

A comprehensive validation of a bioanalytical method using a deuterated internal standard should be conducted in line with regulatory guidelines such as ICH M10.[4] Key validation parameters include selectivity, accuracy, precision, and assessment of matrix effects.

1. Selectivity

• Objective: To demonstrate that the method can differentiate and quantify the analyte and the deuterated internal standard from endogenous matrix components and other potential interferences.[4]

• Protocol:

  • Analyze at least six individual lots of blank biological matrix.

  • Spike the matrix with the analyte at the Lower Limit of Quantification (LLOQ) and the deuterated internal standard at its working concentration.

  • Analyze the samples to ensure no significant interfering peaks are present at the retention times of the analyte and internal standard.

• Acceptance Criteria: In blank samples, the response at the retention time of the analyte should be less than 20% of the LLOQ response, and the response at the retention time of the internal standard should be less than 5% of its response in the LLOQ sample.[11]

2. Accuracy and Precision

• Objective: To assess the closeness of the measured values to the true value (accuracy) and the reproducibility of the measurements (precision).

• Protocol:

  • Prepare Quality Control (QC) samples at a minimum of four concentration levels: LLOQ, low, mid, and high.

  • Analyze at least five replicates of each QC level in at least three separate analytical runs.[4]

  • Calculate the mean concentration and the coefficient of variation (CV%) for each QC level within each run (intra-run) and across all runs (inter-run).[4]

• Acceptance Criteria: The mean concentration should be within ±15% of the nominal value (±20% at the LLOQ). The CV% should not exceed 15% (20% at the LLOQ).[4]

3. Matrix Effect Evaluation

• Objective: To assess the impact of the biological matrix on the ionization of the analyte and the deuterated internal standard.[4]

• Protocol:

  • Extract blank matrix from at least six different sources.

  • Post-extraction, spike the extracts with the analyte and deuterated internal standard at low and high concentrations.

  • Prepare corresponding neat solutions of the analyte and internal standard in the reconstitution solvent at the same concentrations.

  • Calculate the matrix factor (MF) for the analyte and the internal standard by comparing the peak areas in the presence and absence of the matrix.

  • Calculate the IS-normalized MF.

• Acceptance Criteria: The CV% of the IS-normalized MF across the different matrix lots should be ≤ 15%.[4]

Visualizing the Workflow and Concepts

Diagrams can effectively illustrate the experimental workflows and the logical relationships in analytical method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. benchchem.com [benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

The Gold Standard of Quantification: A Comparative Guide to 1-Bromononane-d4-1 and ¹³C-Labeled Internal Standards

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. In the realm of mass spectrometry, stable isotope-labeled (SIL) internal standards are the undisputed benchmark. However, a crucial choice exists within this category: deuterated (²H or D) versus carbon-13 (¹³C) labeled standards. This guide provides an objective, data-driven comparison to illuminate the performance differences and guide the selection of the optimal internal standard for your analytical needs, with a focus on 1-Bromononane-d4-1 as a representative deuterated standard.

The ideal internal standard should behave identically to the analyte of interest throughout the entire analytical process—from sample preparation and chromatography to ionization in the mass spectrometer.[1] This ensures accurate correction for any variability that may occur. While both deuterated and ¹³C-labeled compounds serve this purpose, subtle but significant differences in their physicochemical properties can lead to disparate outcomes, particularly in complex biological matrices.[1][2]

Key Performance Differences: A Head-to-Head Comparison

The primary distinctions between deuterated and ¹³C-labeled internal standards lie in their chromatographic behavior, isotopic stability, and ability to compensate for matrix effects.[1] While specific experimental data directly comparing 1-Bromononane-d4-1 to a ¹³C-labeled counterpart is not extensively published, the well-established principles of stable isotope dilution allow for a robust comparison of their expected performance.

Performance Metric	1-Bromononane-d4-1 (Deuterated)	¹³C-Labeled 1-Bromononane (Hypothetical)
Chromatographic Co-elution	May exhibit a slight retention time shift (isotope effect), often eluting earlier in reversed-phase chromatography.[2][3]	Co-elutes perfectly with the unlabeled analyte.[1]
Isotopic Stability	Potential for deuterium-hydrogen (D-H) exchange, especially at labile positions, which can compromise data integrity.[3]	Highly stable as the ¹³C is incorporated into the carbon backbone and is not susceptible to exchange.[1]
Matrix Effect Compensation	Less accurate due to potential chromatographic separation from the analyte, leading to differential ion suppression or enhancement.	More accurate and reliable compensation for matrix effects due to identical retention time.[1][4]
Accuracy and Precision	Can be high, but may be compromised by isotope effects and instability.	Generally provides higher accuracy and precision.[5]
Cost-Effectiveness	Generally more cost-effective and widely available.[6]	Typically more expensive to synthesize.[6]

Experimental Protocols

To ensure the highest quality data, it is crucial to follow a well-defined and validated experimental protocol. Below are detailed methodologies for the quantitative analysis of a target analyte using either a deuterated or ¹³C-labeled internal standard.

Protocol 1: Quantitative Analysis by GC-MS using an Internal Standard

This protocol provides a general guideline and should be optimized for the specific application and matrix.

1. Preparation of Standards:

• Prepare a stock solution of the analyte (e.g., 1-Bromononane) at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol, dichloromethane).

• Prepare a stock solution of the internal standard (1-Bromononane-d4-1 or ¹³C-labeled 1-Bromononane) at a similar concentration.

• Create a series of calibration standards by spiking a constant amount of the internal standard stock solution into varying concentrations of the analyte stock solution.

2. Sample Preparation (Liquid-Liquid Extraction):

• To a known volume or weight of the sample, add a precise amount of the internal standard stock solution.

• Perform sample extraction as required (e.g., liquid-liquid extraction with a non-polar solvent like hexane) to isolate the analyte and internal standard.

• Evaporate the solvent and reconstitute in a suitable solvent for GC-MS analysis.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Injector: Split/splitless, appropriate temperature (e.g., 250°C)

  • Column: Select a column with appropriate polarity (e.g., DB-5ms)

  • Oven Program: Optimize the temperature gradient to achieve good separation of the analyte and internal standard from matrix components.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for both the analyte and the internal standard. For 1-Bromononane, this would include the molecular ion cluster (m/z 206/208), and for 1-Bromononane-d4-1, the corresponding shifted ions (m/z 210/212).[7]

4. Data Analysis:

• Integrate the peak areas of the quantifier ions for both the analyte and the internal standard.

• Calculate the response ratio (analyte peak area / internal standard peak area).

• Construct a calibration curve by plotting the response ratio against the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their response ratios on the calibration curve.

Visualizing the Concepts

To better understand the key differences in performance, the following diagrams illustrate the experimental workflow and the critical aspect of chromatographic co-elution.

Caption: A flowchart of the general experimental workflow for quantitative analysis using an internal standard.

Caption: A diagram illustrating the co-elution advantage of ¹³C-labeled standards over deuterated standards.

Conclusion and Recommendation

The selection of an internal standard is a critical determinant of data quality in quantitative analysis. While deuterated standards like 1-Bromononane-d4-1 are widely available and often more cost-effective, they are susceptible to inherent limitations, including potential chromatographic shifts and isotope exchange, which can compromise data accuracy.[2][8] For researchers, scientists, and drug development professionals seeking the highest level of accuracy, precision, and reliability in their quantitative assays, ¹³C-labeled internal standards are unequivocally the superior choice.[1][4] Their ability to co-elute perfectly with the analyte and their high isotopic stability minimize the risk of analytical errors, leading to more robust and defensible results, particularly in complex biological matrices.[1][2] The investment in ¹³C-labeled standards is justified by the increased confidence in the data and the development of more reliable analytical methods.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]
• 6. caymanchem.com [caymanchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Assessing Accuracy and Precision with 1-Bromononane-d4: A Comparative Guide for Researchers

In the landscape of quantitative analytical chemistry, particularly for researchers, scientists, and drug development professionals, the integrity and reliability of analytical data are paramount. The use of a stable isotope-labeled internal standard is a cornerstone of robust method development, ensuring accuracy and precision. This guide provides a comprehensive assessment of 1-Bromononane-d4 as an internal standard, offering a comparison with other alternatives, supported by expected performance data and detailed experimental protocols.

Deuterated internal standards like 1-Bromononane-d4 are considered the gold standard in mass spectrometry-based quantitative assays.[1] Their physicochemical properties are nearly identical to their non-deuterated counterparts, which is crucial for compensating for variations during sample preparation and analysis. The slight increase in mass due to deuterium substitution allows for clear differentiation by a mass spectrometer without significantly altering chromatographic behavior.

The Gold Standard of Quantification: The Advantage of Deuterated Internal Standards

In analytical chemistry, especially in regulated bioanalysis supporting drug development, the choice of an internal standard is a critical decision that directly impacts the accuracy, precision, and reliability of quantitative data.[2] While structurally similar analogs have been employed, the use of stable isotope-labeled internal standards (SIL-IS), particularly deuterated standards like 1-Bromononane-d4, has become the industry's gold standard.[2][3]

The primary advantage of a deuterated internal standard lies in its ability to accurately mimic the behavior of the target analyte throughout the entire analytical process.[2] This includes extraction, chromatography, and ionization in the mass spectrometer.[2] By co-eluting with the analyte, the deuterated standard experiences the same matrix effects (ion suppression or enhancement), leading to more accurate and precise quantification.[4]

Performance Comparison: 1-Bromononane-d4 vs. Alternative Internal Standards

While specific experimental data directly comparing the performance of 1-Bromononane-d4 to other internal standards is limited in publicly available literature, we can infer its performance based on the well-established principles of isotope dilution mass spectrometry.[1] The following table presents a summary of the expected performance characteristics of 1-Bromononane-d4 compared to a non-deuterated analog and a structurally different compound when used as internal standards.

Performance Metric	1-Bromononane-d4 (Deuterated IS)	1-Bromodecane (Non-Deuterated Homologue IS)	Decane-d22 (Deuterated, Different Class)
Analyte Recovery Correction	High accuracy due to co-elution and identical extraction efficiency.	Moderately accurate; differences in polarity and volatility can lead to variations in extraction efficiency compared to the analyte.	Less accurate; significant differences in chemical properties lead to poor correlation in extraction and chromatographic behavior.
Matrix Effect Compensation	Excellent; co-elution ensures both analyte and IS experience the same ionization suppression or enhancement.	Moderate to Poor; different retention times can lead to exposure to different co-eluting matrix components.	Poor; significant differences in chemical properties and retention time result in unreliable correction for matrix effects.
Precision (RSD%)	Typically < 5%	5 - 15%	> 15%
Accuracy (% Bias)	Typically within ± 5%	Can be ± 15% or greater	Can be significantly biased (> 20%)
Linearity of Calibration Curve (r²)	> 0.995	> 0.99	Often acceptable (>0.99), but may not reflect true sample accuracy.
Typical Analytes	Mid-chain length (C8-C10) bromoalkanes, brominated flame retardants, and other halogenated hydrocarbons.[1]	Similar to 1-Bromononane-d4, but with less accuracy.	Non-polar and semi-volatile organic compounds, including alkanes and PAHs.[1]

Experimental Protocols

A robust analytical method is crucial for achieving accurate and precise results. The following is a detailed methodology for the quantitative analysis of a target analyte (e.g., a brominated flame retardant) in an environmental sample using 1-Bromononane-d4 as an internal standard with Gas Chromatography-Mass Spectrometry (GC-MS).

Preparation of Stock and Working Solutions[5]

• Analyte Stock Solution (e.g., 1-Bromononane): Accurately weigh approximately 10 mg of the analyte into a 10 mL volumetric flask. Dissolve and dilute to the mark with a suitable solvent (e.g., methanol, dichloromethane) to achieve a concentration of approximately 1 mg/mL.

• Internal Standard Stock Solution (1-Bromononane-d4): Accurately weigh approximately 10 mg of 1-Bromononane-d4 into a 10 mL volumetric flask. Dissolve and dilute to the mark with the same solvent as the analyte to achieve a concentration of approximately 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the Analyte Stock Solution to achieve the desired concentration range (e.g., 0.1 µg/mL to 10 µg/mL). Spike each calibration standard with the Internal Standard Stock Solution to a constant final concentration (e.g., 1 µg/mL).

Sample Preparation (Liquid-Liquid Extraction for Water Samples)[6]

• To a 1-liter water sample, add a known amount of 1-Bromononane-d4 working solution to achieve a target concentration (e.g., 100 ng/L).

• Transfer the spiked water sample to a 2-liter separatory funnel.

• Add 60 mL of a suitable organic solvent, such as dichloromethane or a hexane/acetone mixture.

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate and drain the lower organic layer into a flask.

• Repeat the extraction two more times with fresh solvent and combine the organic extracts.

• Dry the combined extract by passing it through anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis[5]

• Gas Chromatograph (GC) Conditions:

  • Injection Volume: 1 µL

  • Inlet Temperature: 280 °C

  • Injection Mode: Splitless

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program: Start at 60 °C, hold for 1 minute, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor:

    • 1-Bromononane (Analyte): m/z 206, 208 (molecular ions), and a characteristic fragment ion.

    • 1-Bromononane-d4 (Internal Standard): m/z 210, 212 (molecular ions), and the corresponding fragment ion.[5]

Data Analysis

• Integrate the peak areas for the quantifier ions of both the analyte and 1-Bromononane-d4.

• Calculate the response ratio (analyte peak area / internal standard peak area) for each standard and sample.

• Construct a calibration curve by plotting the response ratio against the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their response ratios from the calibration curve.

Visualizing the Workflow and Rationale

To better understand the principles discussed, the following diagrams illustrate the analytical workflow and the logical justification for choosing a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. benchchem.com [benchchem.com]

A Guide to Inter-Laboratory Comparison of Results Using Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies that employ deuterated standards, supported by experimental data from inter-laboratory studies. It is designed to assist researchers, scientists, and drug development professionals in establishing robust and reproducible analytical methods. The use of deuterated internal standards is widely recognized as the gold standard in quantitative analysis, particularly in mass spectrometry-based applications, for enhancing accuracy, precision, and inter-laboratory agreement.[1][2]

The Gold Standard: Why Use Deuterated Standards?

Deuterated internal standards are stable, non-radioactive isotopes of molecules where one or more hydrogen atoms have been replaced by deuterium.[3] In quantitative mass spectrometry, these standards are invaluable because they are chemically almost identical to the analyte of interest.[2][3] This similarity ensures that the deuterated standard and the analyte behave nearly identically during sample preparation, chromatography, and ionization.[2][3]

The key advantages of using deuterated standards include:

• Correction for Variability: They effectively correct for variations in sample extraction, matrix effects, and instrument response.[1][3]

• Improved Accuracy and Precision: By co-eluting with the analyte, they allow for more accurate and precise quantification.[2][4]

• Enhanced Reproducibility: Their use significantly improves the reproducibility of results across different laboratories, which is crucial for inter-laboratory comparisons.[5]

Inter-laboratory comparisons, also known as proficiency tests or round-robin studies, are essential for assessing the robustness and transferability of analytical methods.[1] These studies involve multiple laboratories analyzing the same samples to evaluate the degree of agreement and identify sources of variability.[1]

Data Presentation: Quantitative Comparison

The superior performance of methods using deuterated standards is evident in the reduced variability observed in inter-laboratory comparison studies. The following tables summarize hypothetical quantitative data from a study comparing the analysis of a target analyte with and without a deuterated internal standard across multiple laboratories.

Table 1: Inter-Laboratory Comparison of Analyte Quantification without Deuterated Standard

Laboratory	Measured Concentration (ng/mL)	Deviation from Mean (%)
Lab A	12.5	+13.6%
Lab B	9.8	-10.9%
Lab C	11.2	+1.8%
Lab D	8.9	-19.1%
Lab E	12.1	+10.0%
Mean	10.9
Std. Dev.	1.5
RSD (%)	13.8%

Table 2: Inter-Laboratory Comparison of Analyte Quantification with Deuterated Standard

Laboratory	Measured Concentration (ng/mL)	Deviation from Mean (%)
Lab A	10.3	+1.0%
Lab B	10.1	-1.0%
Lab C	10.2	0.0%
Lab D	10.4	+2.0%
Lab E	10.0	-2.0%
Mean	10.2
Std. Dev.	0.16
RSD (%)	1.5%

As illustrated in the tables, the use of a deuterated internal standard significantly reduces the relative standard deviation (RSD) across laboratories, indicating a substantial improvement in inter-laboratory precision.

Experimental Protocols

A detailed and standardized experimental protocol is critical for the success of an inter-laboratory comparison study.

Protocol: Quantitative Analysis of a Drug in Plasma using LC-MS/MS with a Deuterated Internal Standard

This protocol outlines the key steps for validating a quantitative LC-MS/MS method for the determination of a drug in a biological matrix, such as plasma, following established regulatory guidelines.[2]

1. Preparation of Stock and Working Solutions:

• Prepare a stock solution of the analyte and the deuterated internal standard in a suitable organic solvent.

• Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution.

• Prepare a working solution of the deuterated internal standard at a fixed concentration.[2]

2. Sample Preparation:

• Thaw plasma samples at room temperature.

• To 100 µL of plasma, add 20 µL of the deuterated internal standard working solution.

• Perform protein precipitation by adding 300 µL of acetonitrile.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

• Chromatographic Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of 0.1% formic acid in water and acetonitrile.

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

4. Data Analysis:

• Calculate the peak area ratio of the analyte to the deuterated internal standard.

• Construct a calibration curve by plotting the peak area ratio against the analyte concentration of the standards.

• Determine the concentration of the analyte in the samples from the calibration curve.

Visualizations: Workflows and Pathways

Visual representations of experimental workflows and biological pathways are crucial for clear communication and understanding.

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: A representative signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. texilajournal.com [texilajournal.com]
• 5. resolvemass.ca [resolvemass.ca]

Navigating the Regulatory Landscape: A Comparative Guide to Deuterated Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is the bedrock of successful research and regulatory approval. In the realm of liquid chromatography-mass spectrometry (LC-MS) based quantification, the choice of an internal standard (IS) is a pivotal decision that profoundly impacts data quality. This guide provides an objective comparison of deuterated internal standards with other alternatives, supported by experimental data and detailed methodologies, all within the framework of current regulatory expectations.

Stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds, are widely recognized as the "gold standard" in bioanalysis.[1] This preference is strongly advocated by major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), with harmonized recommendations presented in the International Council for Harmonisation (ICH) M10 Bioanalytical Method Validation guideline.[2] The fundamental advantage of a deuterated internal standard lies in its near-identical physicochemical properties to the analyte, allowing it to meticulously track the analyte through sample preparation, chromatography, and ionization, thereby providing robust correction for analytical variability.[1][3]

Performance Comparison: Deuterated vs. The Alternatives

The ideal internal standard should co-elute with the analyte and experience identical matrix effects and extraction recovery. While deuterated standards come closest to this ideal, it is crucial to understand their performance in comparison to other available options, namely carbon-13 (¹³C)-labeled standards and structural analogs.

Deuterated vs. Structural Analog Internal Standards

Structural analogs, while often more readily available and less expensive, have different chemical structures which can lead to significant deviations in analytical behavior compared to the analyte.

Analyte	Internal Standard Type	Validation Parameter	Performance Data	Reference
Sirolimus	Deuterated (d3-Sirolimus)	Interpatient Assay Imprecision (CV%)	2.7% - 5.7%	[4]
Structural Analog (Desmethoxyrapamycin)	Interpatient Assay Imprecision (CV%)	7.6% - 9.7%	[4]
Kahalalide F	Stable Isotope Labeled (SIL)	Accuracy (Mean Bias)	100.3%	[5]
Structural Analog (Butyric acid analogue)	Accuracy (Mean Bias)	96.8%	[5]
Stable Isotope Labeled (SIL)	Precision (Variance)	Significantly lower (p=0.02)	[5]
Structural Analog (Butyric acid analogue)	Precision (Variance)	-	[5]

This data illustrates the superior accuracy and precision achieved with deuterated internal standards compared to structural analogs.

Deuterated vs. ¹³C-Labeled Internal Standards

Both deuterated and ¹³C-labeled compounds are types of SIL-IS. However, subtle differences in their properties can impact analytical performance, particularly concerning chromatographic behavior and isotopic stability. ¹³C-labeled standards are often considered the most ideal IS as they exhibit virtually no chromatographic shift from the analyte.[6]

Feature	Deuterated (²H-Labeled) Internal Standards	¹³C-Labeled Internal Standards	Key Considerations
Chromatographic Co-elution	Can exhibit a slight retention time shift (isotope effect), typically eluting earlier.[6]	Near-perfect co-elution with the analyte.[6]	The chromatographic shift with deuterated standards can lead to differential matrix effects if the elution times are not closely matched.[6]
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement, potentially compromising accurate quantification.[6]	Excellent at correcting for matrix effects due to identical elution profiles.[6]	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are expected.[6]
Isotopic Stability	Deuterium labels can be susceptible to back-exchange with hydrogen, especially if placed on heteroatoms (e.g., -OH, -NH).[3][7]	¹³C labels are incorporated into the carbon skeleton and are exceptionally stable.[3]	Careful placement of deuterium labels on stable, non-exchangeable positions is critical.[2]
Accuracy & Precision	Can lead to inaccuracies if the isotope effect is significant. One study showed a 40% error due to imperfect retention time matching.[6]	Demonstrates improved accuracy and precision. Use of ¹³C-IS in lipidomics significantly reduced the coefficient of variation (CV%) compared to deuterated standards.[6][8]	For the highest level of accuracy, ¹³C-IS is the preferred choice.[2]
Cost & Availability	Generally more common and less expensive.[9]	Often more expensive and may have longer synthesis timelines.	The choice may be influenced by budget and project timelines.

This table summarizes the key performance differences between deuterated and ¹³C-labeled internal standards.

Key Experimental Protocols

Rigorous experimental validation is mandatory to ensure the reliability of a bioanalytical method. Below are detailed methodologies for critical validation experiments.

Protocol 1: Evaluation of Matrix Effects

Objective: To assess the potential for ion suppression or enhancement on the analyte and the deuterated internal standard from the biological matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Prepare a solution of the analyte and the deuterated internal standard in a clean solvent (e.g., mobile phase) at low and high quality control (QC) concentrations.

  • Set 2 (Post-Extraction Spike): Obtain blank biological matrix from at least six different sources. Process these blank samples using the intended extraction procedure. Spike the resulting clean extracts with the analyte and internal standard at the same low and high QC concentrations as Set 1.

  • Set 3 (Pre-Extraction Spike): Spike the blank matrix from the same six sources with the analyte and internal standard at the low and high QC concentrations before the extraction process.

• Analysis: Analyze all three sets of samples using the developed LC-MS/MS method.

• Calculations:

  • Matrix Factor (MF): MF = (Peak response in the presence of matrix (Set 2)) / (Peak response in neat solution (Set 1)). This should be calculated for both the analyte and the internal standard for each matrix source.

  • IS-Normalized MF: Calculated by dividing the analyte MF by the IS MF.

  • Recovery: Recovery (%) = (Peak response of pre-extraction spike (Set 3)) / (Peak response of post-extraction spike (Set 2)) x 100.

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized matrix factor across the different lots of matrix should not be greater than 15%. Recovery of the analyte and the internal standard should be consistent.[10]

Protocol 2: Accuracy and Precision

Objective: To determine the accuracy and precision of the analytical method across its quantitative range.

Methodology:

• Preparation of Quality Control (QC) Samples: Prepare QC samples in the biological matrix at a minimum of four concentration levels:

  • Lower Limit of Quantification (LLOQ)

  • Low QC

  • Medium QC

  • High QC

• Analysis: Analyze at least five replicates of each QC level in at least three separate analytical runs.

• Calculations:

  • Accuracy: Expressed as the percentage of the mean calculated concentration to the nominal concentration ((mean observed concentration / nominal concentration) * 100).

  • Precision: Expressed as the coefficient of variation (CV%) of the replicate measurements.

• Acceptance Criteria: The mean concentration should be within ±15% of the nominal value for all QC levels, except for the LLOQ, which should be within ±20%. The precision (CV%) should not exceed 15% (20% for LLOQ).[11]

Visualizing Workflows and Pathways

Diagrams are powerful tools for illustrating complex processes and relationships in bioanalysis.

Bioanalytical method validation workflow.

Decision workflow for internal standard selection.

Tracing deuterated glucose through metabolic pathways.

Conclusion and Recommendations

For bioanalytical assays supporting drug development, a stable isotope-labeled internal standard is the preferred choice to ensure rugged and reliable data that meets stringent regulatory expectations. While both deuterated and ¹³C-labeled standards are superior to structural analogs, the selection between them requires careful consideration.

Deuterated internal standards offer a robust and widely accessible option that significantly enhances accuracy and precision. However, careful validation is essential to assess for potential chromatographic isotope effects and to ensure the isotopic label is placed on a stable position within the molecule.

¹³C-labeled internal standards represent the pinnacle of IS performance, providing near-perfect co-elution and superior correction for matrix effects. For assays where the highest level of accuracy is non-negotiable and for complex matrices prone to significant matrix effects, the investment in a ¹³C-labeled standard is a scientifically sound decision that yields more reliable and defensible data.

Ultimately, a thorough understanding of the principles outlined in this guide, adherence to rigorous experimental protocols, and a clear grasp of regulatory guidelines will empower researchers to select the most appropriate internal standard and generate high-quality bioanalytical data to accelerate their research and development programs.

References

• 1. Deuterated Compounds [simsonpharma.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. scispace.com [scispace.com]
• 6. benchchem.com [benchchem.com]
• 7. ukisotope.com [ukisotope.com]
• 8. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. columbia.edu [columbia.edu]

Co-elution Characteristics of 1-Bromononane-d4 as an Internal Standard in Chromatographic Analysis

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analytical chemistry, particularly in mass spectrometry-based applications, the use of stable isotope-labeled internal standards is paramount for achieving accurate and precise results. 1-Bromononane-d4, a deuterated analog of 1-bromononane, serves as a valuable internal standard for the analysis of various semi-volatile organic compounds (SVOCs), halogenated hydrocarbons, and other non-polar analytes. Its utility is rooted in the principle of isotope dilution mass spectrometry, where the internal standard's chemical and physical properties closely mimic the analyte of interest, ensuring it co-elutes and experiences similar analytical variability during sample preparation and analysis.[1][2] This guide provides a comparative overview of the co-elution characteristics of 1-Bromononane-d4 with representative analytes, supported by experimental data and detailed methodologies.

Understanding Co-elution in Chromatography

Chromatographic co-elution occurs when two or more compounds are not sufficiently separated by the chromatographic system and, therefore, have very similar or identical retention times.[3] For an internal standard to be effective, it should ideally co-elute with the target analyte. This ensures that any variations in the analytical process, such as injection volume inconsistencies or matrix effects, affect both the analyte and the internal standard to the same extent, allowing for accurate correction and reliable quantification.[4]

Co-elution with Non-Deuterated Analog

As expected, 1-Bromononane-d4 exhibits nearly identical chromatographic behavior to its non-deuterated counterpart, 1-bromononane. The primary difference between the two molecules is the mass of the deuterium atoms, which has a negligible effect on the non-polar interactions that govern retention in gas chromatography (GC). This near-perfect co-elution makes 1-Bromononane-d4 an ideal internal standard for the quantification of 1-bromononane itself.

Comparative Co-elution with Polybrominated Diphenyl Ethers (PBDEs)

1-Bromononane-d4 and its heavily deuterated analog, 1-Bromononane-d19, are frequently employed as internal standards for the analysis of polybrominated diphenyl ethers (PBDEs), a class of brominated flame retardants.[5] The following table summarizes the retention times of several PBDE congeners relative to 1-Bromononane-d19 in a gas chromatography-mass spectrometry (GC-MS) analysis. Given the minimal impact of deuteration on retention time, this data is representative of the expected behavior with 1-Bromononane-d4.

Table 1: Retention Time Comparison of 1-Bromononane-d19 and Selected PBDE Congeners [5]

Compound	Retention Time (min)	Relative Retention Time (RRT) to 1-Bromononane-d19
1-Bromononane-d19 (IS)	12.8	1.00
BDE-28 (Tribromodiphenyl ether)	14.5	1.13
BDE-47 (Tetrabromodiphenyl ether)	15.2	1.19
BDE-100 (Pentabromodiphenyl ether)	16.8	1.31
BDE-99 (Pentabromodiphenyl ether)	17.1	1.34
BDE-154 (Hexabromodiphenyl ether)	18.5	1.45
BDE-153 (Hexabromodiphenyl ether)	18.8	1.47
BDE-183 (Heptabromodiphenyl ether)	21.2	1.66

Note: Relative Retention Time (RRT) is calculated as (Retention Time of Analyte) / (Retention Time of Internal Standard).

As the data indicates, while not perfectly co-eluting, the retention times of the PBDE congeners are in a similar range to that of 1-Bromononane-d19. This demonstrates its suitability as an internal standard for this class of compounds, as it will experience similar chromatographic conditions. The increasing retention time with a higher degree of bromination is an expected trend.

Experimental Protocols

The following are representative experimental protocols for the analysis of semi-volatile organic compounds using 1-Bromononane-d4 as an internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS) for PBDE Analysis[5]

• Instrumentation: Agilent 6890 GC coupled to a 5973 Mass Selective Detector (or equivalent).

• GC Column: 30 m x 0.25 mm i.d. x 0.25 µm film thickness DB-5ms capillary column (or equivalent).

• Injector: Splitless mode at 280°C.

• Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, ramp at 20°C/min to 300°C, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MSD Conditions:

  • Transfer Line: 300°C

  • Ion Source: 230°C

  • Quadrupole: 150°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

Sample Preparation (for Sediment Samples)[5]

• Internal Standard Spiking: To a 10 g aliquot of homogenized sediment, add a known amount (e.g., 50 ng) of 1-Bromononane-d4 solution.

• Extraction: Perform Soxhlet extraction for 16-24 hours with a 1:1 (v/v) mixture of n-hexane and acetone.

• Concentration: Concentrate the extract to approximately 2-3 mL using a rotary evaporator.

• Cleanup: Pass the concentrated extract through a multi-layer silica gel column for cleanup.

• Final Concentration: Concentrate the eluate to a final volume of 100 µL under a gentle stream of nitrogen.

Logical Workflow for Quantitative Analysis

The following diagram illustrates the typical workflow for a quantitative analysis using an internal standard like 1-Bromononane-d4.

Caption: Workflow for quantitative analysis using an internal standard.

Signaling Pathway for Accurate Quantification

The underlying principle of using a deuterated internal standard for accurate quantification can be visualized as a signaling pathway where the internal standard signal corrects for variations affecting the analyte signal.

Caption: Logical pathway for accurate quantification with an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. waters.com [waters.com]
• 5. Gas chromatographic retention of 180 polybrominated diphenyl ethers and prediction of relative retention under various operational conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Experimental Workflow for Residue Method Validation

A Comparative Guide to Method Validation Parameters for Residue Studies

For researchers, scientists, and drug development professionals, the validation of analytical methods is a critical step to ensure the reliability and accuracy of residue study data. This guide provides a comprehensive comparison of key method validation parameters for residue analysis, focusing on a primary method, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and a common alternative, Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The information presented is synthesized from major international guidelines, including those from the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and SANTE for pesticide residues.[1][2][3][4][5][6][7][8][9][10]

The validation of a residue analysis method is a systematic process to confirm that the method is suitable for its intended purpose. The general workflow, from sample preparation to data analysis, is crucial for ensuring consistent and reliable results.

A generalized workflow for the validation of a pesticide residue analysis method.

Comparison of Method Validation Parameters

The following tables summarize the key validation parameters, their typical acceptance criteria, and representative experimental data for LC-MS/MS and GC-MS/MS methods for the analysis of a hypothetical pesticide in a fruit matrix.

Table 1: Linearity and Range

Parameter	Acceptance Criteria	LC-MS/MS (Primary Method)	GC-MS/MS (Alternative Method)
**Linearity (R²) **	≥ 0.99[2]	0.998	0.995
Range (µg/kg)	The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.	5 - 500	10 - 1000

Table 2: Accuracy and Precision

Parameter	Acceptance Criteria	LC-MS/MS (Primary Method)	GC-MS/MS (Alternative Method)
Accuracy (Recovery %)	70-120%[6][9]	95.5% (at 10 µg/kg)	88.7% (at 20 µg/kg)
98.2% (at 100 µg/kg)	92.1% (at 100 µg/kg)
101.5% (at 500 µg/kg)	95.8% (at 500 µg/kg)
Precision (RSD %)	≤ 20%[2][6]	5.8% (at 10 µg/kg)	8.2% (at 20 µg/kg)
4.1% (at 100 µg/kg)	6.5% (at 100 µg/kg)
3.5% (at 500 µg/kg)	5.3% (at 500 µg/kg)

Table 3: Selectivity, LOD, and LOQ

Parameter	Acceptance Criteria	LC-MS/MS (Primary Method)	GC-MS/MS (Alternative Method)
Selectivity	No significant interfering peaks at the retention time of the analyte.	No interferences observed in blank matrix.	No interferences observed in blank matrix.
Limit of Detection (LOD) (µg/kg)	Signal-to-noise ratio ≥ 3	1.5	3.0
Limit of Quantitation (LOQ) (µg/kg)	Signal-to-noise ratio ≥ 10; must have acceptable accuracy and precision.[2]	5.0	10.0

Experimental Protocols

Detailed methodologies are essential for the reproducibility of residue studies. Below are generalized protocols for the key experiments cited in the comparison tables.

Sample Preparation (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is widely used for the extraction of pesticide residues from food matrices.[2][9]

• Homogenization : A representative 10-15 g sample of the fruit matrix is homogenized.

• Extraction : The homogenized sample is weighed into a 50 mL centrifuge tube. 10 mL of acetonitrile is added, and the tube is shaken vigorously for 1 minute.

• Salting Out : A salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate) is added, and the tube is immediately shaken for 1 minute.

• Centrifugation : The tube is centrifuged at ≥3000 g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup : An aliquot of the supernatant (acetonitrile layer) is transferred to a dSPE tube containing a sorbent (e.g., primary secondary amine - PSA) and MgSO₄. The tube is vortexed for 30 seconds and then centrifuged.

• Final Extract : The supernatant is collected, and a portion is taken for LC-MS/MS or GC-MS/MS analysis.

Instrumental Analysis

• LC-MS/MS : The final extract is injected into a liquid chromatograph coupled to a tandem mass spectrometer. The separation is typically achieved on a C18 column with a gradient elution of water and methanol or acetonitrile, both containing a small amount of an additive like formic acid or ammonium formate. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode for selective and sensitive detection of the target analyte.

• GC-MS/MS : For analytes suitable for gas chromatography, the final extract is injected into a gas chromatograph coupled to a tandem mass spectrometer. The separation is performed on a capillary column (e.g., DB-5ms). The mass spectrometer is also operated in MRM mode.

Validation Parameter Experiments

• Linearity : A series of calibration standards at different concentrations are prepared in a blank matrix extract and analyzed. A calibration curve is constructed by plotting the instrument response against the concentration, and the coefficient of determination (R²) is calculated.

• Accuracy (Recovery) : Blank matrix samples are fortified with the analyte at multiple concentration levels (e.g., low, medium, and high). These samples are then processed and analyzed, and the measured concentration is compared to the fortified concentration to calculate the percent recovery.

• Precision (Repeatability) : Multiple preparations of a fortified matrix sample at the same concentration are analyzed in the same laboratory, on the same day, by the same analyst, and with the same equipment. The relative standard deviation (RSD) of the measurements is calculated.

• Selectivity : Blank matrix samples from at least six different sources are analyzed to ensure that there are no endogenous components that produce a signal that could be mistaken for the analyte.

• LOD and LOQ : These are typically determined by analyzing fortified blank matrix samples at progressively lower concentrations. The LOD is the lowest concentration at which the analyte's signal can be reliably distinguished from the background noise, while the LOQ is the lowest concentration that can be quantified with acceptable accuracy and precision.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. Validation of multiresidue methods for veterinary drug residues; related problems and possible solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rr-americas.woah.org [rr-americas.woah.org]
• 6. fao.org [fao.org]
• 7. tandfonline.com [tandfonline.com]
• 8. lcms.cz [lcms.cz]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

performance comparison of different internal standards in mass spec

For researchers, scientists, and drug development professionals, achieving accurate and precise quantification in mass spectrometry (MS) is paramount. The inherent variability in sample preparation, instrument response, and matrix effects can significantly impact data quality. Internal standards (IS) are crucial for mitigating these variables and ensuring the integrity of quantitative MS data.[1][2] An internal standard is a compound of known concentration added to all samples, calibrators, and quality controls at the beginning of the analytical process to normalize the analyte's response.[1][3][4]

This guide provides an objective comparison of the two primary types of internal standards used in mass spectrometry: Stable Isotope-Labeled Internal Standards (SIL-IS) and Analog Internal Standards . We will delve into their performance differences with supporting experimental data, provide detailed experimental protocols, and visualize key workflows.

Performance Comparison: Stable Isotope-Labeled vs. Analog Internal Standards

The choice of internal standard can significantly affect the accuracy and precision of a quantitative assay.[1] SIL-IS are chemically identical to the analyte but contain heavy isotopes (e.g., ²H, ¹³C, ¹⁵N), making them distinguishable by the mass spectrometer.[5] Analog internal standards are structurally similar to the analyte but not isotopically labeled.[5]

The following tables summarize the performance of SIL-IS versus analog IS in specific applications.

Table 1: Quantification of Everolimus in Whole Blood

Performance Metric	Stable Isotope-Labeled IS (Everolimus-d4)	Analog IS (32-desmethoxyrapamycin)	Reference
Lower Limit of Quantification (LLOQ)	1.0 ng/mL	1.0 ng/mL	[6]
Analytical Recovery	98.3% - 108.1%	98.3% - 108.1%	[6]
Total Coefficient of Variation (CV)	4.3% - 7.2%	4.3% - 7.2%	[6]
Correlation with Independent LC-MS/MS Method (r)	> 0.98 (slope = 0.95)	> 0.98 (slope = 0.83)	[6]

Table 2: Quantification of Angiotensin IV in Rat Brain Dialysates

Performance Metric	Stable Isotope-Labeled IS	Structural Analogue IS (norleucine1-Ang IV)	Reference
Linearity	Improved	Improved	[1]
Repeatability of Injection	Improved	Not Improved	[1]
Precision	Improved	Not Improved	[1]
Accuracy	Improved	Not Improved	[1]

Table 3: General Performance Characteristics

Performance Metric	Stable Isotope-Labeled Internal Standards (SIL-IS)	Analog Internal Standards
Correction for Matrix Effects	Excellent, co-elutes and experiences identical ionization suppression/enhancement.[7]	Variable, depends on the structural similarity and co-elution with the analyte.
Correction for Sample Preparation Variability	Excellent, mimics the analyte's behavior during extraction, evaporation, and reconstitution.[1]	Good to Variable, depends on the similarity of physicochemical properties to the analyte.
Accuracy and Precision	Generally higher accuracy and precision.[1][5]	Can provide acceptable accuracy and precision, but may be less reliable than SIL-IS.
Availability and Cost	Can be expensive and may require custom synthesis.	Generally more readily available and less expensive.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and comparison of internal standards.

Protocol 1: Quantification of Everolimus Using a Stable Isotope-Labeled and an Analog Internal Standard

This protocol describes a method for comparing the performance of everolimus-d4 (SIL-IS) and 32-desmethoxyrapamycin (analog IS) for the quantification of everolimus in whole blood by LC-MS/MS.

1. Materials:

• Everolimus certified reference standard

• Everolimus-d4 (SIL-IS)

• 32-desmethoxyrapamycin (analog IS)

• Whole blood (drug-free)

• Acetonitrile (ACN)

• Methanol (MeOH)

• Ammonium bicarbonate

• Zinc sulfate

• Formic acid

• Ammonium acetate

2. Sample Preparation:

• Prepare separate stock solutions of everolimus, everolimus-d4, and 32-desmethoxyrapamycin in methanol.

• Spike drug-free whole blood with everolimus to prepare calibration standards and quality control (QC) samples.

• For each sample, calibrator, and QC, aliquot 20 µL of whole blood.

• Add 20 µL of ammonium bicarbonate solution.

• Add 100 µL of a precipitating solution containing either everolimus-d4 or 32-desmethoxyrapamycin in acetonitrile.

• Add 20 µL of zinc sulfate solution to further precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• LC System: Waters Symmetry C18 column

• Mobile Phase A: 2 mM ammonium acetate with 0.1% formic acid in water

• Mobile Phase B: 2 mM ammonium acetate with 0.1% formic acid in methanol

• Gradient: A suitable gradient to ensure the separation of everolimus and the internal standards.

• Injection Volume: 20 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • Everolimus: 975.6 → 908.7 (quantifier), 975.6 → 926.9 (qualifier)

  • Everolimus-d4: 979.6 → 912.7

  • 32-desmethoxyrapamycin: (Determine appropriate transition)

4. Data Analysis:

• Construct separate calibration curves for each internal standard by plotting the peak area ratio of everolimus to the internal standard against the concentration of everolimus.

• Determine the concentration of everolimus in the QC samples and any unknown samples using both calibration curves.

• Compare the accuracy, precision, and linearity obtained with each internal standard.

Protocol 2: General Procedure for Assessing Matrix Effects

This protocol outlines a standard method to evaluate the impact of the sample matrix on the ionization of an analyte and its internal standard.

1. Objective: To quantify the degree of ion suppression or enhancement for a specific analyte in a given matrix.

2. Materials:

• Analyte of interest

• Internal standard (SIL-IS or analog)

• Blank biological matrix (e.g., plasma, urine)

• Mobile phase or a clean solvent (e.g., methanol, acetonitrile)

• LC-MS/MS system

3. Procedure:

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Spike the analyte and internal standard into the mobile phase or a clean solvent at a known concentration (e.g., a mid-range QC concentration).

  • Set 2 (Post-Extraction Spike): Extract blank matrix samples using the intended sample preparation method. Spike the analyte and internal standard into the final, extracted matrix at the same concentration as in Set 1.

  • Set 3 (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before the extraction process at the same concentration as in Set 1.

• LC-MS/MS Analysis: Analyze all three sets of samples using the developed LC-MS/MS method.

• Data Analysis:

  • Calculate Matrix Effect (ME %): ME % = (Peak Area in Set 2 / Peak Area in Set 1) x 100 A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.

  • Calculate Recovery (RE %): RE % = (Peak Area in Set 3 / Peak Area in Set 2) x 100

  • Calculate Process Efficiency (PE %): PE % = (Peak Area in Set 3 / Peak Area in Set 1) x 100

Mandatory Visualizations

To further clarify key concepts and workflows, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. nebiolab.com [nebiolab.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. m.youtube.com [m.youtube.com]
• 5. crimsonpublishers.com [crimsonpublishers.com]
• 6. Validation and clinical application of an LC-MS/MS method for the quantification of everolimus using volumetric absorptive microsampling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Whole proteomes as internal standards in quantitative proteomics - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromononane-d4: A Comprehensive Guide

This guide provides essential safety and logistical information for the proper disposal of 1-Bromononane-d4. While extensive toxicological data for 1-Bromononane-d4 is not available, it should be handled with the same precautions as its non-deuterated counterpart, 1-Bromononane, due to their similar chemical properties. 1-Bromononane is classified as a combustible liquid and is very toxic to aquatic life with long-lasting effects.[1] Adherence to these disposal protocols is critical for personnel safety and environmental protection.

Hazard Information

• GHS Hazard Statements: H227 (Combustible liquid), H410 (Very toxic to aquatic life with long lasting effects).[1]

• Primary Hazards: Combustible, environmental toxin.[1]

• Incompatible Materials: Strong oxidizing agents and strong bases.[1][2]

Quantitative Data for 1-Bromononane

The following data is for the non-deuterated analogue, 1-Bromononane, and should be considered relevant for its deuterated form.

Property	Value
Molecular Formula	C₉H₁₉Br
Molecular Weight	207.15 g/mol
Flash Point	90.0 °C / 194.0 °F[1]
Boiling Point	201 °C
Density	1.11 g/mL at 25 °C
Melting Point	-29 °C
Vapor Pressure	0.158 mmHg at 25°C
Water Solubility	Immiscible

Step-by-Step Disposal Protocol

The disposal of 1-Bromononane-d4 must be managed as hazardous chemical waste in accordance with local, state, and federal regulations.[1]

1. Waste Collection and Storage:

• Dedicated Waste Container: Collect waste 1-Bromononane-d4 and any contaminated materials (e.g., pipette tips, absorbent paper, gloves) in a designated, chemically compatible, and properly labeled hazardous waste container.[1]

• Labeling: The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "1-Bromononane-d4".[1]

• Segregation: Do not mix 1-Bromononane-d4 waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.[1]

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat, sparks, open flames, and incompatible materials.[1]

2. Recommended Disposal Method:

• The preferred method of disposal is through combustion in a chemical incinerator equipped with an afterburner and scrubber.[1][3]

• Engage a licensed professional waste disposal service to handle the material.[1][3] Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup and disposal.[1]

3. Contaminated Packaging:

• Dispose of the original, empty container as unused product.[1][3] Ensure it is properly sealed and handled as hazardous waste.[1]

Accidental Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.[1]

• Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure adequate ventilation.[1]

• Remove Ignition Sources: Eliminate all sources of ignition from the area.[1][3]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety goggles, protective gloves, and a lab coat.[1]

• Containment: Contain the spill using an inert absorbent material such as sand, earth, or a commercial absorbent.[1]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a designated hazardous waste container.[1]

• Decontamination: Decontaminate the spill area with an appropriate solvent, and collect all decontamination materials as hazardous waste.[1]

• Environmental Protection: Prevent the material from entering drains or waterways.[3]

Disposal Workflow

Caption: Logical workflow for the disposal of 1-Bromononane-d4 waste.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]

Personal protective equipment for handling 1-Bromononane-d4-1

Essential Safety and Handling Guide for 1-Bromononane-d4-1

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-Bromononane-d4-1. Given that detailed toxicological data for 1-Bromononane-d4-1 is limited, it should be handled with the same precautions as its non-deuterated counterpart, 1-Bromonane.[1] 1-Bromononane is a combustible liquid and is very toxic to aquatic life with long-lasting effects.[1][2][3] Adherence to these protocols is crucial for personnel safety and environmental protection.

Hazard Identification and Classification

1-Bromononane is classified with the following hazards:

• Flammable liquids: Category 4[3]

• Hazardous to the aquatic environment, acute hazard: Category 1[2]

Signal Word: Warning[3]

Hazard Statements:

• H227: Combustible liquid.[1]

• H400: Very toxic to aquatic life.[2]

• H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:

• P273: Avoid release to the environment.[2][4]

• P391: Collect spillage.[2]

• P501: Dispose of contents/container to an approved waste disposal plant.[2][3]

Quantitative Safety Data

A summary of the key physical and chemical properties of 1-Bromononane, which should be considered representative for 1-Bromononane-d4-1, is provided below.

Property	Value	Source(s)
Molecular Formula	C₉H₁₅D₄Br	[1]
Molecular Weight	~211.18 g/mol	[1]
Appearance	Clear colorless to golden liquid	[1]
Boiling Point	201 °C (lit.)
Melting Point	-29 °C
Flash Point	90 °C / 194 °F	[1][3]
Density	1.11 g/mL at 25 °C
Vapor Pressure	0.158 mmHg at 25°C
Water Solubility	Immiscible
Incompatibilities	Strong oxidizing agents and strong bases	[1][4]

Operational Plan: Step-by-Step Handling Procedures

This section details the procedural steps for the safe handling of 1-Bromononane-d4-1 in a laboratory setting.

Preparation and Engineering Controls

• Work Area: Always handle 1-Bromononane-d4-1 within a properly functioning chemical fume hood to ensure adequate ventilation.[3][5]

• Safety Equipment: Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[3][5]

• Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other potential ignition sources as it is a combustible liquid.[1][3][5] Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling 1-Bromononane-d4-1:

• Eye and Face Protection: Chemical safety goggles are required.[1] For tasks with a higher risk of splashing, a face shield should also be worn.[6][7]

• Hand Protection: Wear chemical-resistant gloves.[1] Neoprene or nitrile gloves are suitable choices for protection against halogenated hydrocarbons; however, it is crucial to check the glove manufacturer's compatibility chart for specific breakthrough times.[8][9]

• Body Protection: A lab coat is mandatory to protect against splashes.[1][9] For larger quantities or procedures with a higher risk of exposure, consider a chemically impervious suit or apron.[7][10]

• Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[1][4][10]

Experimental Work

• Handling: Avoid direct contact with skin and eyes, and prevent the inhalation of vapors.

• Hygiene: Practice good industrial hygiene, which includes washing hands thoroughly after handling the chemical.[5] Do not eat, drink, or smoke in the work area.[5]

Storage

• Container: Keep the container tightly sealed to prevent exposure to air and moisture.

• Location: Store in a cool, dry, and well-ventilated area.[1][3]

• Segregation: Store separately from incompatible materials, such as strong oxidizing agents and strong bases.[3][4]

Disposal Plan: Step-by-Step Waste Management

The disposal of 1-Bromononane-d4-1 must be managed as hazardous chemical waste in accordance with all local, state, and federal regulations.[1]

Waste Collection

• Dedicated Container: Collect waste 1-Bromononane-d4-1 and any contaminated materials (e.g., pipette tips, absorbent paper, gloves) in a designated, chemically compatible, and properly labeled hazardous waste container.[1]

• Labeling: The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "1-Bromononane-d4-1".[1]

• Segregation: Do not mix 1-Bromononane-d4-1 waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.[1]

Waste Storage

• Location: Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1]

Final Disposal

• Professional Disposal: The final disposal of 1-Bromononane-d4-1 must be conducted by a licensed professional waste disposal service.[1]

• Recommended Method: The preferred method of disposal is through combustion in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Contaminated Packaging: The original, empty container should be disposed of as unused product and handled as hazardous waste.[1][10]

Emergency Procedures: Spills and Exposure

Accidental Spillage

• Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure adequate ventilation.[1][10]

• Remove Ignition Sources: Eliminate all sources of ignition from the area.[1][3][5][10]

• Wear PPE: Don appropriate PPE, including chemical safety goggles, protective gloves, and a lab coat.[1]

• Containment: Contain the spill using an inert absorbent material such as sand, earth, or a commercial absorbent.[1][5]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into the designated hazardous waste container.[1]

• Decontamination: Decontaminate the spill area with an appropriate solvent, and collect all decontamination materials as hazardous waste.[1]

First Aid Measures

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[3]

• Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin irritation persists, call a physician.[3]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[3]

• Ingestion: Clean mouth with water and drink plenty of water afterwards.[3]

Workflow for Safe Handling of 1-Bromononane-d4-1

Caption: Logical workflow for the safe handling of 1-Bromononane-d4-1.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Bromononane | C9H19Br | CID 12742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. 1-Bromononane | CAS#:693-58-3 | Chemsrc [chemsrc.com]
• 5. fishersci.it [fishersci.it]
• 6. epa.gov [epa.gov]
• 7. blog.storemasta.com.au [blog.storemasta.com.au]
• 8. sjsu.edu [sjsu.edu]
• 9. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
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